BS-181 hydrochloride

Core Science & Biosynthesis

BS-181 Hydrochloride: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

BS-181 hydrochloride is a potent and highly selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7). Its mechanism of action centers on the direct inhibition of CDK7's kinase activity, which leads to a cascade of downstream effects culminating in cell cycle arrest and apoptosis in cancer cells. This document provides an in-depth technical overview of BS-181 hydrochloride's mechanism, supported by quantitative data, detailed experimental methodologies, and visual representations of the key signaling pathways involved.

Core Mechanism: Selective Inhibition of CDK7

BS-181 is a pyrazolo[1,5-a]pyrimidine-derived compound that acts as a small molecule inhibitor of CDK7.[1] It exhibits high selectivity for CDK7 over other cyclin-dependent kinases, making it a valuable tool for studying CDK7 function and a promising candidate for anti-cancer therapies.[2][3] The hydrochloride salt form is often used to improve stability while retaining the same biological activity as the free base.[4]

Kinase Inhibitory Profile

BS-181 demonstrates potent inhibition of CDK7 with a half-maximal inhibitory concentration (IC50) in the low nanomolar range. Its selectivity is a key feature, with significantly lower potency against other CDKs.

Kinase Target	IC50 (nM)	Fold Selectivity vs. CDK7
CDK7	21	-
CDK2	880	>40-fold
CDK5	3000	>140-fold
CDK9	4200	>200-fold
CDK1	>3000	>140-fold
CDK4	>3000	>140-fold
CDK6	>3000	>140-fold

Data compiled from multiple sources.[2][4][5]

Impact on Downstream Targets

The primary consequence of CDK7 inhibition by BS-181 is the reduced phosphorylation of its key substrates. This includes the C-terminal domain (CTD) of the large subunit of RNA polymerase II (Pol II) at serine 5, a critical step in transcription initiation.[1][4] This inhibition of transcriptional machinery contributes to the anti-proliferative effects of the compound.

Furthermore, CDK7 is a CDK-activating kinase (CAK) responsible for the activating phosphorylation of other CDKs, such as CDK1 and CDK2.[6][7] By inhibiting CDK7, BS-181 attenuates the activation of these downstream CDKs, leading to cell cycle arrest.[6][8]

Cellular Consequences of CDK7 Inhibition

The biochemical effects of BS-181 translate into significant cellular responses, primarily cell cycle arrest and the induction of apoptosis.

Cell Cycle Arrest

Treatment of cancer cells with BS-181 leads to a dose-dependent arrest in the G0/G1 phase of the cell cycle.[1][4][9] This is accompanied by a reduction in the number of cells in the S and G2/M phases.[4] The G1 arrest is a direct consequence of the disruption of the CDK-retinoblastoma (Rb) pathway. Inhibition of CDK7 leads to decreased phosphorylation of Rb, keeping it in its active, hypophosphorylated state where it binds to and sequesters E2F transcription factors, thereby preventing the expression of genes required for S-phase entry.[6][8] This is further compounded by the downregulation of key cell cycle regulators like cyclin D1.[1][9]

Induction of Apoptosis

BS-181 is a potent inducer of apoptosis in a variety of cancer cell lines.[4][10] The apoptotic response is multifaceted and involves both the intrinsic and extrinsic pathways.

• Intrinsic Pathway: BS-181 treatment leads to an increase in the expression of the pro-apoptotic protein Bax and a decrease in the anti-apoptotic protein Bcl-2.[9][11] This shift in the Bax/Bcl-2 ratio promotes mitochondrial outer membrane permeabilization, leading to the activation of caspase-9 and the downstream executioner caspase-3.[6][9]

• Extrinsic Pathway: BS-181 has been shown to upregulate the expression of TNF-related apoptosis-inducing ligand (TRAIL) and its receptors, DR4 and DR5.[6][7] This sensitization to death receptor-mediated apoptosis leads to the activation of caspase-8, which can then directly activate caspase-3 or cleave Bid to tBid, further engaging the intrinsic pathway.[6][7]

• Inhibition of Apoptosis Proteins (IAPs): A key anti-apoptotic protein, XIAP, is significantly downregulated following BS-181 treatment, further promoting caspase activation and apoptosis.[1][9]

Anti-proliferative Activity in Cancer Cell Lines

BS-181 has demonstrated broad anti-proliferative activity across a panel of human cancer cell lines.

Cell Line (Cancer Type)	IC50 (µM)
BGC823 (Gastric)	17 - 22
MKN28 (Gastric)	17 - 22
SGC-7901 (Gastric)	17 - 22
AGS (Gastric)	17 - 22
MCF-7 (Breast)	15.1 - 20
Colorectal Cancer Cell Lines	11.5 - 15.3
Lung Cancer Cell Lines	11.5 - 37.3
Osteosarcoma Cell Lines	11.5 - 37.3
Prostate Cancer Cell Lines	11.5 - 37.3
Liver Cancer Cell Lines	11.5 - 37.3
Jurkat (T-cell acute lymphoblastic leukemia)	14.4

Data compiled from multiple sources.[1][4][8]

Signaling Pathways and Experimental Workflows

BS-181 Mechanism of Action: Signaling Pathway

Caption: Simplified signaling pathway of BS-181 hydrochloride action.

Experimental Workflow: Assessing BS-181 Activity

Caption: General experimental workflow for characterizing BS-181.

Detailed Experimental Protocols

The following are summaries of common methodologies used to characterize the mechanism of action of BS-181 hydrochloride.

In Vitro Kinase Inhibition Assay

• Objective: To determine the IC50 of BS-181 against a panel of kinases.

• Methodology:

  • Purified recombinant active kinase (e.g., CDK7/CycH/MAT1) is incubated with its specific substrate (e.g., a peptide derived from a known phosphorylation target) and ATP in a reaction buffer.

  • Increasing concentrations of BS-181 hydrochloride are added to the reaction mixture.

  • The reaction is allowed to proceed for a defined period at a controlled temperature (e.g., 30°C).

  • The amount of ATP consumed, which is inversely proportional to the kinase inhibition, is quantified. This is often done using a luciferase-based assay (e.g., Kinase-Glo®) where the luminescence signal is proportional to the remaining ATP.

  • The IC50 value is calculated by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Cell Viability and Proliferation Assays (MTT or CCK-8)

• Objective: To determine the anti-proliferative effect of BS-181 on cancer cell lines.

• Methodology:

  • Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

  • The cells are treated with a range of concentrations of BS-181 hydrochloride for a specified duration (e.g., 48 or 72 hours).[1]

  • For MTT assays, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide is added to each well and incubated to allow for its reduction to formazan (B1609692) by metabolically active cells.

  • For CCK-8 assays, a solution containing WST-8 is added, which is reduced to a water-soluble formazan.

  • The formazan product is solubilized (if necessary), and the absorbance is measured at the appropriate wavelength using a microplate reader.

  • Cell viability is expressed as a percentage relative to the vehicle-treated control cells, and the IC50 is calculated.

Cell Cycle Analysis by Flow Cytometry

• Objective: To assess the effect of BS-181 on cell cycle distribution.

• Methodology:

  • Cells are treated with BS-181 at various concentrations for a defined period (e.g., 24 hours).[4]

  • Both adherent and floating cells are collected, washed with PBS, and fixed in cold 70% ethanol.

  • The fixed cells are washed and then incubated with a solution containing a DNA-staining dye (e.g., propidium (B1200493) iodide) and RNase A.

  • The DNA content of individual cells is analyzed using a flow cytometer.

  • The percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle is quantified using cell cycle analysis software. An increase in the G1 population and a decrease in the S and G2/M populations are indicative of a G1 arrest.[4] A sub-G1 peak is indicative of apoptotic cells.[4]

Apoptosis Analysis by Annexin V/PI Staining

• Objective: To quantify the induction of apoptosis by BS-181.

• Methodology:

  • Cells are treated with BS-181 as described for the cell cycle analysis.

  • Cells are harvested and washed with cold PBS.

  • The cells are resuspended in an Annexin V binding buffer.

  • FITC-conjugated Annexin V and propidium iodide (PI) are added to the cell suspension. Annexin V binds to phosphatidylserine (B164497) on the outer leaflet of the plasma membrane of apoptotic cells, while PI stains the DNA of late apoptotic or necrotic cells with compromised membrane integrity.

  • The stained cells are analyzed by flow cytometry. The data allows for the differentiation of viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Western Blot Analysis

• Objective: To determine the effect of BS-181 on the expression and phosphorylation status of target proteins.

• Methodology:

  • Cells are treated with BS-181 for a specified time.

  • The cells are lysed in a buffer containing protease and phosphatase inhibitors.

  • The protein concentration of the lysates is determined using a standard protein assay (e.g., BCA assay).

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF or nitrocellulose membrane.

  • The membrane is blocked to prevent non-specific antibody binding and then incubated with primary antibodies specific for the proteins of interest (e.g., phospho-Rb, phospho-RNA Pol II, cyclin D1, XIAP, cleaved caspase-3, Bcl-2, Bax).

  • After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. A loading control (e.g., β-actin or GAPDH) is used to ensure equal protein loading.

In Vivo Efficacy

In preclinical xenograft models, BS-181 has demonstrated anti-tumor activity. In nude mice bearing MCF-7 xenografts, intraperitoneal administration of BS-181 resulted in a dose-dependent reduction in tumor growth without apparent toxicity.[2][12]

Treatment Group (14 days)	Tumor Growth Reduction (%)
BS-181 (10 mg/kg/day)	25
BS-181 (20 mg/kg/day)	50

Data from MCF-7 xenograft model.[2][12]

BS-181 exhibits favorable in vivo stability, with a plasma elimination half-life of 405 minutes in mice following a 10 mg/kg intraperitoneal injection.[2][12]

Conclusion

BS-181 hydrochloride is a selective and potent inhibitor of CDK7 that exerts its anti-cancer effects through a dual mechanism involving the disruption of the transcriptional machinery and the induction of cell cycle arrest and apoptosis. Its well-defined mechanism of action, coupled with its in vivo efficacy, positions BS-181 as a valuable pharmacological tool and a promising lead compound for the development of novel cancer therapeutics. Further research into its clinical potential is warranted.

References

• 1. dovepress.com [dovepress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. cancertools.org [cancertools.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medkoo.com [medkoo.com]
• 6. G1 Cell Cycle Arrest and Extrinsic Apoptotic Mechanisms Underlying the Anti-Leukemic Activity of CDK7 Inhibitor BS-181 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. G1 Cell Cycle Arrest and Extrinsic Apoptotic Mechanisms Underlying the Anti-Leukemic Activity of CDK7 Inhibitor BS-181 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rndsystems.com [rndsystems.com]
• 11. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. CDK7 inhibitor BS-181 Small Molecule (Tool Compound) | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]

BS-181 Hydrochloride: A Potent and Selective CDK7 Inhibitor for Cancer Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

BS-181 hydrochloride is a potent and highly selective small molecule inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2][3] As a key component of the CDK-activating kinase (CAK) complex and the transcription factor TFIIH, CDK7 plays a dual role in regulating the cell cycle and transcription.[4] Its inhibition by BS-181 leads to cell cycle arrest, induction of apoptosis, and suppression of tumor growth, making it a valuable tool for cancer research and a potential therapeutic agent. This technical guide provides a comprehensive overview of the function, mechanism of action, and experimental applications of BS-181 hydrochloride.

Core Function and Mechanism of Action

BS-181 hydrochloride exerts its biological effects primarily through the selective inhibition of CDK7. It has an IC50 of 21 nM for CDK7 and demonstrates over 40-fold selectivity against other CDKs, including CDK1, CDK2, CDK4, CDK5, CDK6, and CDK9.[2][3]

The primary mechanisms of action of BS-181 hydrochloride include:

• Inhibition of CAK Activity: CDK7, as the catalytic subunit of the CAK complex, is responsible for the activating phosphorylation of cell cycle CDKs such as CDK1, CDK2, CDK4, and CDK6.[4] By inhibiting CDK7, BS-181 prevents the activation of these downstream CDKs, leading to a halt in cell cycle progression.

• Transcriptional Repression: As a component of the general transcription factor TFIIH, CDK7 phosphorylates the C-terminal domain (CTD) of RNA polymerase II at serine 5 (P-Ser5).[1] This phosphorylation is a critical step for transcription initiation. BS-181 inhibits this phosphorylation event, leading to the downregulation of key oncogenes and cell cycle regulators, such as cyclin D1.[1][5]

The dual inhibition of cell cycle progression and transcription ultimately leads to G1 phase cell cycle arrest and the induction of apoptosis in cancer cells.[1]

Quantitative Data

Table 1: In Vitro Kinase Inhibitory Activity of BS-181

Kinase	IC50 (nM)
CDK7	21[1][6]
CDK2	880[1]
CDK5	3000[1]
CDK9	4200[1]
CDK1	>10000
CDK4	>10000
CDK6	>10000

Table 2: Anti-proliferative Activity of BS-181 in Cancer Cell Lines

Cancer Type	Cell Line	IC50 (µM)
Breast Cancer	MCF-7	15.1 - 20[1]
Colorectal Cancer	HCT116	11.5 - 15.3[1]
Lung Cancer	A549	11.5 - 37.3[1]
Osteosarcoma	U2OS	11.5 - 37.3[1]
Prostate Cancer	PC3	11.5 - 37.3[1]
Liver Cancer	HepG2	11.5 - 37.3[1]

Signaling Pathways and Experimental Workflows

Signaling Pathway of BS-181 Action

Caption: Mechanism of action of BS-181 hydrochloride.

Experimental Workflow: Cell Viability (MTT) Assay

References

• 1. tandfonline.com [tandfonline.com]
• 2. The development of a selective cyclin-dependent kinase inhibitor that shows antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 5. ucl.ac.uk [ucl.ac.uk]
• 6. corefacilities.iss.it [corefacilities.iss.it]

BS-181 Hydrochloride: A Selective CDK7 Inhibitor for Cancer Therapy

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Cyclin-dependent kinase 7 (CDK7) has emerged as a critical therapeutic target in oncology due to its dual role in regulating the cell cycle and gene transcription. BS-181 hydrochloride is a potent and highly selective small-molecule inhibitor of CDK7. This technical guide provides a comprehensive overview of BS-181 hydrochloride, including its mechanism of action, quantitative efficacy data, detailed experimental protocols for its characterization, and visualization of the relevant signaling pathways. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals working in the field of cancer therapeutics.

Introduction

Cyclin-dependent kinases (CDKs) are a family of serine/threonine kinases that play a pivotal role in fundamental cellular processes such as cell cycle progression and transcription.[1] Deregulation of CDK activity is a common feature in many human cancers, making them attractive targets for therapeutic intervention. CDK7, in particular, is a unique member of this family as it functions as a CDK-activating kinase (CAK) by phosphorylating and activating other CDKs, including CDK1, CDK2, CDK4, and CDK6.[2][3] Additionally, CDK7 is a component of the general transcription factor TFIIH, where it phosphorylates the C-terminal domain (CTD) of RNA polymerase II (Pol II), a crucial step for transcription initiation.[2][4]

BS-181 hydrochloride is a pyrazolo[1,5-a]pyrimidine-derived compound that acts as a highly selective inhibitor of CDK7.[1] Its ability to concurrently block cell cycle progression and transcription provides a powerful two-pronged approach to inhibiting cancer cell growth. This guide details the preclinical data and methodologies associated with the characterization of BS-181 hydrochloride as a selective CDK7 inhibitor.

Mechanism of Action

BS-181 exerts its anti-cancer effects by directly inhibiting the kinase activity of CDK7. This inhibition leads to two primary downstream consequences:

• Inhibition of Transcription: By preventing CDK7-mediated phosphorylation of the RNA Polymerase II CTD at serine 5 (P-Ser5), BS-181 effectively stalls transcription initiation.[5][6] This leads to the downregulation of key anti-apoptotic proteins and cell cycle regulators.[5]

• Cell Cycle Arrest: As a CDK-activating kinase, CDK7 is responsible for the activating phosphorylation of several cell cycle CDKs. By inhibiting CDK7, BS-181 prevents the activation of these downstream CDKs, leading to cell cycle arrest, primarily at the G0/G1 phase.[5]

The combined effect of transcriptional inhibition and cell cycle arrest ultimately induces apoptosis in cancer cells.[5]

Quantitative Data

The following tables summarize the quantitative data regarding the selectivity and efficacy of BS-181 hydrochloride.

Table 1: In Vitro Kinase Inhibitory Activity of BS-181

Kinase	IC50 (nM)	Selectivity vs. CDK7
CDK7	21	-
CDK2	880	>40-fold
CDK5	3000	>140-fold
CDK9	4200	>200-fold
CDK1	>10,000	>476-fold
CDK4	>10,000	>476-fold
CDK6	>10,000	>476-fold

Data compiled from multiple sources.[1][5]

Table 2: Anti-proliferative Activity of BS-181 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
BGC823	Gastric Cancer	~17-22
MKN28	Gastric Cancer	~17-22
SGC-7901	Gastric Cancer	~17-22
AGS	Gastric Cancer	~17-22
MCF-7	Breast Cancer	15.1 - 20
Colorectal Cancer Cell Lines	Colorectal Cancer	11.5 - 15.3
Lung Cancer Cell Lines	Lung Cancer	11.5 - 37.3
Osteosarcoma Cell Lines	Osteosarcoma	11.5 - 37.3
Prostate Cancer Cell Lines	Prostate Cancer	11.5 - 37.3
Liver Cancer Cell Lines	Liver Cancer	11.5 - 37.3

Data compiled from multiple sources.[1][5]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the activity of BS-181 hydrochloride.

In Vitro CDK7 Kinase Assay

This assay is designed to measure the direct inhibitory effect of BS-181 on CDK7 kinase activity.

Materials:

• Recombinant human CDK7/Cyclin H/MAT1 complex

• CDK substrate peptide

• ATP

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• BS-181 hydrochloride

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• 96-well or 384-well white opaque plates

Procedure:

• Prepare a serial dilution of BS-181 hydrochloride in the kinase assay buffer.

• In a multi-well plate, add the recombinant CDK7 complex to each well.

• Add the BS-181 dilutions to the respective wells and incubate for a predetermined time (e.g., 30-60 minutes) at room temperature.

• Initiate the kinase reaction by adding a mixture of ATP and the substrate peptide.

• Allow the reaction to proceed for a set time (e.g., 60 minutes) at 30°C.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ assay system, which measures luminescence proportional to ADP concentration.

• Plot the percentage of kinase inhibition against the logarithm of the BS-181 concentration to determine the IC50 value.

Cell Viability Assay (CCK-8)

This assay determines the effect of BS-181 on the viability and proliferation of cancer cells.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• BS-181 hydrochloride

• Cell Counting Kit-8 (CCK-8)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 3,000-10,000 cells per well in 100 µL of complete culture medium and incubate for 24 hours.

• Prepare serial dilutions of BS-181 hydrochloride in complete culture medium.

• Remove the existing medium and add 100 µL of the medium containing different concentrations of BS-181 to the wells. Include a vehicle control (e.g., DMSO).

• Incubate the plate for the desired treatment duration (e.g., 48 or 72 hours).

• Add 10 µL of CCK-8 reagent to each well and incubate for 1-4 hours at 37°C.[7]

• Measure the absorbance at 450 nm using a microplate reader.[7]

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Apoptosis Analysis by Annexin V/PI Staining

This flow cytometry-based assay quantifies the induction of apoptosis and necrosis by BS-181.

Materials:

• Cells treated with BS-181 and control cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Induce apoptosis by treating cells with various concentrations of BS-181 for a specified time.

• Harvest the cells (including floating cells in the supernatant) and wash them twice with cold PBS.[8]

• Resuspend the cells in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour. Annexin V-positive, PI-negative cells are considered early apoptotic, while Annexin V-positive, PI-positive cells are in late apoptosis or necrosis.

Cell Cycle Analysis by Flow Cytometry

This method determines the effect of BS-181 on cell cycle distribution.

Materials:

• Cells treated with BS-181 and control cells

• Cold 70% ethanol (B145695)

• Phosphate Buffered Saline (PBS)

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Treat cells with BS-181 for the desired time period.

• Harvest the cells and wash once with cold PBS.

• Fix the cells by resuspending the cell pellet in ice-cold 70% ethanol while gently vortexing. Incubate on ice for at least 30 minutes.[9]

• Centrifuge the fixed cells and discard the ethanol.

• Wash the cell pellet once with PBS.

• Resuspend the cells in PI staining solution and incubate in the dark at room temperature for 30 minutes.[9]

• Analyze the samples on a flow cytometer to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Western Blot Analysis

This technique is used to detect changes in the expression and phosphorylation status of proteins involved in transcription and cell cycle regulation following BS-181 treatment.

Materials:

• Cells treated with BS-181 and control cells

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against P-Ser5-Pol II, total Pol II, Cyclin D1, XIAP, Bcl-2, Bax, Caspase-3, and a loading control like β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Lyse the treated and control cells in ice-cold lysis buffer.

• Determine the protein concentration of the lysates.

• Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.[10]

• Wash the membrane three times with TBST.

• Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[10]

• Wash the membrane again three times with TBST.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways affected by BS-181 and the general experimental workflows.

Caption: CDK7's dual role in cell cycle and transcription, and its inhibition by BS-181.

Caption: General experimental workflow for characterizing BS-181 hydrochloride.

Conclusion

BS-181 hydrochloride is a potent and selective inhibitor of CDK7 with significant anti-cancer activity demonstrated in a range of preclinical models. Its dual mechanism of action, targeting both transcription and cell cycle progression, makes it a promising candidate for further development. The data and protocols presented in this guide provide a solid foundation for researchers and drug developers to further investigate the therapeutic potential of BS-181 and other selective CDK7 inhibitors in the treatment of cancer.

References

• 1. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 2. Cyclin-dependent kinase 7 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. CDK7_pathway [bionity.com]
• 5. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of RNA polymerase II phosphorylation by a viral interferon antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. apexbt.com [apexbt.com]
• 8. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 10. sinobiological.com [sinobiological.com]

An In-depth Technical Guide to the Discovery and Development of BS-181 Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

BS-181 hydrochloride is a potent and selective small molecule inhibitor of Cyclin-Dependent Kinase 7 (CDK7). As a key regulator of both the cell cycle and transcription, CDK7 has emerged as a compelling therapeutic target in oncology. BS-181 hydrochloride exerts its anti-cancer effects by inducing cell cycle arrest and apoptosis in various cancer cell lines. This technical guide provides a comprehensive overview of the discovery, mechanism of action, and preclinical development of BS-181 hydrochloride, including detailed experimental protocols and quantitative data to support further research and development in this area.

Introduction: The Rationale for Targeting CDK7

Cyclin-Dependent Kinase 7 (CDK7) is a serine/threonine kinase that plays a dual role in fundamental cellular processes. It is a component of the CDK-activating kinase (CAK) complex, which is responsible for the activating phosphorylation of cell cycle CDKs, including CDK1, CDK2, CDK4, and CDK6. Additionally, CDK7 is a subunit of the general transcription factor TFIIH, where it phosphorylates the C-terminal domain (CTD) of RNA polymerase II, a critical step for the initiation of transcription. Given that dysregulation of the cell cycle and transcriptional addiction are hallmarks of cancer, inhibiting CDK7 presents a promising therapeutic strategy.

BS-181, a pyrazolo[1,5-a]pyrimidine-derived compound, was developed as a selective inhibitor of CDK7. Its hydrochloride salt is often used to improve solubility and stability. This document details the preclinical data and methodologies associated with the characterization of BS-181 hydrochloride.

Discovery and Synthesis

BS-181 was developed through a rational drug design approach, likely evolving from less selective CDK inhibitors such as roscovitine. The pyrazolo[1,5-a]pyrimidine (B1248293) scaffold is a known hinge-binding motif for many kinases.

While a detailed, step-by-step synthesis protocol for BS-181 hydrochloride is not publicly available, the general synthesis of the pyrazolo[1,5-a]pyrimidine core involves the condensation of a 3-amino-pyrazole derivative with a β-ketoester or a similar three-carbon building block. Subsequent functionalization at various positions of the pyrimidine (B1678525) ring would then be carried out to introduce the specific side chains of BS-181.

Mechanism of Action

BS-181 hydrochloride is an ATP-competitive inhibitor of CDK7. By binding to the ATP pocket of CDK7, it prevents the phosphorylation of its key substrates. This leads to two primary downstream effects:

• Inhibition of Transcription: BS-181 inhibits the phosphorylation of the RNA polymerase II C-terminal domain (CTD) at serine 5 (p-Ser5), a critical event for transcription initiation.[1]

• Cell Cycle Arrest: By inhibiting the CDK-activating kinase (CAK) activity of CDK7, BS-181 prevents the activation of other cell cycle CDKs, leading to cell cycle arrest, primarily at the G1 phase.[1]

The dual inhibition of transcription and cell cycle progression ultimately leads to apoptosis in cancer cells.

Below is a diagram illustrating the CDK7 signaling pathway and the point of intervention by BS-181 hydrochloride.

Caption: CDK7 signaling pathway and the inhibitory action of BS-181. (Within 100 characters)

Quantitative Data Presentation

The following tables summarize the key quantitative data for BS-181 hydrochloride.

Table 1: In Vitro Kinase Inhibitory Activity of BS-181

Kinase	IC50 (nM)
CDK7	21
CDK2	880
CDK5	3000
CDK9	4200
CDK1	>3000
CDK4	>3000
CDK6	>3000
Data compiled from multiple sources.[1]

Table 2: In Vitro Anti-proliferative Activity of BS-181 (72-hour treatment)

Cell Line	Cancer Type	IC50 (µM)
MCF-7	Breast Cancer	15.1 - 20
HCT116	Colorectal Cancer	11.5 - 15.3
A549	Lung Cancer	11.5 - 37.3
U2OS	Osteosarcoma	11.5 - 37.3
PC3	Prostate Cancer	11.5 - 37.3
HepG2	Liver Cancer	11.5 - 37.3
Data compiled from multiple sources.[1]

Table 3: In Vivo Efficacy of BS-181 in an MCF-7 Xenograft Model

Treatment Group	Dose	Dosing Schedule	Tumor Growth Inhibition (%)
BS-181	10 mg/kg/day	Twice daily i.p. for 14 days	25
BS-181	20 mg/kg/day	Twice daily i.p. for 14 days	50
Data from a study on MCF-7 xenografts in nude mice.[2]

Preclinical Toxicology

A formal preclinical toxicology report for BS-181 hydrochloride is not publicly available. However, standard preclinical toxicology studies for a compound at this stage would typically include:

• In vitro toxicology: Assessment of cytotoxicity in a panel of normal cell lines, and assays to evaluate mutagenicity (e.g., Ames test) and genotoxicity.

• In vivo toxicology:

  • Acute toxicity studies: To determine the maximum tolerated dose (MTD) and identify potential target organs of toxicity after a single dose.

  • Repeat-dose toxicity studies: To evaluate the toxic effects of the drug after repeated administration over a defined period (e.g., 14 or 28 days) in at least two species (one rodent, one non-rodent). This would involve clinical observations, body weight measurements, food and water consumption, hematology, clinical chemistry, urinalysis, and histopathological examination of tissues.

• Safety pharmacology: Studies to assess the effects of the drug on vital functions, such as the cardiovascular, respiratory, and central nervous systems.

Clinical Development

There is no publicly available information to suggest that BS-181 hydrochloride has entered clinical trials. Several other selective CDK7 inhibitors have progressed to clinical development, but some have been discontinued (B1498344) due to lack of efficacy or unacceptable toxicity.[3]

Experimental Protocols

The following are detailed protocols for key experiments used to characterize BS-181 hydrochloride.

7.1. In Vitro CDK7 Kinase Assay (Luminescent-based)

This protocol describes a method to determine the IC50 of BS-181 hydrochloride against CDK7 in a cell-free system.

• Materials:

  • Recombinant human CDK7/Cyclin H/MAT1 complex

  • CDK substrate peptide

  • ATP

  • Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.4, 20 mM MgCl2, 0.1 mg/ml BSA)

  • BS-181 hydrochloride

  • ADP-Glo™ Kinase Assay kit (Promega)

  • White, opaque 96-well or 384-well plates

  • Plate reader capable of measuring luminescence

• Procedure:

  • Prepare a serial dilution of BS-181 hydrochloride in kinase assay buffer.

  • In a 96-well plate, add the diluted BS-181 hydrochloride or vehicle (DMSO) to the appropriate wells.

  • Add the recombinant CDK7 complex to each well (except for the "no enzyme" control wells).

  • Initiate the kinase reaction by adding a mixture of ATP and the substrate peptide.

  • Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes).

  • Stop the reaction and measure the kinase activity using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

  • Plot the kinase activity against the inhibitor concentration to determine the IC50 value.

7.2. Cell Viability Assay (CCK-8)

This protocol is for determining the anti-proliferative effect of BS-181 hydrochloride on cancer cell lines.

• Materials:

  • Cancer cell line of interest (e.g., MCF-7)

  • Complete cell culture medium

  • BS-181 hydrochloride

  • Cell Counting Kit-8 (CCK-8)

  • 96-well cell culture plates

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with a serial dilution of BS-181 hydrochloride or vehicle control.

  • Incubate the plate for the desired treatment duration (e.g., 72 hours).

  • Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours.

  • Measure the absorbance at 450 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

7.3. Cell Cycle Analysis by Flow Cytometry

This protocol is for analyzing the effect of BS-181 hydrochloride on the cell cycle distribution.

• Materials:

  • Cancer cell line of interest

  • Complete cell culture medium

  • BS-181 hydrochloride

  • Phosphate-buffered saline (PBS)

  • 70% ethanol (B145695) (ice-cold)

  • Propidium iodide (PI) staining solution (containing RNase A)

  • Flow cytometer

• Procedure:

  • Seed cells and treat with BS-181 hydrochloride or vehicle control for a specified time (e.g., 24 hours).

  • Harvest the cells by trypsinization, wash with PBS, and fix in ice-cold 70% ethanol while vortexing.

  • Incubate the fixed cells at -20°C for at least 2 hours.

  • Wash the cells with PBS and resuspend the pellet in PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

  • Analyze the samples on a flow cytometer to determine the percentage of cells in G0/G1, S, and G2/M phases.[3][4][5]

7.4. Western Blot Analysis of CDK7 Downstream Targets

This protocol is for detecting changes in the phosphorylation of CDK7 substrates following treatment with BS-181 hydrochloride.

• Materials:

  • Cancer cell line of interest

  • BS-181 hydrochloride

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels and blotting equipment

  • PVDF or nitrocellulose membranes

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies: anti-phospho-RNA polymerase II CTD (Ser5), anti-total RNA polymerase II, anti-phospho-CDK1 (Thr161), anti-total CDK1, anti-phospho-CDK2 (Thr160), anti-total CDK2, and a loading control (e.g., anti-GAPDH or anti-β-actin).

  • HRP-conjugated secondary antibodies

  • Enhanced chemiluminescence (ECL) substrate

• Procedure:

  • Treat cells with BS-181 hydrochloride at various concentrations and time points.

  • Lyse the cells in RIPA buffer and determine the protein concentration.

  • Separate the protein lysates by SDS-PAGE and transfer to a membrane.

  • Block the membrane and incubate with the primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Detect the signal using an ECL substrate and an imaging system.

  • Quantify the band intensities to determine the relative levels of phosphorylated and total proteins.

Mandatory Visualizations

Experimental Workflow for In Vitro Evaluation of BS-181

Caption: A typical in vitro and in vivo evaluation workflow for BS-181. (Within 100 characters)

Conclusion

BS-181 hydrochloride is a valuable research tool for studying the biological roles of CDK7 and for the preclinical exploration of CDK7 inhibition as a therapeutic strategy in cancer. Its selectivity for CDK7 over other CDKs and its demonstrated anti-proliferative and pro-apoptotic activities in a range of cancer cell lines provide a strong rationale for further investigation. The detailed protocols and quantitative data presented in this guide are intended to facilitate these future research endeavors. While the lack of public information on its clinical development and a detailed synthesis protocol are limitations, the foundational preclinical data underscore the potential of targeting CDK7 in oncology.

References

• 1. noblelifesci.com [noblelifesci.com]
• 2. benchchem.com [benchchem.com]
• 3. ucl.ac.uk [ucl.ac.uk]
• 4. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 5. bio-rad-antibodies.com [bio-rad-antibodies.com]

BS-181 Hydrochloride: A Technical Guide to its Target, Pathway, and Preclinical Evaluation

For Researchers, Scientists, and Drug Development Professionals

Abstract

BS-181 hydrochloride is a potent and highly selective small molecule inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2][3] As a key regulator of both the cell cycle and transcription, CDK7 represents a compelling target in oncology. This document provides an in-depth technical overview of BS-181 hydrochloride, including its target protein, mechanism of action, associated signaling pathways, and relevant experimental data and protocols.

Core Target and Mechanism of Action

The primary molecular target of BS-181 hydrochloride is Cyclin-Dependent Kinase 7 (CDK7) .[1][2][3][4] CDK7 is a crucial component of the CDK-activating kinase (CAK) complex, which also includes Cyclin H and MAT1. The CAK complex is responsible for the activating phosphorylation of several cell cycle CDKs, including CDK1, CDK2, CDK4, and CDK6.[4]

Furthermore, CDK7 is an integral part of the general transcription factor TFIIH.[4] In this context, it phosphorylates the C-terminal domain (CTD) of RNA polymerase II, a critical step for the initiation and elongation phases of transcription.[1][3][4]

BS-181 exerts its biological effects by competitively inhibiting the ATP-binding pocket of CDK7, thereby blocking its kinase activity. This inhibition leads to two major downstream consequences:

• Cell Cycle Arrest: By preventing the activation of cell cycle CDKs, BS-181 promotes cell cycle arrest, primarily in the G1 phase.[5] This is a result of hypophosphorylation of the Retinoblastoma (Rb) protein, which then remains bound to E2F transcription factors, preventing the expression of genes required for S-phase entry.[6]

• Apoptosis: Inhibition of CDK7-mediated transcription of key anti-apoptotic genes, such as XIAP and Mcl-1, contributes to the induction of apoptosis.[6][7] BS-181 has been shown to induce apoptosis through both intrinsic and extrinsic pathways, involving the modulation of Bcl-2 family proteins and the activation of caspases.[6][7]

Quantitative Data

Table 1: Kinase Selectivity Profile of BS-181

Kinase Target	IC50 (nM)	Fold Selectivity vs. CDK7
CDK7/CycH/MAT1	21	1
CDK2	880	>40
CDK1	>3000	>142
CDK4	>3000	>142
CDK5	3000	~142
CDK6	>3000	>142
CDK9	4200	200

Data compiled from multiple sources.[1][3][5]

Table 2: In Vitro Anti-proliferative Activity of BS-181 in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
MCF-7	Breast Cancer	15.1 - 20
HCT-116	Colorectal Cancer	11.5 - 15.3
SW620	Colorectal Cancer	11.5 - 15.3
A549	Lung Cancer	11.5 - 37.3
U2OS	Osteosarcoma	11.5 - 37.3
PC3	Prostate Cancer	11.5 - 37.3
HepG2	Liver Cancer	11.5 - 37.3
MKN28	Gastric Cancer	17 - 22
SGC-7901	Gastric Cancer	17 - 22
AGS	Gastric Cancer	17 - 22
BGC823	Gastric Cancer	17 - 22

Data compiled from multiple sources.[1][3][4][5]

Signaling Pathways

CDK7-Mediated Cell Cycle Progression and its Inhibition by BS-181

Caption: Inhibition of CDK7 by BS-181 prevents the phosphorylation and activation of downstream CDKs, leading to hypophosphorylation of Rb, sequestration of E2F, and subsequent G1 phase cell cycle arrest.

CDK7-Mediated Transcriptional Regulation and Induction of Apoptosis by BS-181

Caption: BS-181 inhibits CDK7 within the TFIIH complex, preventing RNA Polymerase II phosphorylation. This downregulates the transcription of anti-apoptotic genes, ultimately leading to programmed cell death.

Experimental Protocols

The following are generalized protocols for key experiments used to characterize the activity of BS-181 hydrochloride. Specific parameters may require optimization based on the cell line and experimental conditions.

In Vitro Kinase Assay

Objective: To determine the IC50 of BS-181 against CDK7 and other kinases.

Methodology:

• Reaction Buffer Preparation: Prepare a kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20).

• Reagent Preparation:

  • Prepare a stock solution of BS-181 hydrochloride in DMSO.

  • Perform serial dilutions of BS-181 in the kinase reaction buffer.

  • Prepare a solution of recombinant CDK7/Cyclin H/MAT1 complex.

  • Prepare a solution of a suitable peptide substrate (e.g., a peptide derived from the C-terminal domain of RNA Polymerase II) and ATP (radiolabeled [γ-33P]ATP or cold ATP for luminescence-based assays).

• Kinase Reaction:

  • In a 96-well plate, add the kinase, substrate, and BS-181 dilutions.

  • Initiate the reaction by adding ATP.

  • Incubate at 30°C for a specified time (e.g., 30-60 minutes).

• Detection:

  • Radiometric Assay: Stop the reaction and spot the mixture onto phosphocellulose paper. Wash the paper to remove unincorporated [γ-33P]ATP. Measure the incorporated radioactivity using a scintillation counter.

  • Luminescence-based Assay: Use a commercial kit (e.g., ADP-Glo™) to measure the amount of ADP produced, which is inversely proportional to the kinase activity.

• Data Analysis: Plot the percentage of kinase inhibition against the log concentration of BS-181. Determine the IC50 value using non-linear regression analysis.

Caption: Workflow for an in vitro kinase assay to determine the inhibitory potency of BS-181.

Western Blot Analysis

Objective: To assess the effect of BS-181 on the phosphorylation of downstream targets and the expression of cell cycle and apoptosis-related proteins.

Methodology:

• Cell Treatment and Lysis:

  • Culture cells to 70-80% confluency.

  • Treat cells with various concentrations of BS-181 hydrochloride for the desired duration.

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Protein Transfer:

  • Denature protein lysates by boiling in Laemmli sample buffer.

  • Separate proteins by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies (e.g., anti-phospho-Rb, anti-phospho-RNA Pol II CTD, anti-Cyclin D1, anti-XIAP, anti-cleaved caspase-3, anti-β-actin) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Visualize the protein bands using an imaging system or X-ray film.

Cell Cycle Analysis by Flow Cytometry

Objective: To determine the effect of BS-181 on cell cycle distribution.

Methodology:

• Cell Treatment and Harvesting:

  • Treat cells with BS-181 at various concentrations for a specified time (e.g., 24 hours).

  • Harvest both adherent and floating cells.

  • Wash the cells with PBS.

• Fixation:

  • Resuspend the cell pellet and fix by adding ice-cold 70% ethanol (B145695) dropwise while vortexing.

  • Incubate at -20°C for at least 2 hours.

• Staining:

  • Wash the fixed cells with PBS.

  • Resuspend the cells in a staining solution containing Propidium Iodide (PI) and RNase A.

  • Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry:

  • Analyze the stained cells using a flow cytometer.

  • Acquire data for at least 10,000 events per sample.

• Data Analysis:

  • Use cell cycle analysis software (e.g., ModFit LT™, FlowJo™) to deconvolute the DNA content histograms and quantify the percentage of cells in the G1, S, and G2/M phases of the cell cycle.

Conclusion

BS-181 hydrochloride is a highly selective and potent inhibitor of CDK7 with demonstrated anti-proliferative and pro-apoptotic activity across a range of cancer cell lines. Its dual mechanism of action, involving the disruption of both cell cycle progression and transcription, makes it a valuable tool for cancer research and a promising candidate for further therapeutic development. The data and protocols presented in this guide provide a comprehensive resource for researchers investigating the biological effects of BS-181 and the therapeutic potential of CDK7 inhibition.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dovepress.com [dovepress.com]
• 5. The development of a selective cyclin-dependent kinase inhibitor that shows antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. BS-181 | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 7. bio-rad.com [bio-rad.com]

The Cellular Impact of BS-181 Hydrochloride: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

BS-181 hydrochloride is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7), a critical regulator of the cell cycle and transcription.[1][2] This technical guide synthesizes the current understanding of the cellular effects of BS-181 hydrochloride treatment, focusing on its mechanism of action, impact on cell cycle progression, and induction of apoptosis.

Core Mechanism of Action: Selective CDK7 Inhibition

BS-181 hydrochloride is a pyrazolo[1,5-a]pyrimidine-derived compound that exhibits high selectivity for CDK7.[2][3] It functions as an ATP-competitive inhibitor, effectively blocking the kinase activity of CDK7.[4] This inhibition prevents the phosphorylation of CDK7's key substrates, leading to downstream effects on cell cycle control and transcription.[1][2][5]

The primary target of BS-181 is CDK7, with a reported IC50 value of 21 nM.[1][2][5][6] Its selectivity is a key feature, being over 40-fold more selective for CDK7 than for other cyclin-dependent kinases such as CDK1, CDK2, CDK4, CDK5, CDK6, and CDK9.[1][2]

Tabulated Quantitative Data

Table 1: Inhibitory Potency (IC50) of BS-181

Target Kinase	IC50 Value	Notes
CDK7	21 nM	Primary Target [1][2][5][6]
CDK2	880 nM	35- to 42-fold less potent than CDK7[1][2][5]
CDK5	3000 nM	Significantly less potent than CDK7[6]
CDK9	4200 nM	Significantly less potent than CDK7[6]
CDK1, CDK4, CDK6	> 3.0 µM	Slight to no inhibition[1][2][6]

Table 2: In Vitro Anti-proliferative Activity (IC50) of BS-181 in Cancer Cell Lines (72-hour treatment)

Cancer Type	Cell Line(s)	IC50 Range (µM)
Breast Cancer	MCF-7 and others	15.1 - 20[6]
Colorectal Cancer	Various	11.5 - 15.3[2][6]
Lung Cancer	Various	11.5 - 37.3[2][6]
Osteosarcoma	Various	11.5 - 37.3[6]
Prostate Cancer	Various	11.5 - 37.3[2][6]
Liver Cancer	Various	11.5 - 37.3[6]
Gastric Cancer	BGC823	Not specified, but effective

Cellular Effects of BS-181 Hydrochloride Treatment

Cell Cycle Arrest

Treatment with BS-181 hydrochloride leads to cell cycle arrest, primarily at the G0/G1 phase.[3] This is a direct consequence of CDK7 inhibition. CDK7 is a component of the CDK-activating kinase (CAK) complex, which is responsible for the activating phosphorylation of cell cycle CDKs, including CDK1 and CDK2.[7][8] By inhibiting CDK7, BS-181 prevents the activation of these downstream CDKs, which in turn blocks the phosphorylation of the Retinoblastoma (Rb) protein.[7][8] Hypophosphorylated Rb remains bound to the E2F transcription factor, preventing the expression of genes required for entry into the S phase.

Furthermore, BS-181 treatment has been shown to down-regulate the expression of Cyclin D1, a key regulator of the G1/S transition.[3][6][9] In gastric cancer cells, treatment with BS-181 resulted in an increased population of cells in the G0/G1 phase, with a corresponding reduction in the S and G2/M phases.[3]

References

• 1. cancertools.org [cancertools.org]
• 2. CDK7 inhibitor BS-181 Small Molecule (Tool Compound) | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 3. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medkoo.com [medkoo.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. mdpi.com [mdpi.com]
• 8. G1 Cell Cycle Arrest and Extrinsic Apoptotic Mechanisms Underlying the Anti-Leukemic Activity of CDK7 Inhibitor BS-181 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

BS-181 Hydrochloride: A Technical Guide to its Induction of G1 Cell Cycle Arrest

For Researchers, Scientists, and Drug Development Professionals

Abstract

BS-181 hydrochloride is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7), a key regulator of the cell cycle and transcription. By targeting CDK7, BS-181 disrupts the intricate machinery of cell division, leading to G1 phase cell cycle arrest and subsequent apoptosis in a variety of cancer cell lines. This technical guide provides an in-depth overview of the mechanism of action of BS-181, detailed experimental protocols for its study, and a quantitative analysis of its effects on cell cycle distribution.

Introduction

The cell cycle is a fundamental process that governs the replication and division of cells. Its dysregulation is a hallmark of cancer, making the proteins that control it, particularly cyclin-dependent kinases (CDKs), attractive targets for therapeutic intervention. CDK7, as a CDK-activating kinase (CAK), plays a pivotal role by phosphorylating and activating other CDKs, including CDK1, CDK2, CDK4, and CDK6.[1] Furthermore, CDK7 is a component of the general transcription factor TFIIH, where it phosphorylates the C-terminal domain (CTD) of RNA polymerase II, a critical step in the initiation of transcription.[2]

BS-181 is a pyrazolo[1,5-a]pyrimidine-derived compound that acts as a selective inhibitor of CDK7.[2] Its hydrochloride salt is a stable form used in research. This guide will explore the molecular mechanisms through which BS-181 hydrochloride exerts its anti-proliferative effects by inducing cell cycle arrest at the G1 checkpoint.

Mechanism of Action: G1 Cell Cycle Arrest

BS-181 hydrochloride induces G1 cell cycle arrest primarily through the inhibition of CDK7's kinase activity. This targeted inhibition sets off a cascade of events that halt the progression of the cell cycle from the G1 to the S phase.

The key molecular events are:

• Inhibition of CDK-Activating Kinase (CAK) Activity: BS-181 directly inhibits CDK7, preventing the activating phosphorylation of downstream CDKs, such as CDK4 and CDK2, which are essential for G1/S transition.[3]

• Downregulation of Cyclin D1 and CDK4: Treatment with BS-181 has been shown to decrease the expression levels of both Cyclin D1 and CDK4.[4]

• Reduced Retinoblastoma (Rb) Protein Phosphorylation: The inhibition of the Cyclin D1/CDK4 complex leads to a decrease in the phosphorylation of the Retinoblastoma (Rb) protein. Hypophosphorylated Rb remains active and bound to the E2F transcription factor, preventing the expression of genes required for S-phase entry.[3]

• Inhibition of RNA Polymerase II CTD Phosphorylation: As a component of TFIIH, CDK7 phosphorylates the C-terminal domain (CTD) of RNA polymerase II at serine 5. BS-181 inhibits this phosphorylation, thereby impeding transcription initiation of many genes, including those crucial for cell cycle progression.[5][6]

This multi-pronged attack on the cell cycle machinery culminates in a robust G1 phase arrest.

Signaling Pathway of BS-181 Induced G1 Arrest

Caption: BS-181 inhibits CDK7, leading to reduced transcription and G1 arrest.

Quantitative Data on Cell Cycle Arrest

The efficacy of BS-181 hydrochloride in inducing cell cycle arrest has been quantified in various cancer cell lines. The following tables summarize the key findings.

Table 1: IC50 Values of BS-181 Hydrochloride for Cell Growth Inhibition

Cell Line	Cancer Type	IC50 (µM)	Reference
MKN28	Gastric Cancer	~17-22	[6]
SGC-7901	Gastric Cancer	~17-22	[6]
AGS	Gastric Cancer	~17-22	[6]
BGC823	Gastric Cancer	~17-22	[6]
RGM-1	Normal Gastric Epithelial	6.5	[6]
Jurkat (JT/Neo)	T-cell Acute Lymphoblastic Leukemia	14.4 (20h)	[7]
Breast Cancer Cell Lines	Breast Cancer	15.1 - 20	[4]
Colorectal Cancer Cell Lines	Colorectal Cancer	11.5 - 15.3	[4]
Lung, Osteosarcoma, Prostate, Liver Cancer Cell Lines	Various	11.5 - 37.3	[4]

Table 2: Effect of BS-181 on Cell Cycle Distribution in MCF-7 Breast Cancer Cells (24h treatment)

BS-181 Conc. (µM)	% Sub-G1 (Apoptosis)	% G1 Phase	% S Phase	% G2/M Phase
0 (DMSO)	2.1 ± 0.5	55.2 ± 2.1	28.9 ± 1.5	13.8 ± 1.2
10	4.5 ± 0.8	68.3 ± 2.5	18.1 ± 1.8	9.1 ± 0.9
20	8.9 ± 1.2	75.1 ± 3.1	10.2 ± 1.3	5.8 ± 0.7
30	15.6 ± 1.9	70.4 ± 2.8	8.5 ± 1.1	5.5 ± 0.6
40	25.3 ± 2.5	62.1 ± 3.5	7.9 ± 1.0	4.7 ± 0.5
Data is presented as mean ± SE from three independent experiments.

Table 3: Induction of Apoptosis (Sub-G1 Population) in Jurkat T-ALL Cells (20h treatment)

Cell Line	BS-181 Conc. (µM)	% Sub-G1 Population
JT/Neo	10	23.2
JT/Neo	15	54.8
JT/BCL-2	10	No significant increase
JT/BCL-2	15	No significant increase
A3 (wild-type)	15	47.2
I2.1 (FADD-deficient)	15	13.4
I9.2 (caspase-8-deficient)	15	13.2
Data from flow cytometric analysis of propidium (B1200493) iodide stained cells.[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. The following are representative protocols for key experiments used to characterize the effects of BS-181 hydrochloride.

Cell Viability Assay (MTT Assay)

This protocol assesses the effect of BS-181 on cell proliferation and viability.

Experimental Workflow: MTT Assay

Caption: Workflow for assessing cell viability using the MTT assay.

Materials:

• Cancer cell line of interest

• Complete culture medium

• 96-well cell culture plates

• BS-181 hydrochloride stock solution (e.g., in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

• Allow cells to adhere overnight.

• Prepare serial dilutions of BS-181 hydrochloride in culture medium.

• Remove the old medium and add 100 µL of the BS-181 dilutions to the respective wells. Include a vehicle control (e.g., DMSO).

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the percentage of cells in different phases of the cell cycle.

Experimental Workflow: Cell Cycle Analysis

Caption: Workflow for analyzing cell cycle distribution by flow cytometry.

Materials:

• Treated and control cells

• Phosphate-buffered saline (PBS)

• Cold 70% ethanol

• Propidium Iodide (PI) staining solution (e.g., 50 µg/mL PI and 100 µg/mL RNase A in PBS)

• Flow cytometer

Procedure:

• Culture cells and treat with BS-181 hydrochloride at various concentrations for a specified time (e.g., 24 hours).

• Harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).

• Wash the cells once with cold PBS.

• Fix the cells by resuspending the cell pellet in ice-cold 70% ethanol while gently vortexing. Incubate at -20°C for at least 2 hours.

• Centrifuge the fixed cells and wash with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the samples on a flow cytometer.

• Use cell cycle analysis software to deconvolute the DNA content histograms and determine the percentage of cells in G0/G1, S, and G2/M phases.

Western Blot Analysis

This protocol is used to detect changes in the protein levels of key cell cycle regulators.

Experimental Workflow: Western Blotting

References

• 1. researchgate.net [researchgate.net]
• 2. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. G1 Cell Cycle Arrest and Extrinsic Apoptotic Mechanisms Underlying the Anti-Leukemic Activity of CDK7 Inhibitor BS-181 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. G1 Cell Cycle Arrest and Extrinsic Apoptotic Mechanisms Underlying the Anti-Leukemic Activity of CDK7 Inhibitor BS-181 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. dovepress.com [dovepress.com]
• 7. researchgate.net [researchgate.net]

Apoptosis Induction by BS-181 Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mechanism of action of BS-181 hydrochloride, a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7), with a focus on its role in the induction of apoptosis in cancer cells. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes the underlying signaling pathways.

Core Mechanism of Action

BS-181 hydrochloride is a pyrazolo[1,5-a]pyrimidine-derived compound that acts as a highly selective inhibitor of CDK7.[1] CDK7 is a crucial enzyme that plays a dual role in regulating both the cell cycle and transcription. By inhibiting CDK7, BS-181 disrupts these fundamental cellular processes, leading to cell cycle arrest and the induction of apoptosis in various cancer cell lines.[1][2][3] The hydrochloride salt of BS-181 is often used due to the instability of its free form, while retaining the same biological activity.[1]

Quantitative Data Summary

The following tables summarize the inhibitory activity of BS-181 hydrochloride against various kinases and its anti-proliferative effects on a range of cancer cell lines.

Table 1: Inhibitory Activity of BS-181 against Cyclin-Dependent Kinases (CDKs)

Kinase	IC50 (nM)	Selectivity vs. CDK7
CDK7	21	-
CDK2	880	>40-fold
CDK5	3000	>140-fold
CDK9	4200	>200-fold
CDK1	>3000	>140-fold
CDK4	>3000	>140-fold
CDK6	>3000	>140-fold

Data sourced from multiple references.[1][4][5]

Table 2: Anti-proliferative Activity of BS-181 in Various Cancer Cell Lines

Cancer Type	Cell Line	IC50 (µM)
Breast Cancer	MCF-7	15.1 - 20
Colorectal Cancer	HCT116, HT29	11.5 - 15.3
Gastric Cancer	MKN28	16.8
SGC-7901	19.2
AGS	21.2
BGC823	22.4
Jurkat (T-cell acute lymphoblastic leukemia)	JT/Neo	14.4
Lung, Osteosarcoma, Prostate, Liver Cancer	Various	11.5 - 37.3

Data represents a range of reported IC50 values from multiple studies.[1][2][6]

Table 3: Effects of BS-181 on Cell Cycle Distribution and Apoptosis

Cell Line	BS-181 Concentration	Effect on Cell Cycle	Apoptotic Cells (sub-G1)
MCF-7	Low concentrations	G1 arrest, reduction in S and G2/M	-
High concentrations	-	Accumulation in sub-G1
BGC823	Dose- and time-dependent	G0/G1 arrest, reduction in S and G2/M	Significant increase
Jurkat (JT/Neo)	15 µM (20h)	-	37.1% in sub-G1

Data compiled from various sources.[1][2][6]

Signaling Pathways in BS-181-Induced Apoptosis

BS-181 hydrochloride induces apoptosis through both intrinsic and extrinsic pathways. Its primary action, the inhibition of CDK7, leads to downstream effects on gene expression and protein activity, culminating in programmed cell death.

Intrinsic Apoptosis Pathway

Inhibition of CDK7 by BS-181 leads to a decrease in the expression of the anti-apoptotic protein Bcl-2 and an increase in the expression of the pro-apoptotic protein Bax.[2][3] This shift in the Bax/Bcl-2 ratio disrupts the mitochondrial membrane potential, leading to the release of cytochrome c and subsequent activation of caspase-3, a key executioner of apoptosis.[2]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. rndsystems.com [rndsystems.com]
• 6. mdpi.com [mdpi.com]

BS-181 Hydrochloride: A Technical Guide for Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

BS-181 hydrochloride is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2] As a key regulator of both the cell cycle and transcription, CDK7 has emerged as a promising therapeutic target in oncology.[1][3][4] This technical guide provides an in-depth overview of BS-181 hydrochloride, summarizing its mechanism of action, key quantitative data from preclinical studies, and detailed experimental protocols to facilitate its use in cancer research.

Mechanism of Action

BS-181 is a pyrazolo[1,5-a]pyrimidine-derived compound that acts as a selective inhibitor of CDK7.[1] CDK7 forms a complex with Cyclin H and MAT1, known as the CDK-Activating Kinase (CAK) complex. This complex is responsible for the activating phosphorylation of other CDKs, including CDK1, CDK2, CDK4, and CDK6, which are crucial for cell cycle progression.[4] Additionally, CDK7 is a component of the general transcription factor TFIIH, where it phosphorylates the C-terminal domain (CTD) of RNA polymerase II (RNAP II), a critical step in the initiation of transcription.[1][4][5]

By inhibiting CDK7, BS-181 disrupts these fundamental cellular processes. This dual inhibition of cell cycle progression and transcription leads to cell cycle arrest, primarily at the G1 phase, and the induction of apoptosis in cancer cells.[1][2][5] Specifically, BS-181 has been shown to inhibit the phosphorylation of the RNAP II CTD at serine 5 and down-regulate the expression of key cell cycle proteins like cyclin D1.[1][2][5]

Signaling Pathway

The following diagram illustrates the central role of the CDK7/Cyclin H/MAT1 complex in both cell cycle control and transcription, and the points of intervention by BS-181 hydrochloride.

Caption: Mechanism of action of BS-181 hydrochloride.

Quantitative Data

In Vitro Kinase Inhibitory Activity

BS-181 hydrochloride demonstrates high selectivity for CDK7 over other cyclin-dependent kinases.

Kinase Target	IC50 (nM)	Reference
CDK7	21	[1][2]
CDK2	880	[1]
CDK5	3000	[1]
CDK9	4200	[1]
CDK1	>1000	[2]
CDK4	>1000	[2]
CDK6	>1000	[2]

In Vitro Anti-proliferative Activity

BS-181 has been shown to inhibit the growth of a variety of cancer cell lines.

Cell Line	Cancer Type	IC50 (µM)	Reference
MCF-7	Breast Cancer	15.1 - 20	[1]
Multiple Cell Lines	Colorectal Cancer	11.5 - 15.3	[1]
Multiple Cell Lines	Lung Cancer	11.5 - 37.3	[1]
Multiple Cell Lines	Osteosarcoma	11.5 - 37.3	[1]
Multiple Cell Lines	Prostate Cancer	11.5 - 37.3	[1]
Multiple Cell Lines	Liver Cancer	11.5 - 37.3	[1]
BGC823	Gastric Cancer	17 - 22	[5]
MKN28	Gastric Cancer	17 - 22	[5]
SGC-7901	Gastric Cancer	17 - 22	[5]
AGS	Gastric Cancer	17 - 22	[5]

In Vivo Efficacy in Xenograft Models

Preclinical studies in mouse models have demonstrated the anti-tumor activity of BS-181.

Animal Model	Cancer Type	Dosing Regimen	Tumor Growth Inhibition	Reference
Nude mice with MCF-7 xenografts	Breast Cancer	10 mg/kg/day, i.p.	25% reduction after 2 weeks	[4]
Nude mice with MCF-7 xenografts	Breast Cancer	20 mg/kg/day, i.p.	50% reduction after 2 weeks	[4]
BALB/c-nu mice with BGC823 xenografts	Gastric Cancer	10 mg/kg/day or 20 mg/kg/day, i.p.	Dose-dependent tumor reduction	[5]

Experimental Protocols

The following are detailed methodologies for key experiments commonly performed in the evaluation of BS-181 hydrochloride.

Cell Viability Assay (MTT Assay)

This protocol is used to assess the effect of BS-181 on cancer cell proliferation.

• Cell Seeding: Plate cancer cells (e.g., MCF-7, BGC823) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of BS-181 hydrochloride (e.g., 0-50 µM) and a vehicle control (e.g., DMSO). Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value can be determined by plotting the percentage of viability against the log of the drug concentration.

Western Blot Analysis

This protocol is used to determine the effect of BS-181 on the expression and phosphorylation of target proteins.

• Cell Lysis: Treat cells with BS-181 for the indicated time, then lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-40 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C. Examples of relevant antibodies include:

  • Phospho-RNA Polymerase II (Ser5)

  • Total RNA Polymerase II

  • Cyclin D1

  • CDK4

  • Bcl-2

  • Bax

  • Caspase-3

  • XIAP

  • β-actin (as a loading control)

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Cell Cycle Analysis by Flow Cytometry

This protocol is used to analyze the effect of BS-181 on cell cycle distribution.

• Cell Treatment and Harvesting: Treat cells with BS-181 for 24 hours. Harvest the cells by trypsinization and wash with PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol (B145695) while vortexing gently. Store at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells to remove the ethanol and wash with PBS. Resuspend the cell pellet in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: The percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle is determined using cell cycle analysis software.

Apoptosis Assay (Annexin V/PI Staining)

This protocol is used to quantify apoptosis induced by BS-181.

• Cell Treatment and Harvesting: Treat cells with BS-181 for the desired time. Harvest both adherent and floating cells.

• Staining: Wash the cells with PBS and resuspend them in Annexin V binding buffer. Add FITC-conjugated Annexin V and propidium iodide (PI) to the cell suspension.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry.

• Data Analysis: Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

In Vitro Kinase Assay

This protocol is used to determine the inhibitory activity of BS-181 against purified kinases.

• Reaction Setup: In a microplate, combine the purified recombinant kinase (e.g., CDK7/CycH/MAT1 complex), the appropriate substrate (e.g., a peptide derived from the RNAP II CTD), and varying concentrations of BS-181 in a kinase reaction buffer.

• Initiation of Reaction: Start the kinase reaction by adding ATP.

• Incubation: Incubate the plate at 30°C for a defined period (e.g., 30-60 minutes).

• Detection: Measure the kinase activity. A common method is to quantify the amount of ADP produced using a luminescence-based assay (e.g., ADP-Glo™ Kinase Assay).

• Data Analysis: Determine the IC50 value by plotting the percentage of kinase inhibition against the log of the BS-181 concentration.

Experimental Workflow Visualization

The following diagram provides a typical workflow for evaluating the anti-cancer effects of BS-181 hydrochloride in vitro.

Caption: A representative experimental workflow for in vitro studies.

Resistance Mechanisms and Combination Therapies

Potential Resistance Mechanisms

While specific resistance mechanisms to BS-181 are not yet extensively documented, general mechanisms of resistance to CDK7 inhibitors may include:

• Upregulation of drug efflux pumps: Increased expression of ATP-binding cassette (ABC) transporters, such as ABCB1 (MDR1) and ABCG2 (BCRP), can actively pump the inhibitor out of the cancer cell, reducing its intracellular concentration and efficacy.

• Mutations in the drug target: Alterations in the CDK7 gene that change the structure of the ATP-binding pocket could prevent BS-181 from binding effectively.

• Activation of bypass signaling pathways: Cancer cells may develop resistance by upregulating parallel survival pathways that are not dependent on CDK7 activity.

Combination Therapies

The dual mechanism of action of BS-181 suggests its potential for synergistic effects when combined with other anti-cancer agents. Preclinical studies exploring combination therapies are ongoing. Potential combination strategies include:

• With standard chemotherapy: BS-181 could potentially sensitize cancer cells to the cytotoxic effects of traditional chemotherapeutic agents.

• With other targeted therapies: Combining BS-181 with inhibitors of other key signaling pathways (e.g., PI3K/AKT/mTOR pathway) could lead to enhanced anti-tumor activity and overcome resistance. For instance, combining a CDK7 inhibitor with tamoxifen (B1202) has shown promise in overcoming endocrine therapy resistance in breast cancer.[3]

• With immunotherapy: By modulating the transcription of genes involved in immune recognition, CDK7 inhibitors might enhance the efficacy of immune checkpoint inhibitors.

Conclusion

BS-181 hydrochloride is a valuable tool for cancer research, offering a selective mechanism to probe the roles of CDK7 in cell cycle regulation and transcription. Its demonstrated anti-proliferative and pro-apoptotic effects across a range of cancer types, both in vitro and in vivo, underscore its potential as a therapeutic agent. This guide provides a comprehensive resource for researchers to design and execute studies utilizing BS-181, with the aim of further elucidating its therapeutic potential and advancing the development of novel cancer treatments.

References

• 1. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Blockade of CDK7 Reverses Endocrine Therapy Resistance in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Platinum-based chemotherapy in combination with PD-1/PD-L1 inhibitors: preclinical and clinical studies and mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]

Investigating the Therapeutic Potential of BS-181 Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

BS-181 hydrochloride is a potent and selective small molecule inhibitor of Cyclin-Dependent Kinase 7 (CDK7). As a key regulator of both the cell cycle and transcription, CDK7 represents a compelling target in oncology. This technical guide provides an in-depth overview of the therapeutic potential of BS-181 hydrochloride, summarizing its mechanism of action, preclinical efficacy in various cancer models, and detailed methodologies for its investigation. The information presented herein is intended to support further research and development of this promising anti-cancer agent.

Introduction

Cyclin-Dependent Kinase 7 (CDK7) is a serine/threonine kinase that plays a dual role in fundamental cellular processes. As a component of the CDK-activating kinase (CAK) complex, alongside Cyclin H and MAT1, it is responsible for the activating phosphorylation of several cell cycle CDKs, including CDK1, CDK2, CDK4, and CDK6.[1][2] This function is critical for the orderly progression through the cell cycle phases.[2] Additionally, CDK7 is an integral subunit of the general transcription factor TFIIH, where it phosphorylates the C-terminal domain (CTD) of RNA polymerase II, a crucial step for transcription initiation and elongation.[3] Given its central role in both cell proliferation and gene expression, both of which are often dysregulated in cancer, CDK7 has emerged as a promising therapeutic target.

BS-181 hydrochloride is a pyrazolo[1,5-a]pyrimidine-derived compound identified as a highly selective inhibitor of CDK7.[4] It exhibits potent anti-proliferative and pro-apoptotic activity across a range of cancer cell lines and has demonstrated anti-tumor efficacy in preclinical animal models. This guide will delve into the quantitative data supporting its therapeutic potential, provide detailed experimental protocols for its study, and visualize the key signaling pathways it modulates.

Mechanism of Action

BS-181 hydrochloride exerts its anti-tumor effects primarily through the selective inhibition of CDK7. By binding to the ATP-binding pocket of CDK7, it prevents the phosphorylation of its key substrates, thereby impacting both cell cycle progression and transcription.

Impact on Cell Cycle Regulation

As the catalytic subunit of the CAK complex, CDK7 is essential for the activation of downstream CDKs that drive the cell cycle. Inhibition of CDK7 by BS-181 leads to a failure in the activation of these CDKs, resulting in cell cycle arrest, predominantly at the G1/S transition.[4] This is often accompanied by a decrease in the levels of key cell cycle regulatory proteins, such as Cyclin D1.[5]

Impact on Transcription

CDK7, as part of TFIIH, is required for the phosphorylation of the serine 5 residue of the RNA polymerase II C-terminal domain (CTD). This phosphorylation event is critical for transcription initiation. BS-181 has been shown to inhibit this phosphorylation, leading to a global down-regulation of transcription.[4] This transcriptional inhibition can disproportionately affect cancer cells, which are often highly dependent on the continuous expression of oncogenes and anti-apoptotic proteins for their survival.

Quantitative Data Presentation

The following tables summarize the in vitro and in vivo efficacy of BS-181 hydrochloride across various cancer types.

Table 1: In Vitro Kinase Inhibitory Activity of BS-181

Kinase	IC50 (nM)
CDK7	21
CDK2	880
CDK5	3000
CDK9	4200
CDK1	>1000
CDK4	>1000
CDK6	>1000

Data compiled from multiple sources.[4][6]

Table 2: In Vitro Anti-proliferative Activity of BS-181 (IC50 in µM)

Cancer Type	Cell Line(s)	IC50 (µM)
Breast Cancer	MCF-7, and others	15.1 - 20
Colorectal Cancer	HCT-116, and others	11.5 - 15.3
Lung Cancer	Various	11.5 - 37.3
Osteosarcoma	Various	11.5 - 37.3
Prostate Cancer	Various	11.5 - 37.3
Liver Cancer	Various	11.5 - 37.3

Data compiled from multiple sources.[4]

Table 3: In Vivo Anti-tumor Efficacy of BS-181 in Xenograft Models

Xenograft Model	Dosing Regimen	Tumor Growth Inhibition
MCF-7 (Breast Cancer)	10 mg/kg/day (i.p.) for 14 days	25%
MCF-7 (Breast Cancer)	20 mg/kg/day (i.p.) for 14 days	50%

Data compiled from multiple sources.[4]

Experimental Protocols

The following are detailed methodologies for key experiments to investigate the therapeutic potential of BS-181 hydrochloride.

Cell Viability Assay (MTT Assay)

This protocol is used to determine the cytotoxic effects of BS-181 hydrochloride on cancer cell lines.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of BS-181 hydrochloride in culture medium. Remove the existing medium from the wells and add 100 µL of the medium containing different concentrations of BS-181 hydrochloride (e.g., 0-50 µM). Include a vehicle control (e.g., DMSO) at the same final concentration as in the highest drug concentration well.

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the effect of BS-181 hydrochloride on cell cycle distribution.

• Cell Treatment: Seed cells in 6-well plates and treat with various concentrations of BS-181 hydrochloride for a specified time (e.g., 24 hours).

• Cell Harvesting: Harvest both adherent and floating cells. Wash the cells with ice-cold PBS.

• Fixation: Resuspend the cell pellet in 500 µL of ice-cold PBS. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol (B145695) dropwise to fix the cells. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in 500 µL of propidium (B1200493) iodide (PI) staining solution (containing 50 µg/mL PI and 100 µg/mL RNase A in PBS).

• Incubation: Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer. The DNA content will be proportional to the PI fluorescence intensity.

• Data Analysis: Use cell cycle analysis software to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Apoptosis Assay by Annexin V/PI Staining

This protocol is used to quantify the induction of apoptosis by BS-181 hydrochloride.

• Cell Treatment: Treat cells with BS-181 hydrochloride as described for the cell cycle analysis.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.

• Resuspension: Resuspend the cells in 1X Annexin V binding buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a new tube. Add 5 µL of FITC-conjugated Annexin V and 5 µL of propidium iodide (PI).

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Annexin V binding buffer to each tube and analyze by flow cytometry within 1 hour.

• Data Interpretation:

  • Annexin V-negative and PI-negative cells are viable.

  • Annexin V-positive and PI-negative cells are in early apoptosis.

  • Annexin V-positive and PI-positive cells are in late apoptosis or necrosis.

Western Blot Analysis

This protocol is used to analyze the expression levels of key proteins involved in the BS-181-mediated response.

• Protein Extraction: Treat cells with BS-181 hydrochloride, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-40 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., Cyclin D1, XIAP, p-RNA Pol II Ser5, cleaved PARP, and a loading control like β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities using image analysis software.

In Vivo Xenograft Tumor Model

This protocol is used to evaluate the anti-tumor efficacy of BS-181 hydrochloride in vivo.

• Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10⁶ cells in 100 µL of PBS/Matrigel) into the flank of immunocompromised mice (e.g., nude or SCID mice).

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-150 mm³).

• Randomization and Treatment: Randomize the mice into treatment and control groups. Administer BS-181 hydrochloride (e.g., 10 or 20 mg/kg) or vehicle control via intraperitoneal (i.p.) injection daily or as per the desired schedule.

• Tumor Measurement: Measure the tumor dimensions with calipers every 2-3 days and calculate the tumor volume using the formula: (Length x Width²)/2.

• Monitoring: Monitor the body weight and general health of the mice throughout the study.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, immunohistochemistry, or western blotting).

Signaling Pathways and Visualizations

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways affected by BS-181 hydrochloride and a typical experimental workflow.

Caption: Mechanism of action of BS-181 hydrochloride.

References

• 1. T‐loop phosphorylation stabilizes the CDK7–cyclin H–MAT1 complex in vivo and regulates its CTD kinase activity | The EMBO Journal [link.springer.com]
• 2. The involvement of cyclin-dependent kinase 7 (CDK7) and 9 (CDK9) in coordinating transcription and cell cycle checkpoint regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Pharmacodynamics of Cyclin D1 Degradation in Ovarian Cancer Xenografts with Repeated Oral SHetA2 Dosing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medkoo.com [medkoo.com]

BS-181 Hydrochloride: A Technical Guide to a Selective CDK7 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of BS-181 hydrochloride, a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7). The information presented herein is intended to support research and development efforts in oncology and related fields by detailing the chemical properties, mechanism of action, biological activity, and relevant experimental methodologies associated with this compound.

Chemical Structure and Properties

BS-181 hydrochloride is a pyrazolo[1,5-a]pyrimidine (B1248293) derivative. Its chemical identity and key physicochemical properties are summarized in the tables below.

Table 1: Chemical Identification of BS-181 Hydrochloride

Identifier	Value
IUPAC Name	N5-(6-aminohexyl)-3-(1-methylethyl)-N7-(phenylmethyl)pyrazolo[1,5-a]pyrimidine-5,7-diamine hydrochloride
CAS Number	1397219-81-6 (monohydrochloride)[1][2][3][4]
Molecular Formula	C₂₂H₃₂N₆・HCl[1]
Molecular Weight	417.0 g/mol (monohydrochloride)[1]
SMILES	CC(C)C1=C2N=C(NCCCCCCN)C=C(NCC3=CC=CC=C3)N2N=C1.Cl[1]

Table 2: Physicochemical Properties of BS-181 Hydrochloride

Property	Value
Appearance	Crystalline solid
Purity	≥98%[5]
Solubility	DMF: 5 mg/mLDMSO: 25 mg/mLEthanol: 12 mg/mLPBS (pH 7.2): 10 mg/mL[1]
Storage	Store at -20°C[3]

Mechanism of Action and Signaling Pathway

BS-181 is a highly selective inhibitor of CDK7, a key regulator of both the cell cycle and transcription.[2] CDK7, as part of the CDK-activating kinase (CAK) complex, phosphorylates and activates other CDKs, such as CDK1 and CDK2, which are essential for cell cycle progression. Additionally, as a component of the general transcription factor TFIIH, CDK7 phosphorylates the C-terminal domain (CTD) of RNA polymerase II (RNAP II), a critical step for the initiation of transcription.

By inhibiting CDK7, BS-181 disrupts these fundamental cellular processes. This leads to cell cycle arrest, primarily at the G1 phase, and the induction of apoptosis in cancer cells. The inhibition of RNAP II phosphorylation disproportionately affects the transcription of genes with super-enhancers, which often include oncogenes, providing a potential mechanism for its anti-tumor selectivity.

Caption: Mechanism of action of BS-181 hydrochloride.

Biological Activity

BS-181 hydrochloride exhibits potent and selective inhibitory activity against CDK7 and demonstrates anti-proliferative effects in a variety of cancer cell lines.

Table 3: In Vitro Kinase Inhibitory Activity of BS-181

Kinase	IC₅₀ (nM)	Selectivity vs. CDK7
CDK7	21[2][6]	-
CDK2	880[6]	>40-fold[2][6]
CDK1	>3000	>140-fold
CDK4	>3000	>140-fold
CDK5	>3000	>140-fold
CDK6	>3000	>140-fold
CDK9	>3000	>140-fold

Table 4: Anti-proliferative Activity of BS-181 in Cancer Cell Lines

Cell Line	Cancer Type	IC₅₀ (µM)
MCF-7	Breast	15.1 - 20
HCT-116	Colorectal	11.5 - 15.3
A549	Lung	11.5 - 37.3
PC-3	Prostate	11.5 - 37.3
U-2 OS	Osteosarcoma	11.5 - 37.3

In vivo studies have shown that BS-181 inhibits tumor growth in mouse xenograft models. For instance, in an MCF-7 xenograft model, daily administration of BS-181 at 10 mg/kg and 20 mg/kg resulted in a 25% and 50% reduction in tumor growth, respectively, over two weeks without apparent toxicity.[6]

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the evaluation of BS-181 hydrochloride.

In Vitro Kinase Assay (CDK7 Inhibition)

This protocol outlines a general procedure for assessing the inhibitory activity of BS-181 against CDK7.

Caption: Workflow for an in vitro CDK7 kinase assay.

Methodology:

• Reagent Preparation: Prepare a kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35). Prepare solutions of recombinant CDK7/Cyclin H/MAT1 enzyme, a suitable substrate (e.g., a peptide derived from the RNAP II CTD), and ATP.

• Inhibitor Preparation: Prepare a stock solution of BS-181 hydrochloride in DMSO and perform serial dilutions to obtain a range of concentrations for testing.

• Reaction Setup: In a 96-well plate, add the kinase, substrate, and BS-181 (or DMSO as a vehicle control) to the reaction buffer.

• Reaction Initiation: Initiate the kinase reaction by adding a predetermined concentration of ATP.

• Incubation: Incubate the reaction plate at 30°C for a specified time, ensuring the reaction remains in the linear range.

• Detection: Terminate the reaction and quantify the amount of phosphorylated substrate. This can be achieved using various methods, such as luminescence-based assays that measure ADP production (e.g., ADP-Glo™), fluorescence resonance energy transfer (FRET) assays (e.g., LanthaScreen®), or traditional radiometric assays using ³²P-ATP.

• Data Analysis: Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to calculate the IC₅₀ value.

Cell Viability Assay (MTT Assay)

This protocol describes the use of an MTT assay to determine the effect of BS-181 on the viability of cancer cells.

Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of BS-181 hydrochloride (and a vehicle control) and incubate for a desired period (e.g., 72 hours).

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well to a final concentration of 0.5 mg/mL and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC₅₀ value.

Western Blot Analysis

This protocol is for assessing the effect of BS-181 on the phosphorylation of CDK7 substrates, such as the CTD of RNAP II.

Methodology:

• Cell Treatment and Lysis: Treat cells with BS-181 for a specified time. Wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA or Bradford assay.

• SDS-PAGE and Protein Transfer: Denature equal amounts of protein from each sample by boiling in Laemmli buffer. Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature. Incubate the membrane with a primary antibody specific for the phosphorylated form of the target protein (e.g., anti-phospho-RNAP II CTD Ser5) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. After further washing, detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH) to determine the relative changes in protein phosphorylation.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. MTT (Assay protocol [protocols.io]
• 5. MTT assay protocol | Abcam [abcam.com]
• 6. benchchem.com [benchchem.com]

Unveiling BS-181 Hydrochloride: A Technical Guide for Researchers

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of BS-181 hydrochloride, a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7). This document is intended for researchers, scientists, and drug development professionals, offering a centralized resource for its chemical properties, mechanism of action, and relevant experimental data.

Core Compound Details

BS-181 hydrochloride is a pyrazolo[1,5-a]pyrimidine (B1248293) derivative that has garnered significant interest in cancer research due to its targeted inhibition of CDK7. This kinase plays a crucial role in regulating the cell cycle and transcription. It exists in different salt forms, primarily as a monohydrochloride and a dihydrochloride, which possess distinct CAS numbers and molecular weights.

Property	BS-181 hydrochloride (monohydrochloride)	BS-181 dihydrochloride
CAS Number	1397219-81-6[1][2][3][4]	1883548-83-1[5]
Molecular Formula	C22H32N6・HCl[1]	C22H32N6・2HCl
Molecular Weight	416.99 g/mol [2][3][4][6]	453.45 g/mol
Purity	≥98%[2]	≥98%
Solubility	Soluble in DMSO (>10 mM)[3]	Soluble to 100 mM in water and DMSO
Storage	Desiccate at -20°C[3]	Store at +4°C

Mechanism of Action: Selective CDK7 Inhibition

BS-181 hydrochloride exerts its biological effects through the highly selective inhibition of CDK7, with a reported IC50 value of 21 nM.[2][3][6] Its selectivity is a key attribute, displaying over 40-fold greater potency for CDK7 compared to other cyclin-dependent kinases such as CDK1, 2, 4, 5, 6, and 9.[2][6] CDK7 is a critical component of the CDK-activating kinase (CAK) complex, which phosphorylates and activates other CDKs, thereby driving cell cycle progression. Additionally, CDK7 is a subunit of the general transcription factor TFIIH, which is essential for the initiation of transcription by RNA polymerase II. By inhibiting CDK7, BS-181 disrupts these fundamental cellular processes, leading to cell cycle arrest and apoptosis in cancer cells.

BS-181 hydrochloride's dual inhibition of cell cycle and transcription.

Experimental Protocols

Cell Viability Assay

A common method to assess the effect of BS-181 on cancer cell proliferation is the Cell Counting Kit-8 (CCK-8) assay.

Workflow for a typical cell viability experiment.

Methodology:

• BGC823 gastric cancer cells are seeded in 96-well plates at a density of 1 x 10^4 cells per well.

• The cells are incubated for 48 hours to allow for adherence.

• Following incubation, the cells are treated with varying concentrations of BS-181 hydrochloride or a vehicle control.

• After the desired treatment period, the cell viability is assessed using a CCK-8 kit according to the manufacturer's instructions.

• The absorbance is measured at 450 nm, with a reference wavelength of 650 nm, using a microplate reader.[3]

In Vivo Antitumor Activity

The antitumor efficacy of BS-181 can be evaluated in xenograft mouse models.

Methodology:

• 5 x 10^6 BGC823 cells are injected subcutaneously into the flank of nude mice.

• Tumor growth is monitored, and when tumors reach a volume of 100-200 mm³, the mice are randomized into treatment and control groups.

• BS-181 is prepared in a vehicle solution (e.g., 10% DMSO, 50 mM HCl, 5% Tween 20, and 85% saline).

• Mice in the treatment group receive intraperitoneal injections of BS-181 (e.g., 5 mg/kg or 10 mg/kg) twice daily for a period of 14 days.

• The control group receives injections of the vehicle solution.

• Tumor volume and body weight are measured regularly throughout the study.[3]

Conclusion

BS-181 hydrochloride is a valuable research tool for investigating the roles of CDK7 in cell cycle regulation and transcription. Its high selectivity and proven in vitro and in vivo activity make it a compound of interest for the development of novel anticancer therapeutics. This guide provides essential technical information to support further research and development efforts.

References

• 1. caymanchem.com [caymanchem.com]
• 2. BS-181 HCl | CAS 1397219-81-6 | Sun-shinechem [sun-shinechem.com]
• 3. BS-181 HCl | CAS:1397219-81-6 | CDK7 inhibitor,highly selective | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. selleckchem.com [selleckchem.com]
• 5. medkoo.com [medkoo.com]
• 6. selleckchem.com [selleckchem.com]

Preliminary In Vitro Efficacy of BS-181 Hydrochloride: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preliminary in vitro studies conducted on BS-181 hydrochloride, a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7). The information presented herein is intended to inform researchers, scientists, and drug development professionals on its mechanism of action, cellular effects, and the methodologies employed in its preclinical evaluation.

Core Mechanism of Action

BS-181 is a pyrazolo[1,5-α]pyrimidine-derived compound that acts as a selective and potent inhibitor of CDK7.[1] CDK7 is a critical component of the CDK-activating kinase (CAK) complex and the general transcription factor TFIIH.[2] Through its dual roles, CDK7 is essential for both cell cycle progression and transcription.

BS-181 exerts its effects by inhibiting the kinase activity of CDK7. This leads to two primary downstream consequences:

• Inhibition of Cell Cycle Progression: By inhibiting CDK7, BS-181 prevents the activating phosphorylation of cell cycle-regulating CDKs, such as CDK1, CDK2, CDK4, and CDK6.[2] This leads to cell cycle arrest, primarily at the G1/S transition.

• Inhibition of Transcription: As a component of TFIIH, CDK7 phosphorylates the C-terminal domain (CTD) of RNA polymerase II (RNAPII) at serine 5 (Ser5), a crucial step for transcription initiation.[2] BS-181 inhibits this phosphorylation event, thereby disrupting transcription.

Quantitative Data Summary

The following tables summarize the quantitative data from in vitro studies with BS-181 hydrochloride.

Table 1: Kinase Inhibitory Activity of BS-181

Kinase	IC50 (nM)	Selectivity vs. CDK7
CDK7	21	-
CDK2	880	>40-fold
CDK5	3000	>140-fold
CDK9	4200	>200-fold
CDK1	>10,000	>476-fold
CDK4	>10,000	>476-fold
CDK6	>10,000	>476-fold

Data compiled from multiple sources.[3]

Table 2: Anti-proliferative Activity of BS-181 in Cancer Cell Lines

Cancer Type	Cell Line	IC50 (µM)
Breast Cancer	MCF-7	15.1 - 20
Colorectal Cancer	HCT116	11.5 - 15
Lung Cancer	A549	11.5 - 37.3
Osteosarcoma	U2OS, KHOS	1.75 - 2.32[4]
Prostate Cancer	PC3	11.5 - 37.3
Liver Cancer	HepG2	11.5 - 37.3
Gastric Cancer	BGC823	~22

IC50 values represent the concentration of BS-181 required to inhibit cell growth by 50% after 72 hours of treatment. Data compiled from multiple sources.[3][5]

Key In Vitro Effects

Cell Cycle Arrest

Treatment of cancer cells with BS-181 leads to a significant accumulation of cells in the G1 phase of the cell cycle, with a corresponding reduction in the S and G2/M phases.[5] This G1 arrest is a direct consequence of the inhibition of CDK7-mediated activation of G1/S phase CDKs. At higher concentrations, an increase in the sub-G1 population is observed, which is indicative of apoptosis.[5]

Induction of Apoptosis

BS-181 induces apoptosis in various cancer cell lines.[1] Mechanistic studies have revealed that this is accompanied by:

• Downregulation of anti-apoptotic proteins: A decrease in the expression of XIAP and Bcl-2 has been observed.[1]

• Upregulation of pro-apoptotic proteins: An increase in the expression of Bax and cleaved caspase-3 has been reported.[1][6]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the in vitro evaluation of BS-181.

In Vitro Kinase Assay

This assay determines the inhibitory activity of BS-181 against CDK7.

Materials:

• Recombinant human CDK7/Cyclin H/MAT1 complex

• CDK substrate peptide (e.g., a peptide derived from the RNA Pol II CTD)[7]

• ATP (at a concentration near the Km for CDK7)[7]

• Kinase Assay Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)[5]

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• BS-181 hydrochloride dissolved in DMSO

Procedure:

• Prepare serial dilutions of BS-181 in kinase assay buffer.

• In a 96-well plate, add the diluted BS-181 or vehicle control (DMSO).

• Add the CDK7/Cyclin H/MAT1 enzyme to each well.

• Initiate the kinase reaction by adding a mixture of the peptide substrate and ATP.

• Incubate the plate at 30°C for 60 minutes.[6]

• Stop the reaction and measure the amount of ADP produced using a luminescence-based method like the ADP-Glo™ assay, following the manufacturer's instructions.

• Calculate the IC50 value by plotting the percentage of kinase inhibition against the logarithm of the BS-181 concentration.

Cell Viability Assay (MTT Assay)

This assay measures the effect of BS-181 on cancer cell proliferation.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• BS-181 hydrochloride dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treat the cells with various concentrations of BS-181 (typically 0-50 µM) or vehicle control (DMSO) for 72 hours.[5]

• Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Cell Cycle Analysis by Flow Cytometry

This method is used to determine the effect of BS-181 on cell cycle distribution.

Materials:

• Cancer cells treated with BS-181 or vehicle

• Phosphate-buffered saline (PBS)

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

Procedure:

• Treat cells with BS-181 at various concentrations for 24 hours.[5]

• Harvest the cells by trypsinization and wash with ice-cold PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently.

• Incubate the fixed cells at -20°C for at least 2 hours.

• Wash the cells with PBS and resuspend in PI staining solution.

• Incubate in the dark at room temperature for 30 minutes.

• Analyze the cell cycle distribution using a flow cytometer.

Western Blot Analysis

This technique is used to measure changes in protein expression and phosphorylation following BS-181 treatment.

Materials:

• Cancer cells treated with BS-181 or vehicle

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and blotting equipment

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-RNAPII CTD Ser5, anti-Cyclin D1, anti-cleaved caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Treat cells with BS-181 (e.g., 0-50 µM) for a specified time (e.g., 4 hours for phosphorylation events).[5]

• Lyse the cells and determine the protein concentration of the lysates.

• Separate equal amounts of protein by SDS-PAGE and transfer to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the signal using a chemiluminescent substrate and an imaging system.

Visualizations

The following diagrams illustrate the signaling pathway affected by BS-181 and a general experimental workflow.

Caption: Mechanism of action of BS-181 targeting CDK7's dual roles.

Caption: General workflow for in vitro evaluation of BS-181.

References

• 1. benchchem.com [benchchem.com]
• 2. CDK7 inhibitors as anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cyclin-dependent kinase 7 (CDK7) is an emerging prognostic biomarker and therapeutic target in osteosarcoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. bpsbioscience.com [bpsbioscience.com]
• 7. benchchem.com [benchchem.com]

Unraveling the Biological Activity of BS-181 Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological activity of BS-181 hydrochloride, a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7). The information presented herein is intended to support researchers and professionals in the fields of oncology, cell biology, and drug development in understanding the therapeutic potential and mechanism of action of this compound.

Core Mechanism of Action: Selective CDK7 Inhibition

BS-181 hydrochloride is a small molecule inhibitor that demonstrates high selectivity for CDK7.[1][2] CDK7 is a critical component of the CDK-activating kinase (CAK) complex, which also includes Cyclin H and MAT1.[3][4] This complex plays a dual role in fundamental cellular processes: it activates other CDKs (CDK1, CDK2, CDK4, and CDK6) by phosphorylation, thereby controlling cell cycle progression, and it is a component of the general transcription factor TFIIH, which phosphorylates the C-terminal domain (CTD) of RNA polymerase II (Pol II), a key step in transcription initiation.[3][4][5]

BS-181 exerts its biological effects by binding to the ATP pocket of CDK7, thereby inhibiting its kinase activity.[6] This inhibition leads to downstream consequences on both cell cycle regulation and transcription, which are the basis for its anti-tumor activity.

Quantitative Analysis of Kinase Inhibition and Cellular Effects

The potency and selectivity of BS-181 hydrochloride have been quantified through various in vitro assays. The following tables summarize the key inhibitory concentrations (IC50) against different kinases and its anti-proliferative effects on a range of cancer cell lines.

Table 1: In Vitro Kinase Inhibitory Activity of BS-181

Target Kinase	IC50 (nM)	Selectivity vs. CDK7
CDK7	21	-
CDK2	880	>40-fold
CDK5	3000	>140-fold
CDK9	4200	>200-fold
CDK1	>3000	>140-fold
CDK4	>3000	>140-fold
CDK6	>3000	>140-fold

Data compiled from multiple sources.[1][5][7][8]

Table 2: Anti-proliferative Activity of BS-181 in Cancer Cell Lines

Cancer Type	Cell Line(s)	IC50 Range (µM)
Breast Cancer	MCF-7, others	15.1 - 20
Colorectal Cancer	Various	11.5 - 15.3
Gastric Cancer	MKN28, SGC-7901, AGS, BGC823	17 - 22
Lung Cancer	Various	11.5 - 37.3
Osteosarcoma	Various	11.5 - 37.3
Prostate Cancer	Various	11.5 - 37.3
Liver Cancer	Various	11.5 - 37.3

Data compiled from multiple sources.[1][5][9]

Signaling Pathways Modulated by BS-181 Hydrochloride

The inhibition of CDK7 by BS-181 hydrochloride perturbs key signaling pathways that are often dysregulated in cancer. The primary consequences are cell cycle arrest and the induction of apoptosis.

Impact on Cell Cycle Progression

By inhibiting CDK7, BS-181 prevents the activation of downstream CDKs that are essential for cell cycle phase transitions. This leads to an accumulation of cells in the G1 phase and a reduction in the number of cells in the S and G2/M phases.[5][10]

BS-181 induced G1 cell cycle arrest pathway.

Inhibition of Transcription

BS-181 inhibits the phosphorylation of the C-terminal domain (CTD) of RNA polymerase II at serine 5 (Ser5).[5] This phosphorylation event is crucial for the initiation of transcription. The resulting transcriptional repression can lead to the downregulation of key proteins, including anti-apoptotic proteins and cell cycle regulators like Cyclin D1.[5][9]

BS-181 mediated transcription inhibition.

Induction of Apoptosis

At higher concentrations, BS-181 induces apoptosis in cancer cells.[5] This programmed cell death is a consequence of both cell cycle arrest and the downregulation of anti-apoptotic proteins. In gastric cancer cells, BS-181 treatment leads to an increase in the expression of Bax and caspase-3, and a decrease in Bcl-2 levels.[11] In T-cell acute lymphoblastic leukemia cells, BS-181 induces apoptosis through the extrinsic TRAIL/DR5-mediated pathway.[12][13]

In Vivo Anti-Tumor Activity

The anti-tumor efficacy of BS-181 hydrochloride has been demonstrated in vivo using mouse xenograft models. In a study with MCF-7 breast cancer xenografts, intraperitoneal administration of BS-181 at doses of 10 mg/kg/day and 20 mg/kg/day for 14 days resulted in a 25% and 50% reduction in tumor growth, respectively, without apparent toxicity.[1][3] The compound exhibits a plasma elimination half-life of 405 minutes in mice following a 10 mg/kg intraperitoneal injection.[1][3]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. The following sections outline the protocols for key experiments used to characterize the biological activity of BS-181 hydrochloride.

In Vitro Kinase Inhibition Assay (Luciferase-Based)

This assay measures the inhibition of CDK7 activity by quantifying the amount of ATP remaining in the reaction mixture.

Workflow for in vitro kinase inhibition assay.

Protocol:

• Increasing concentrations of BS-181 hydrochloride are incubated with purified recombinant CDK7/CycH/MAT1 complex in a suitable kinase buffer.

• The kinase reaction is initiated by the addition of ATP.

• After a defined incubation period, a luciferase-based ATP detection reagent is added to the reaction.

• The luminescence, which is proportional to the amount of remaining ATP, is measured using a luminometer.

• The IC50 value is calculated from the dose-response curve, representing the concentration of BS-181 that inhibits 50% of the kinase activity.[1][14]

Cell Viability Assay (CCK-8)

The Cell Counting Kit-8 (CCK-8) assay is used to determine the anti-proliferative effects of BS-181 on cancer cell lines.

Protocol:

• Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

• The cells are then treated with various concentrations of BS-181 hydrochloride and incubated for a specified period (e.g., 48 or 72 hours).[5][9]

• Following treatment, the CCK-8 reagent is added to each well and the plates are incubated.

• The absorbance is measured at 450 nm using a microplate reader.

• Cell viability is calculated as a percentage of the untreated control, and IC50 values are determined.[9][15]

Cell Cycle Analysis (Flow Cytometry)

Flow cytometry with propidium (B1200493) iodide (PI) staining is employed to analyze the effect of BS-181 on cell cycle distribution.

Protocol:

• Cells are treated with BS-181 for a designated time (e.g., 24 hours).[1][5]

• Both adherent and floating cells are collected, washed with PBS, and fixed in cold ethanol.

• The fixed cells are then treated with RNase A and stained with propidium iodide.

• The DNA content of the cells is analyzed using a flow cytometer.

• The percentages of cells in the G1, S, and G2/M phases of the cell cycle are quantified using appropriate software.[1]

Apoptosis Analysis (Annexin V/PI Staining)

This flow cytometry-based assay detects the externalization of phosphatidylserine (B164497) in apoptotic cells.

Protocol:

• Cells are treated with BS-181 as required for the experiment.

• The cells are harvested, washed, and resuspended in Annexin V binding buffer.

• FITC-conjugated Annexin V and propidium iodide are added to the cells.

• After a short incubation in the dark, the cells are analyzed by flow cytometry.

• The analysis allows for the differentiation of viable, early apoptotic, late apoptotic, and necrotic cells.[1]

Conclusion

BS-181 hydrochloride is a well-characterized, potent, and selective inhibitor of CDK7 with significant anti-tumor activity in both in vitro and in vivo models. Its dual mechanism of action, involving the disruption of both cell cycle progression and transcription, makes it a valuable tool for cancer research and a potential lead compound for the development of novel anti-cancer therapeutics. The detailed data and protocols provided in this guide are intended to facilitate further investigation into the biological roles of CDK7 and the therapeutic applications of its inhibitors.

References

• 1. selleckchem.com [selleckchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. CDK7 inhibitor BS-181 Small Molecule (Tool Compound) | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 4. CDK7 inhibitors as anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. BS-181 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 7. BS-181 | CDK7 inhibitor | Probechem Biochemicals [probechem.com]
• 8. medkoo.com [medkoo.com]
• 9. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. G1 Cell Cycle Arrest and Extrinsic Apoptotic Mechanisms Underlying the Anti-Leukemic Activity of CDK7 Inhibitor BS-181 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. BS-181 | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 15. BS-181 HCl | CAS:1397219-81-6 | CDK7 inhibitor,highly selective | High Purity | Manufacturer BioCrick [biocrick.com]

Protocols & Analytical Methods

Application Notes and Protocols for BS-181 Hydrochloride In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

BS-181 hydrochloride is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2] As a pyrazolo[1,5-a]pyrimidine-derived compound, it demonstrates significant anti-proliferative and pro-apoptotic effects in a variety of cancer cell lines.[3] CDK7 is a critical component of the transcription factor TFIIH and the CDK-activating kinase (CAK) complex, playing a dual role in regulating both the cell cycle and transcription. BS-181 exerts its anti-tumor activity by inhibiting the kinase activity of CDK7, leading to cell cycle arrest and induction of apoptosis.[3] These application notes provide detailed protocols for in vitro assays to evaluate the efficacy and mechanism of action of BS-181 hydrochloride.

Data Presentation

Table 1: Inhibitory Activity of BS-181 Hydrochloride Against Cyclin-Dependent Kinases

Kinase	IC50 (nM)
CDK7	21[1][4][5]
CDK1	>3000
CDK2	880[5]
CDK4	>3000
CDK5	3000[4]
CDK6	>3000
CDK9	4200[4]

Table 2: Anti-proliferative Activity of BS-181 Hydrochloride in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
MKN28	Gastric Cancer	17-22[3]
SGC-7901	Gastric Cancer	17-22[3]
AGS	Gastric Cancer	17-22[3]
BGC823	Gastric Cancer	17-22[3]
MCF-7	Breast Cancer	15.1-20[4]
Various	Colorectal Cancer	11.5-15.3[4]
Various	Lung Cancer	11.5-37.3[4]
Various	Prostate Cancer	11.5-37.3[4]

Signaling Pathway and Experimental Workflow

Caption: Signaling pathway of BS-181 hydrochloride.

Caption: General experimental workflow for in vitro evaluation of BS-181.

Experimental Protocols

In Vitro Kinase Inhibition Assay

This assay determines the inhibitory effect of BS-181 hydrochloride on CDK7 activity. A luciferase-based assay is commonly used to measure the amount of ATP remaining after the kinase reaction.

Materials:

• Recombinant CDK7/CycH/MAT1 complex

• CDK substrate peptide

• ATP

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• BS-181 hydrochloride

• ADP-Glo™ Kinase Assay Kit

• White opaque 96-well plates

Protocol:

• Prepare a serial dilution of BS-181 hydrochloride in kinase assay buffer.

• In a 96-well plate, add the diluted BS-181 or vehicle control.

• Add the CDK7/CycH/MAT1 enzyme to each well.

• Initiate the kinase reaction by adding a mixture of the substrate peptide and ATP.

• Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes).

• Stop the reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

• Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.

• Measure the luminescence using a plate reader. The IC50 value is calculated from the dose-response curve.

Cell Viability Assay (CCK-8)

This assay measures cell proliferation and cytotoxicity by assessing dehydrogenase activity in viable cells.

Materials:

• Cancer cell lines

• Complete cell culture medium

• BS-181 hydrochloride

• Cell Counting Kit-8 (CCK-8)

• 96-well plates

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Treat the cells with increasing concentrations of BS-181 hydrochloride and incubate for the desired time (e.g., 48 hours).[3]

• Add 10 µL of CCK-8 solution to each well.

• Incubate the plate for 1-4 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate the cell viability as a percentage of the vehicle-treated control.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cell lines treated with BS-181 hydrochloride

• Annexin V-FITC/PI Apoptosis Detection Kit

• Binding Buffer

• Flow cytometer

Protocol:

• Harvest the treated and control cells by centrifugation.

• Wash the cells with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

• Incubate the cells for 15-20 minutes at room temperature in the dark.

• Add 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour. Early apoptotic cells will be Annexin V-positive and PI-negative, while late apoptotic/necrotic cells will be positive for both.

Cell Cycle Analysis (Propidium Iodide Staining)

This assay determines the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on DNA content.

Materials:

• Cancer cell lines treated with BS-181 hydrochloride

• PBS

• Cold 70% ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Protocol:

• Harvest the treated and control cells and wash with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing.

• Incubate the cells on ice for at least 30 minutes or store at -20°C.

• Wash the fixed cells with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution containing RNase A to degrade RNA.

• Incubate for 15-30 minutes at room temperature in the dark.

• Analyze the DNA content by flow cytometry. The percentage of cells in G0/G1, S, and G2/M phases is determined by analyzing the DNA histogram.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Cell Counting Kit-8 Protocol (CCK-8) | Hello Bio [hellobio.com]
• 4. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for BS-181 Hydrochloride in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

BS-181 hydrochloride is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2][3][4][5] CDK7 is a critical component of the CDK-activating kinase (CAK) complex, which plays a dual role in regulating both the cell cycle and transcription. By inhibiting CDK7, BS-181 hydrochloride effectively disrupts these fundamental cellular processes, leading to cell cycle arrest and apoptosis in various cancer cell lines.[2][6][7] These characteristics make it a valuable tool for cancer research and a potential candidate for therapeutic development.

This document provides detailed application notes and protocols for the use of BS-181 hydrochloride in a cell culture setting. The information is intended to guide researchers in designing and executing experiments to investigate the effects of this compound on cancer cells.

Mechanism of Action

BS-181 hydrochloride exerts its biological effects primarily through the inhibition of CDK7. The IC50 (half-maximal inhibitory concentration) for CDK7 is approximately 21 nM.[1][2][3][4][5] The inhibition of CDK7 by BS-181 hydrochloride leads to two major downstream consequences:

• Disruption of the Cell Cycle: CDK7 is responsible for the activating phosphorylation of other CDKs, such as CDK1, CDK2, CDK4, and CDK6, which are essential for progression through the different phases of the cell cycle.[7] By inhibiting CDK7, BS-181 prevents the activation of these downstream CDKs, leading to a G1 phase cell cycle arrest.[1][4] This is often accompanied by a decrease in the expression of key cell cycle regulators like Cyclin D1.[6]

• Induction of Apoptosis: CDK7 is also a component of the general transcription factor TFIIH, which is involved in the initiation of transcription by RNA polymerase II. Inhibition of CDK7's transcriptional regulatory function can lead to cellular stress and the activation of apoptotic pathways. BS-181 has been shown to induce apoptosis by modulating the expression of key apoptosis-regulating proteins. This includes the upregulation of pro-apoptotic proteins like Bax and Caspase-3, and the downregulation of anti-apoptotic proteins such as Bcl-2 and XIAP (X-linked inhibitor of apoptosis protein).[6]

The following diagram illustrates the signaling pathway affected by BS-181 hydrochloride.

Caption: BS-181 hydrochloride signaling pathway.

Data Presentation

The following tables summarize the quantitative data related to the activity of BS-181 hydrochloride in various cancer cell lines.

Table 1: Inhibitory Concentrations (IC50) of BS-181 Hydrochloride in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Treatment Duration (hours)	Reference
BGC823	Gastric Cancer	17 - 22	48	[6]
MKN28	Gastric Cancer	17 - 22	48	[6]
SGC-7901	Gastric Cancer	17 - 22	48	[6]
AGS	Gastric Cancer	17 - 22	48	[6]
Jurkat T-cells	T-cell Leukemia	14.4	20	[8]
Breast Cancer Lines	Breast Cancer	15.1 - 20	72	[1]
Colorectal Cancer Lines	Colorectal Cancer	11.5 - 15.3	72	[1]
Various Cancer Lines	Lung, Osteosarcoma, Prostate, Liver	11.5 - 37.3	72	[1]

Experimental Protocols

Preparation of BS-181 Hydrochloride Stock Solution

Proper preparation and storage of the BS-181 hydrochloride stock solution are crucial for obtaining reproducible results.

Materials:

• BS-181 hydrochloride powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Sterile microcentrifuge tubes

Protocol:

• Reconstitution: Prepare a stock solution of BS-181 hydrochloride in DMSO. For example, to prepare a 10 mM stock solution, dissolve 4.17 mg of BS-181 hydrochloride (MW: 416.99 g/mol ) in 1 mL of DMSO.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term storage. Solutions are unstable and should be prepared fresh when possible.[1]

Cell Viability Assay (MTT Assay)

This protocol is used to assess the effect of BS-181 hydrochloride on cell viability.

Caption: MTT cell viability assay workflow.

Materials:

• Cells of interest

• 96-well cell culture plates

• Complete cell culture medium

• BS-181 hydrochloride stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.04 N HCl in isopropanol)

• Microplate reader

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

• Cell Adhesion: Incubate the plate at 37°C in a humidified 5% CO2 incubator overnight to allow cells to adhere.

• Treatment: The next day, prepare serial dilutions of BS-181 hydrochloride in complete medium. Remove the old medium from the wells and add 100 µL of the medium containing the desired concentrations of BS-181 hydrochloride. Include a vehicle control (DMSO) at the same final concentration as in the highest BS-181 hydrochloride treatment.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Formazan (B1609692) Formation: Incubate the plate for 3-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Cell Cycle Analysis by Flow Cytometry (Propidium Iodide Staining)

This protocol is used to determine the distribution of cells in the different phases of the cell cycle after treatment with BS-181 hydrochloride.

Caption: Cell cycle analysis workflow.

Materials:

• Cells of interest

• 6-well cell culture plates

• Complete cell culture medium

• BS-181 hydrochloride stock solution

• Phosphate-buffered saline (PBS)

• 70% ethanol, ice-cold

• RNase A solution (100 µg/mL)

• Propidium Iodide (PI) staining solution (50 µg/mL)

• Flow cytometer

Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the desired concentrations of BS-181 hydrochloride for the appropriate duration.

• Cell Harvesting: Harvest the cells by trypsinization, and collect both adherent and floating cells.

• Washing: Wash the cells twice with ice-cold PBS by centrifuging at 300 x g for 5 minutes and resuspending the pellet.

• Fixation: Resuspend the cell pellet in 500 µL of ice-cold PBS. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours.

• Rehydration and RNase Treatment: Centrifuge the fixed cells at 850 x g for 5 minutes and discard the ethanol. Wash the pellet with PBS. Resuspend the cells in 500 µL of PBS containing 100 µg/mL RNase A and incubate at 37°C for 30 minutes.

• PI Staining: Add 500 µL of PI staining solution (final concentration 50 µg/mL) and incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Use appropriate software to quantify the percentage of cells in the G1, S, and G2/M phases of the cell cycle.

Apoptosis Assay by Flow Cytometry (Annexin V-FITC and PI Staining)

This protocol is used to quantify the percentage of apoptotic and necrotic cells following treatment with BS-181 hydrochloride.

Caption: Apoptosis assay workflow.

Materials:

• Cells of interest

• 6-well cell culture plates

• Complete cell culture medium

• BS-181 hydrochloride stock solution

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with BS-181 hydrochloride as described previously.

• Cell Harvesting: Harvest both floating and adherent cells.

• Washing: Wash the cells twice with ice-cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Dilution: Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the samples by flow cytometry within 1 hour of staining. Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Western Blot Analysis

This protocol is used to detect changes in the expression levels of specific proteins involved in the cell cycle and apoptosis pathways following treatment with BS-181 hydrochloride.

Table 2: Recommended Primary Antibody Dilutions for Western Blot

Target Protein	Recommended Dilution	Reference
CDK7	1:1000	[8][9]
p-CDK7 (Thr170)	1:500 - 1:1000	[10][11]
Cyclin D1	1:1000	[4][7]
XIAP	1:1000	[12][13]
Bax	1:1000	[3][14]
Bcl-2	Varies (check datasheet)	[15][16]
Caspase-3	1:500 - 1:1000	[2]
β-actin (Loading Control)	1:1000 - 1:10000	[1][5][17][18]

Materials:

• Treated and untreated cell pellets

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer (4X)

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat dry milk or 5% BSA in TBST)

• Primary antibodies (see Table 2)

• HRP-conjugated secondary antibodies

• TBST (Tris-buffered saline with 0.1% Tween-20)

• ECL (Enhanced Chemiluminescence) detection reagent

• Imaging system

Protocol:

• Protein Extraction: Lyse cell pellets in ice-cold RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Mix equal amounts of protein (20-30 µg) with Laemmli sample buffer and boil for 5 minutes.

• SDS-PAGE: Load samples onto an SDS-PAGE gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 5-10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST for 5-10 minutes each.

• Detection: Apply ECL detection reagent and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin).

References

• 1. licorbio.com [licorbio.com]
• 2. Western Blot Protocol for Caspase 3 Antibody (NB500-210): Novus Biologicals [novusbio.com]
• 3. benchchem.com [benchchem.com]
• 4. mblbio.com [mblbio.com]
• 5. abpbio.com [abpbio.com]
• 6. XIAP Antibody | Cell Signaling Technology [cellsignal.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Phospho-CDK7 (Thr170) Polyclonal Antibody (BS-10997R) [thermofisher.com]
• 11. raybiotech.com [raybiotech.com]
• 12. benchchem.com [benchchem.com]
• 13. XIAP antibody (10037-1-Ig) | Proteintech [ptglab.com]
• 14. Bax Antibody | Cell Signaling Technology [cellsignal.com]
• 15. Bcl-2 Antibody | Cell Signaling Technology [cellsignal.com]
• 16. Bcl-2 Detection in Western Blotting - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
• 17. ABclonal [abclonal.com]
• 18. Beta Actin antibody (66009-1-Ig) | Proteintech [ptglab.com]

Application Notes and Protocols for Western Blot Analysis of the STAT3 Signaling Pathway Following BS-181 Hydrochloride Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

BS-181 hydrochloride is a potent and highly selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7), with an IC50 of 21 nM.[1][2][3][4] It demonstrates over 40-fold selectivity for CDK7 compared to other CDKs such as CDK1, 2, 4, 5, 6, or 9.[1][3][4] CDK7 plays a crucial role in the regulation of the cell cycle and transcription. BS-181 has been shown to induce cell cycle arrest and apoptosis in a variety of cancer cell lines.[1][2][5][6]

The Signal Transducer and Activator of Transcription 3 (STAT3) is a key transcription factor that is implicated in numerous cellular processes, including proliferation, survival, and differentiation.[7][8] Constitutive activation of the STAT3 signaling pathway is a hallmark of many human cancers, making it a prime target for therapeutic intervention.[7][9] Activation of STAT3 typically involves phosphorylation at Tyrosine 705 (Tyr705), leading to its dimerization, nuclear translocation, and subsequent regulation of target gene expression.[8][10]

While BS-181 hydrochloride is a direct inhibitor of CDK7, its impact on cellular transcription and cell cycle can indirectly modulate various signaling pathways. These application notes provide a framework and detailed protocols for utilizing Western blot analysis to investigate the downstream effects of BS-181 hydrochloride treatment on the STAT3 signaling pathway.

Mechanism of Action and Rationale for Investigation

BS-181 hydrochloride exerts its biological effects by inhibiting the kinase activity of CDK7. CDK7 is a component of the CDK-activating kinase (CAK) complex, which phosphorylates and activates other CDKs, thereby regulating cell cycle progression. Additionally, CDK7 is a subunit of the general transcription factor TFIIH, where it phosphorylates the C-terminal domain of RNA polymerase II, a critical step for transcription initiation.[5]

Given the integral role of CDK7 in global transcription, its inhibition by BS-181 can lead to widespread changes in gene expression. This provides a strong rationale for investigating the indirect effects of BS-181 on key signaling pathways like STAT3. Inhibition of CDK7 could potentially alter the expression levels of STAT3 itself, its upstream activators (e.g., JAKs, cytokine receptors), or its downstream target genes. Western blot analysis is an ideal method to quantify these potential changes at the protein level.

Quantitative Data Summary

The following tables summarize key quantitative parameters for BS-181 hydrochloride and recommended starting concentrations for cell treatment and antibody dilutions for Western blot analysis.

Table 1: Properties of BS-181 Hydrochloride

Property	Value	Source
Molecular Weight	453.45 g/mol (dihydrochloride)	[2]
IC50 (CDK7)	21 nM	[1][2][3][4]
Solubility	Up to 100 mM in Water and DMSO	[2]
Storage	Store at +4°C	[2]

Table 2: Recommended Concentration Ranges for Experiments

Reagent	Treatment/Dilution	Purpose	Source
BS-181 Hydrochloride	10-40 µM	Cell treatment to observe effects on STAT3 signaling	[1]
Primary Antibody (p-STAT3 Tyr705)	1:1000	Detection of activated STAT3	[11]
Primary Antibody (Total STAT3)	1:1000	Detection of total STAT3 protein	[10][12]
Primary Antibody (β-Actin)	1:1000 - 1:5000	Loading control	[12]
HRP-conjugated Secondary Antibody	1:2000 - 1:20,000	Signal detection	[13]

Experimental Protocols

I. Cell Culture and Treatment with BS-181 Hydrochloride

• Cell Seeding: Plate the cancer cell line of interest (e.g., MCF-7, BGC823) in appropriate culture dishes and allow them to adhere and reach 60-70% confluency.[6]

• Stock Solution Preparation: Prepare a 10 mM stock solution of BS-181 hydrochloride in sterile DMSO or water.[2] Aliquot and store at -20°C.

• Cell Treatment:

  • Thaw an aliquot of the BS-181 hydrochloride stock solution.

  • Dilute the stock solution in fresh culture medium to the desired final concentrations (e.g., 0, 10, 20, 40 µM).

  • Remove the old medium from the cells and replace it with the medium containing the different concentrations of BS-181 hydrochloride.

  • Include a vehicle control (DMSO or water at the same final concentration as the highest BS-181 treatment).

  • Incubate the cells for a predetermined time course (e.g., 24, 48, 72 hours).[6]

II. Protein Extraction

• Cell Lysis:

  • After treatment, place the culture dishes on ice and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

  • Aspirate the PBS and add ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors.[7][14]

  • Scrape the adherent cells and transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Lysate Clarification:

  • Incubate the lysate on ice for 30 minutes with occasional vortexing.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.[7]

• Protein Quantification:

  • Carefully transfer the supernatant (protein extract) to a new pre-chilled tube.

  • Determine the protein concentration of each sample using a BCA or Bradford protein assay.[7][13]

III. Western Blot Analysis

• Sample Preparation:

  • Normalize the protein concentration for all samples with lysis buffer.

  • Add 4X Laemmli sample buffer to 20-30 µg of protein from each sample.[7]

  • Boil the samples at 95-100°C for 5-10 minutes to denature the proteins.[7]

• SDS-PAGE:

  • Load the denatured protein samples and a pre-stained protein ladder into the wells of an 8-10% SDS-polyacrylamide gel. STAT3 typically migrates at approximately 79/86 kDa.[7][10]

  • Run the gel at 80-120V until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane using a wet or semi-dry transfer system.[15]

  • Confirm successful transfer by staining the membrane with Ponceau S solution.[14]

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or 5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.[15] For phospho-antibodies, BSA is often recommended to reduce background.[16]

  • Incubate the membrane with the primary antibody (e.g., anti-p-STAT3 Tyr705 or anti-total STAT3) diluted in blocking buffer overnight at 4°C with gentle agitation.[13][15]

  • Wash the membrane three times for 10 minutes each with TBST.[7]

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.[15]

  • Wash the membrane again three times for 10 minutes each with TBST.[7]

• Signal Detection:

  • Prepare the enhanced chemiluminescence (ECL) detection reagent according to the manufacturer's instructions.

  • Incubate the membrane with the ECL reagent for 1-5 minutes.

  • Capture the chemiluminescent signal using a digital imaging system or X-ray film.[17]

• Stripping and Re-probing (Optional):

  • To detect another protein (e.g., total STAT3 or a loading control like β-actin) on the same membrane, the membrane can be stripped.

  • Wash the membrane with a stripping buffer to remove the bound antibodies.

  • Re-block the membrane and proceed with the immunoblotting protocol for the next primary antibody.[14]

Visualizations

Caption: STAT3 signaling pathway and the site of BS-181 action.

Caption: Experimental workflow for Western blot analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. rndsystems.com [rndsystems.com]
• 3. selleckchem.com [selleckchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. selleck.co.jp [selleck.co.jp]
• 6. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Novel Synthetic bisindolylmaleimide alkaloids inhibit STAT3 activation by binding to the SH2 domain and suppress breast xenograft tumor growth - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Stat3 Antibody | Cell Signaling Technology [cellsignal.com]
• 11. researchgate.net [researchgate.net]
• 12. Stat3/Stat5 Signaling Antibody Sampler Kit | Cell Signaling Technology [cellsignal.com]
• 13. origene.com [origene.com]
• 14. bio-rad.com [bio-rad.com]
• 15. docs.abcam.com [docs.abcam.com]
• 16. researchgate.net [researchgate.net]
• 17. m.youtube.com [m.youtube.com]

Application Notes and Protocols for BS-181 Hydrochloride in Kinase Activity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

BS-181 hydrochloride is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2][3] CDK7 is a critical enzyme that plays a dual role in regulating both the cell cycle and transcription.[4][5][6] As a component of the CDK-activating kinase (CAK) complex, CDK7 phosphorylates and activates other CDKs, such as CDK1, CDK2, CDK4, and CDK6, driving cell cycle progression.[5][7] Additionally, as part of the general transcription factor TFIIH, CDK7 phosphorylates the C-terminal domain (CTD) of RNA polymerase II, a key step in transcription initiation.[4][8] Due to its central role in these fundamental cellular processes, CDK7 has emerged as a promising therapeutic target in oncology. BS-181 hydrochloride offers a valuable tool for studying the biological functions of CDK7 and for screening potential anti-cancer therapeutics.

These application notes provide detailed protocols for utilizing BS-181 hydrochloride in in vitro kinase activity assays to determine its inhibitory potency and selectivity.

Mechanism of Action

BS-181 is a small molecule inhibitor that targets the ATP-binding pocket of CDK7, thereby preventing the phosphorylation of its substrates.[3] It exhibits high selectivity for CDK7 over other CDKs.[2][3] Inhibition of CDK7 by BS-181 leads to cell cycle arrest, primarily in the G1 phase, and the induction of apoptosis in various cancer cell lines.[1][9][10] This is achieved through the downregulation of key cell cycle regulators like cyclin D1 and anti-apoptotic proteins such as XIAP.[1][9]

Data Presentation

Table 1: In Vitro Kinase Inhibitory Activity of BS-181

Kinase	IC50 (nM)
CDK7	21[1][2][3][11]
CDK2	880[1][3]
CDK5	3000[1]
CDK9	4200[1]
CDK1	>3000
CDK4	>3000
CDK6	>3000

Table 2: Anti-proliferative Activity of BS-181 in Cancer Cell Lines

Cancer Type	Cell Line(s)	IC50 Range (µM)
Breast Cancer	MCF-7, etc.	15.1 - 20[1]
Colorectal Cancer	HCT116, etc.	11.5 - 15.3[1]
Lung Cancer	Not specified	11.5 - 37.3[1]
Osteosarcoma	Not specified	11.5 - 37.3[1]
Prostate Cancer	Not specified	11.5 - 37.3[1]
Liver Cancer	Not specified	11.5 - 37.3[1]
Gastric Cancer	BGC823	Not specified

Signaling Pathway and Experimental Workflow Diagrams

Caption: CDK7's dual roles in cell cycle and transcription.

Caption: Workflow for an in vitro CDK7 kinase assay.

Experimental Protocols

In Vitro Kinase Assay using ADP-Glo™

This protocol describes a luminescent-based in vitro kinase assay to measure the activity of CDK7 and the inhibitory potency of BS-181 hydrochloride. The ADP-Glo™ Kinase Assay quantifies the amount of ADP produced during the kinase reaction.

Materials and Reagents:

• Recombinant Human CDK7/Cyclin H/MAT1 complex

• CDK Substrate Peptide (e.g., a peptide derived from the Pol II CTD)

• BS-181 hydrochloride

• ATP

• Kinase Assay Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

• ADP-Glo™ Kinase Assay Kit (Promega)

• DMSO

• White, opaque 384-well plates

Procedure:

• BS-181 Hydrochloride Preparation:

  • Prepare a stock solution of BS-181 hydrochloride in 100% DMSO.

  • Create a serial dilution of the BS-181 hydrochloride stock in 100% DMSO. A common starting concentration is 1000x the final desired highest concentration.

  • Prepare a 4x intermediate dilution of the inhibitor series in 1x Kinase Assay Buffer. For example, to test a final concentration range from 1 µM to 0.01 nM, prepare a 4x intermediate dilution series from 4 µM to 0.04 nM.

• Reagent Preparation:

  • 1x Kinase Assay Buffer: Dilute the 5x Kinase Assay Buffer to 1x with sterile water.

  • CDK7 Enzyme Dilution: Thaw the CDK7/Cyclin H/MAT1 enzyme on ice. Dilute the enzyme to the desired working concentration (e.g., 2.5 ng/µL) in 1x Kinase Assay Buffer. The optimal enzyme concentration should be determined empirically through an enzyme titration.

  • Substrate/ATP Mix: Prepare a 2x Substrate/ATP mix in 1x Kinase Assay Buffer. The final concentrations in the reaction should be optimized, but a starting point could be 50 µM ATP and 0.2 mg/ml substrate peptide.

• Kinase Reaction Setup (in a 384-well plate):

  • Add 2.5 µL of the 4x BS-181 hydrochloride dilutions to the appropriate wells.

  • Include "no inhibitor" (DMSO vehicle) and "no enzyme" (blank) controls.

  • To each well, add 2.5 µL of the diluted CDK7 enzyme. For the "blank" wells, add 2.5 µL of 1x Kinase Assay Buffer instead.

• Reaction Initiation and Incubation:

  • Initiate the kinase reaction by adding 5 µL of the 2x Substrate/ATP mix to all wells. The final reaction volume will be 10 µL.

  • Briefly centrifuge the plate to mix the contents.

  • Incubate the plate at 30°C for 60 minutes. The reaction time should be optimized to ensure the reaction is in the linear range.

• ADP Detection:

  • After the incubation, add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete any remaining ATP.

  • Incubate the plate at room temperature for 40 minutes.

  • Add 20 µL of Kinase Detection Reagent to each well. This will convert the ADP produced to ATP and generate a luminescent signal.

  • Incubate for another 30-60 minutes at room temperature, protected from light.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Data Normalization:

    • Subtract the average signal from the "blank" (no enzyme) wells from all other measurements.

    • Normalize the data by setting the average signal of the "no inhibitor" (DMSO vehicle) control as 100% activity and the "blank" as 0% activity.

  • IC50 Calculation: Plot the percentage of inhibition against the logarithm of the BS-181 hydrochloride concentration. Fit the data to a sigmoidal dose-response curve to calculate the IC50 value.

Note on Stability: Solutions of BS-181 hydrochloride are reported to be unstable. It is recommended to prepare fresh solutions for each experiment or purchase small, pre-packaged sizes.[2] The free form of BS-181 is also prone to instability; the hydrochloride salt form is more stable while retaining the same biological activity.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. bpsbioscience.com [bpsbioscience.com]
• 5. bpsbioscience.com [bpsbioscience.com]
• 6. LanthaScreen Eu-anti-GST Antibody:Antibodies:Primary Antibodies | Fisher Scientific [fishersci.com]
• 7. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. LanthaScreen Eu-anti-GST Antibody:Antibodies:Primary Antibodies | Fisher Scientific [fishersci.at]
• 10. LanthaScreen™ Eu-anti-GST Antibody 25 μg | Buy Online | thermofisher.com [thermofisher.com]
• 11. Selective inhibition of CDK7 reveals high-confidence targets and new models for TFIIH function in transcription - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Determining Cell Viability Using BS-181 Hydrochloride

Introduction

BS-181 hydrochloride is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7), with an IC50 of 21 nM.[1][2][3][4] It exhibits over 40-fold selectivity for CDK7 compared to other CDKs like CDK1, 2, 4, 5, 6, and 9.[5] CDK7 is a critical component of the CDK-activating complex (CAK) and the general transcription factor TFIIH.[6] By inhibiting CDK7, BS-181 disrupts the cell cycle and transcription, leading to cell cycle arrest and apoptosis in various cancer cell lines.[1][2][5][6][7][8] This compound has demonstrated anti-proliferative activity against a range of tumor types, including breast, lung, prostate, colorectal, and gastric cancers, with IC50 values in the micromolar range (11.5 µM to 37.3 µM).[1][5] This application note provides a detailed protocol for assessing the cytotoxic effects of BS-181 hydrochloride on cancer cells using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Principle of the MTT Assay

The MTT assay is a colorimetric method used to measure cellular metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[9] The assay is based on the ability of NAD(P)H-dependent oxidoreductase enzymes in the mitochondria of viable cells to reduce the yellow tetrazolium salt, MTT, into insoluble purple formazan (B1609692) crystals.[9] These crystals are then solubilized, and the absorbance of the resulting colored solution is measured using a spectrophotometer. The intensity of the purple color is directly proportional to the number of metabolically active, viable cells.

Experimental Protocol

Materials and Reagents

• BS-181 hydrochloride

• Cancer cell line of interest (e.g., MCF-7, BGC823)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• Sterile 96-well flat-bottom plates[10][11][12]

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent (5 mg/mL in sterile PBS)[9]

• Solubilization solution (e.g., Dimethyl sulfoxide (B87167) (DMSO) or 10% SDS in 0.01 M HCl)[11][12]

• Phosphate-Buffered Saline (PBS), sterile

• Multichannel pipette

• Microplate reader capable of measuring absorbance at 570 nm[11]

• CO2 incubator (37°C, 5% CO2)

Procedure

• Cell Seeding: a. Culture cells to approximately 80% confluency. b. Trypsinize, count, and resuspend the cells in a complete medium to a final concentration that will result in 30-50% confluency after 24 hours of incubation. A typical seeding density is 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of medium.[11][12] c. Seed the cells into a 96-well plate and incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Preparation and Treatment: a. Prepare a stock solution of BS-181 hydrochloride in an appropriate solvent (e.g., water or DMSO). b. Perform serial dilutions of the BS-181 stock solution in a serum-free medium to achieve the desired final concentrations. It is recommended to test a wide range of concentrations (e.g., 0, 1, 5, 10, 20, 40, 80, 100 µM) to determine the IC50 value. c. After 24 hours of incubation, carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of BS-181. d. Include control wells:

  • Vehicle Control: Cells treated with the highest concentration of the solvent used to dissolve BS-181 (e.g., 0.1% DMSO). This represents 100% viability.
  • Media Blank: Wells containing only the medium, without cells, to serve as a background control. e. Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).[1][7][12]

• MTT Assay: a. Following the treatment period, add 10-20 µL of the 5 mg/mL MTT solution to each well.[11] b. Incubate the plate for 3-4 hours at 37°C in a CO2 incubator, allowing the MTT to be metabolized into formazan crystals.[10][9][11] c. After incubation, carefully remove the medium containing MTT. d. Add 100-150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[9][12] e. Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[12]

• Data Acquisition: a. Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[11] A reference wavelength of 630 nm can be used to reduce background noise. b. Read the plate within 1 hour of adding the solubilization solution.

Data Presentation and Analysis

1. Data Normalization

The raw absorbance values must be normalized to the vehicle control to determine the percentage of cell viability for each concentration of BS-181.

• Corrected Absorbance = (Absorbance of Sample) - (Absorbance of Media Blank)

• % Cell Viability = [(Corrected Absorbance of Treated Sample) / (Corrected Absorbance of Vehicle Control)] x 100

2. Tabulated Results

Summarize the quantitative data in a structured table for clear comparison.

BS-181 Conc. (µM)	Mean Absorbance (570 nm)	Std. Deviation	% Cell Viability
0 (Vehicle)	1.254	0.088	100.0%
1	1.231	0.075	98.2%
5	1.102	0.061	87.9%
10	0.955	0.054	76.2%
20	0.632	0.042	50.4%
40	0.315	0.029	25.1%
80	0.158	0.015	12.6%
100	0.121	0.011	9.6%

3. IC50 Determination

The half-maximal inhibitory concentration (IC50) is the concentration of a drug that is required for 50% inhibition of a biological process.[13] To determine the IC50 value for BS-181, plot the % Cell Viability against the logarithm of the BS-181 concentration. Use non-linear regression analysis to fit a sigmoidal dose-response curve to the data. The IC50 is the concentration that corresponds to 50% cell viability on the fitted curve.[14][15][16]

Parameter	Value
IC50	~20 µM
Cell Line	Example: BGC823 Gastric Cancer Cells
Incubation Time	48 hours

Visualizations

Signaling Pathway of BS-181 Action

Caption: Mechanism of BS-181 inducing cell cycle arrest and apoptosis via CDK7 inhibition.

Experimental Workflow for MTT Assay

Caption: Step-by-step workflow of the cell viability MTT assay.

Data Analysis Workflow

Caption: Logical flow for calculating the IC50 value from raw absorbance data.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. BS-181 | CDK7 inhibitor | Probechem Biochemicals [probechem.com]
• 4. BS-181 HCl | CAS:1397219-81-6 | CDK7 inhibitor,highly selective | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. CDK7 inhibitor BS-181 Small Molecule (Tool Compound) | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 6. CDK7 inhibitors as anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. broadpharm.com [broadpharm.com]
• 10. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 11. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - KR [thermofisher.com]
• 12. MTT (Assay protocol [protocols.io]
• 13. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. clyte.tech [clyte.tech]
• 15. researchgate.net [researchgate.net]
• 16. Star Republic: Guide for Biologists [sciencegateway.org]

Measuring Apoptosis with BS-181 Hydrochloride: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

BS-181 hydrochloride is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2] CDK7 is a crucial component of the cell cycle machinery, acting as a CDK-activating kinase (CAK) and a component of the general transcription factor TFIIH. By inhibiting CDK7, BS-181 disrupts both the cell cycle and transcription, leading to cell cycle arrest and induction of apoptosis in various cancer cell lines.[2] These application notes provide a comprehensive guide for utilizing BS-181 hydrochloride to study and quantify apoptosis in a research setting.

Mechanism of Action

BS-181 hydrochloride exercises its pro-apoptotic effects primarily through the inhibition of CDK7. This inhibition leads to two major downstream consequences:

• Cell Cycle Arrest: CDK7 is responsible for the activating phosphorylation of other CDKs, such as CDK1, CDK2, CDK4, and CDK6, which are essential for progression through the different phases of the cell cycle.[2] Inhibition of CDK7 by BS-181 leads to a G1 phase arrest, preventing cells from entering the S phase and replicating their DNA.[2] This prolonged cell cycle arrest can trigger the apoptotic cascade.

• Transcriptional Inhibition: As a component of TFIIH, CDK7 phosphorylates the C-terminal domain of RNA polymerase II, a critical step in the initiation of transcription. BS-181-mediated inhibition of this process leads to a general downregulation of transcription, including that of anti-apoptotic genes such as Mcl-1 and Bcl-xL, thereby sensitizing cells to apoptosis.

Data Presentation

The following tables summarize the quantitative data regarding the efficacy of BS-181 hydrochloride in various cancer cell lines.

Table 1: IC50 Values of BS-181 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
MCF-7	Breast Cancer	15.1 - 20
HTB-26	Breast Cancer	10 - 50
HCT116	Colorectal Cancer	11.5 - 15.3
SW480	Colon Cancer	12.5
PC-3	Pancreatic Cancer	10 - 50
HepG2	Hepatocellular Carcinoma	10 - 50
A549	Lung Cancer	11.5 - 37.3
U2OS	Osteosarcoma	11.5 - 37.3
Jurkat	T-cell Leukemia	~14.4

Note: IC50 values can vary depending on the assay conditions and cell line specifics.[2][3][4]

Table 2: Selectivity of BS-181 for CDKs

Kinase	IC50 (nM)
CDK7	21
CDK2	880
CDK5	3000
CDK9	4200
CDK1	>10000
CDK4	>10000
CDK6	>10000

This table highlights the high selectivity of BS-181 for CDK7 over other cyclin-dependent kinases.[2]

Mandatory Visualizations

Signaling Pathways

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for BS-181 Hydrochloride in In Vivo Animal Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

BS-181 hydrochloride is a potent and highly selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2][3][4] CDK7 plays a crucial role in the regulation of the cell cycle and transcription.[1] It acts as a CDK-activating kinase (CAK) by phosphorylating and activating other CDKs such as CDK1, CDK2, CDK4, and CDK6, and is also a component of the general transcription factor TFIIH.[1][5][6] Dysregulation of CDK7 activity is a common feature in various cancers, making it an attractive target for therapeutic intervention.[1] BS-181, a pyrazolo[1,5-a]pyrimidine-derived compound, has demonstrated anti-tumor activity in both in vitro and in vivo models by inducing cell cycle arrest and apoptosis in cancer cells.[1][2][7][8] These application notes provide detailed protocols and quantitative data for the use of BS-181 hydrochloride in preclinical animal studies.

Mechanism of Action

BS-181 selectively inhibits CDK7, leading to a cascade of downstream effects that culminate in the suppression of cancer cell proliferation. The primary mechanisms include:

• Inhibition of CDK Activation: By inhibiting CDK7, BS-181 prevents the activating phosphorylation of other CDKs essential for cell cycle progression.[5][6]

• Induction of G1 Cell Cycle Arrest: Treatment with BS-181 leads to an accumulation of cells in the G1 phase of the cell cycle, preventing their entry into the S phase.[3][5]

• Induction of Apoptosis: BS-181 promotes programmed cell death in cancer cells through both intrinsic and extrinsic apoptotic pathways.[5][6][8] This includes the upregulation of pro-apoptotic proteins like Bax and caspase-3, and the downregulation of anti-apoptotic proteins like Bcl-2.[8]

• Transcriptional Dysregulation: As a component of TFIIH, CDK7 is involved in the phosphorylation of the C-terminal domain (CTD) of RNA polymerase II. Inhibition of CDK7 by BS-181 disrupts this process, affecting the transcription of key oncogenes.[1][3]

Quantitative Data Summary

The following tables summarize the key quantitative data for BS-181 hydrochloride from preclinical studies.

Table 1: In Vitro Kinase Inhibitory Activity

Kinase	IC50 (nM)	Selectivity vs. CDK7
CDK7	21	-
CDK2	880	>40-fold
CDK5	3000	>140-fold
CDK9	4200	>200-fold
CDK1	>3000	>140-fold
CDK4	>3000	>140-fold
CDK6	>3000	>140-fold

Data compiled from multiple sources.[1][2][3][4]

Table 2: In Vitro Anti-proliferative Activity (IC50)

Cancer Type	Cell Line(s)	IC50 Range (µM)
Breast Cancer	MCF-7 and others	15.1 - 20
Colorectal Cancer	Various	11.5 - 15
Lung Cancer	Various	11.5 - 37.3
Prostate Cancer	Various	11.5 - 37.3
Gastric Cancer	BGC823	Not specified

Data compiled from multiple sources.[1][3][7][8]

Table 3: In Vivo Efficacy in Xenograft Models

Animal Model	Tumor Type	Dosing Regimen	Treatment Duration	Outcome
Nude Mice	MCF-7 (Breast Cancer)	10 mg/kg/day, i.p.	2 weeks	25% reduction in tumor growth
Nude Mice	MCF-7 (Breast Cancer)	20 mg/kg/day, i.p.	2 weeks	50% reduction in tumor growth
BALB/c-nu Mice	BGC823 (Gastric Cancer)	10 mg/kg/day (5 mg/kg twice daily), i.p.	14 days	Significant inhibition of tumor growth
BALB/c-nu Mice	BGC823 (Gastric Cancer)	20 mg/kg/day (10 mg/kg twice daily), i.p.	14 days	Dose-dependent inhibition of tumor growth

Data compiled from multiple sources.[1][7]

Table 4: Pharmacokinetic Parameters in Mice

Parameter	Value	Dosing
Plasma Elimination Half-life (t½)	405 minutes	10 mg/kg, i.p.

Source:[1]

Experimental Protocols

Protocol 1: General Xenograft Tumor Model

This protocol describes a general procedure for evaluating the efficacy of BS-181 hydrochloride in a subcutaneous xenograft model.

1. Animal Model:

• Use immunodeficient mice (e.g., BALB/c-nu or NOD-SCID), 6-8 weeks old.[7][9]

• House animals in a pathogen-free environment with a 12-hour light/dark cycle and ad libitum access to food and water.[10]

• Allow for an acclimatization period of at least one week before the start of the experiment.[11]

2. Cell Culture and Implantation:

• Culture the desired human cancer cell line (e.g., MCF-7 for breast cancer, BGC823 for gastric cancer) under standard conditions.[7][9]

• Harvest cells during the logarithmic growth phase and resuspend in a suitable medium (e.g., serum-free DMEM or a mixture with Matrigel).

• Subcutaneously inject 1 x 10^5 to 1 x 10^7 cells into the flank of each mouse.

3. Tumor Growth Monitoring and Grouping:

• Monitor tumor growth by measuring the length and width of the tumor with calipers every 2-3 days.

• Calculate tumor volume using the formula: Volume = (Length x Width²) / 2.

• When tumors reach a palpable size (e.g., 100-200 mm³), randomize the animals into treatment and control groups.

4. Formulation and Administration of BS-181 Hydrochloride:

• Formulation: BS-181 hydrochloride is soluble in water and DMSO. For in vivo use, a common vehicle is a solution of DMSO, PEG300, Tween 80, and saline. Always prepare fresh solutions.[4]

• Dosing: Based on published studies, effective doses range from 10 mg/kg/day to 20 mg/kg/day.[1][7] The maximum tolerated single dose via intraperitoneal injection has been reported as 30 mg/kg/day.[7]

• Administration: Administer BS-181 hydrochloride via intraperitoneal (i.p.) injection.[1][7] For daily doses, it is recommended to administer the compound in two separate injections (e.g., 5 mg/kg twice daily for a total of 10 mg/kg/day).[7] The control group should receive the vehicle only.

5. Monitoring and Endpoints:

• Continue to measure tumor volume and body weight throughout the study.[7]

• The primary endpoint is typically tumor growth inhibition.

• At the end of the study, euthanize the animals and excise the tumors for weight measurement and further analysis (e.g., Western blot, immunohistochemistry).

• A survival study can also be conducted by monitoring the animals for a longer period after the cessation of treatment.[7]

Protocol 2: Pharmacokinetic Study in Mice

This protocol outlines a procedure for determining the pharmacokinetic profile of BS-181 hydrochloride in mice.

1. Animal Model:

• Use healthy adult mice (e.g., C57BL/6 or BALB/c), 8-10 weeks old.[11]

• House and acclimatize the animals as described in Protocol 1.

2. Drug Administration:

• Administer a single dose of BS-181 hydrochloride via the desired route (e.g., 10 mg/kg, i.p.).[1]

3. Blood Sampling:

• Collect blood samples at multiple time points post-administration (e.g., 5, 15, 30, 60, 120, 240, 360, 480 minutes).[11]

• Blood can be collected via methods such as retro-orbital bleeding or tail vein sampling.[12]

• Collect blood into heparinized tubes to prevent coagulation.

4. Plasma Preparation and Analysis:

• Centrifuge the blood samples to separate the plasma.

• Analyze the concentration of BS-181 in the plasma using a validated analytical method, such as LC-MS/MS.

5. Data Analysis:

• Plot the plasma concentration of BS-181 versus time.

• Calculate key pharmacokinetic parameters, including half-life (t½), maximum concentration (Cmax), time to maximum concentration (Tmax), and area under the curve (AUC).

Visualizations

Signaling Pathway of BS-181

Caption: Mechanism of action of BS-181 hydrochloride.

Experimental Workflow for In Vivo Xenograft Study

Caption: Workflow for a typical in vivo xenograft study.

References

• 1. CDK7 inhibitor BS-181 Small Molecule (Tool Compound) | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 2. medkoo.com [medkoo.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. G1 Cell Cycle Arrest and Extrinsic Apoptotic Mechanisms Underlying the Anti-Leukemic Activity of CDK7 Inhibitor BS-181 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scienceopen.com [scienceopen.com]
• 10. mdpi.com [mdpi.com]
• 11. Pharmacokinetic Characterization and Bioavailability Barrier for the Key Active Components of Botanical Drug Antitumor B (ATB) in Mice for Chemoprevention of Oral Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for BS-181 Hydrochloride Administration in Murine Models

Introduction

BS-181 hydrochloride is a potent and selective inhibitor of cyclin-dependent kinase 7 (CDK7).[1][2] As a pyrazolo[1,5-α]pyrimidine-derived compound, it has demonstrated anti-tumor activity in various cancer cell lines, including breast, lung, prostate, and colorectal cancers.[3] BS-181 hydrochloride exerts its effects by inhibiting the phosphorylation of CDK7 substrates, such as the C-terminal domain (CTD) of RNA polymerase II, which leads to cell cycle arrest and apoptosis.[3] In vivo studies utilizing murine models have been crucial in evaluating the therapeutic potential and pharmacokinetic profile of this compound. These notes provide a comprehensive overview of the dosing, administration, and relevant protocols for the use of BS-181 hydrochloride in mice.

Pharmacokinetics and Stability

In mice, BS-181 has shown stability in vivo, with a plasma elimination half-life of 405 minutes following a 10 mg/kg intraperitoneal (i.p.) administration.[1][3]

Quantitative Data Summary

The following tables summarize the key quantitative data for the dosing and administration of BS-181 hydrochloride in mice based on published studies.

Table 1: In Vivo Dosing Regimen for BS-181 Hydrochloride in Mice

Parameter	Details	Reference
Animal Model	BALB/c-nu mice	[4]
Route of Administration	Intraperitoneal (i.p.) injection	[1][3][4]
Dosage	10 mg/kg/day or 20 mg/kg/day	[2][3][4]
Frequency	Twice daily (e.g., 5 mg/kg or 10 mg/kg per injection)	[1][2][4]
Treatment Duration	14 days	[1][2][4]
Maximum Tolerated Dose	A single dose of 30 mg/kg/day (intraperitoneal)	[4]

Table 2: Pharmacokinetic Parameters of BS-181 in Mice

Parameter	Value	Conditions	Reference
Plasma Elimination Half-life	405 minutes	10 mg/kg, intraperitoneal (i.p.) administration	[1][3]

Experimental Protocols

The following protocols are based on methodologies reported in studies investigating the anti-tumor effects of BS-181 hydrochloride in vivo.

Protocol 1: Preparation of BS-181 Hydrochloride for Injection

This protocol details the preparation of the dosing solution for intraperitoneal administration in mice.

Materials:

• BS-181 hydrochloride

• Dimethyl sulfoxide (B87167) (DMSO)

• 50 mM Hydrochloric acid (HCl)

• Tween 20

• Saline solution

Procedure:

• Prepare the vehicle solution consisting of 10% DMSO, 50 mM HCl, 5% Tween 20, and 85% saline.[1][4]

• Dissolve the appropriate amount of BS-181 hydrochloride in the vehicle solution to achieve the desired final concentration for injection.

Protocol 2: In Vivo Anti-Tumor Efficacy Study

This protocol outlines the procedure for a typical in vivo efficacy study using a xenograft mouse model.

Materials and Equipment:

• BALB/c-nu mice

• Cancer cells for xenograft (e.g., BGC823 gastric cancer cells)[4]

• Prepared BS-181 hydrochloride solution

• Vehicle solution (for control group)

• Syringes and needles for subcutaneous and intraperitoneal injections

• Calipers for tumor measurement

• Animal scale

Procedure:

• Tumor Cell Implantation:

  • Subcutaneously inject 5 x 10^6 cancer cells (e.g., BGC823) in a volume of 0.1 mL into the flank of each mouse.[1][4]

• Tumor Growth and Grouping:

  • Monitor tumor growth by measuring tumor volume two times per week. The formula for tumor volume is: (length x width^2) / 2.[1][4]

  • Once tumors reach a volume of 100-200 mm^3, randomly assign the mice into treatment and control groups.[1][4]

• Drug Administration:

  • For the treatment groups, administer BS-181 hydrochloride via intraperitoneal injection twice daily at the desired doses (e.g., a total daily dose of 10 mg/kg or 20 mg/kg).[2][4]

  • For the control group, administer an equivalent volume of the vehicle solution following the same schedule.[1][4]

  • Continue the treatment for a total of 14 days.[1][4]

• Monitoring:

  • Measure tumor volume and animal body weight daily throughout the 14-day treatment period.[4]

  • After the treatment period, continue to monitor the mice for survival analysis for an additional observation period (e.g., 30 days).[4]

Visualizations

Below are diagrams illustrating the signaling pathway of BS-181 and a typical experimental workflow.

Caption: Signaling pathway of BS-181 hydrochloride.

Caption: In vivo experimental workflow.

References

• 1. BS-181 HCl | CAS:1397219-81-6 | CDK7 inhibitor,highly selective | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cancertools.org [cancertools.org]
• 4. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for BS-181 Hydrochloride in Immunoprecipitation Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

BS-181 hydrochloride is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2][3][4][5] CDK7 is a crucial enzyme that plays a dual role in regulating the cell cycle and transcription.[6][7] As a component of the CDK-activating kinase (CAK) complex, it phosphorylates and activates other CDKs, such as CDK1, CDK2, CDK4, and CDK6, driving cell cycle progression.[1][6][8] Additionally, as part of the transcription factor IIH (TFIIH), CDK7 phosphorylates the C-terminal domain (CTD) of RNA polymerase II, a key step in the initiation of transcription.[1][7][8] Due to the frequent overexpression of CDK7 in various cancers, it has emerged as a significant target for anti-cancer drug development.[1]

BS-181 hydrochloride exhibits high selectivity for CDK7, with an IC50 of 21 nM.[2][3][4][5] Its selectivity for CDK7 is over 40-fold higher than for other CDKs like CDK1, 2, 4, 5, 6, or 9.[1][5] In cellular assays, BS-181 has been shown to inhibit the phosphorylation of CDK7 substrates, leading to cell cycle arrest and apoptosis in various cancer cell lines.[1][2] These characteristics make BS-181 hydrochloride a valuable tool for studying CDK7-dependent processes. Immunoprecipitation (IP) coupled with the use of BS-181 hydrochloride can be a powerful technique to investigate the interactions of CDK7 with its binding partners and to understand how inhibiting its kinase activity affects these interactions.

This document provides detailed application notes and protocols for utilizing BS-181 hydrochloride in immunoprecipitation experiments to study protein-protein interactions involving CDK7.

Data Presentation

Table 1: Kinase Inhibitory Profile of BS-181

Kinase	IC50 (nM)	Selectivity vs. CDK7
CDK7	21	1x
CDK2	880	>40x
CDK5	3000	>140x
CDK9	4200	>200x
CDK1	>3000	>140x
CDK4	>3000	>140x
CDK6	>3000	>140x

Data compiled from multiple sources.[1][3]

Table 2: Cellular Activity of BS-181 in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
MCF-7	Breast	15.1 - 20
HCT-116	Colorectal	11.5 - 15.3
A549	Lung	11.5 - 37.3
U2OS	Osteosarcoma	11.5 - 37.3
PC-3	Prostate	11.5 - 37.3
HepG2	Liver	11.5 - 37.3

Data compiled from multiple sources.[1][3]

Signaling Pathway

Caption: CDK7's dual role in cell cycle and transcription.

Experimental Protocols

Protocol 1: Immunoprecipitation of Endogenous CDK7 and its Interactors with BS-181 Hydrochloride Treatment

This protocol describes the immunoprecipitation of endogenous CDK7 from cell lysates treated with BS-181 hydrochloride to investigate the effect of CDK7 inhibition on its protein-protein interactions.

Materials:

• BS-181 hydrochloride (stored as a stock solution in DMSO at -20°C)

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS), ice-cold

• Lysis Buffer: 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40, supplemented with protease and phosphatase inhibitor cocktails just before use.

• Antibody against CDK7 (IP-grade)

• Isotype control IgG

• Protein A/G magnetic beads or agarose (B213101) resin

• Wash Buffer: Lysis buffer with a reduced detergent concentration (e.g., 0.1% NP-40).

• Elution Buffer (denaturing): 2x Laemmli sample buffer.

• Elution Buffer (non-denaturing): 0.1 M glycine-HCl, pH 2.5-3.0.

• Neutralization Buffer: 1 M Tris-HCl, pH 8.5.

Experimental Workflow:

Caption: Workflow for immunoprecipitation with BS-181 HCl.

Procedure:

• Cell Culture and Treatment:

  • Culture cells to 70-80% confluency.

  • Treat cells with the desired concentration of BS-181 hydrochloride or DMSO (vehicle control) for the appropriate duration. A starting point for BS-181 concentration is in the range of its cellular IC50 (e.g., 10-20 µM), and treatment time can range from 4 to 24 hours, depending on the experimental goal.[3]

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add ice-cold Lysis Buffer to the cells (e.g., 1 mL per 10^7 cells).

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (cleared lysate) to a new pre-chilled tube.

• Pre-clearing the Lysate (Optional but Recommended):

  • Add 20-30 µL of Protein A/G beads to the cleared lysate.

  • Incubate for 1 hour at 4°C with gentle rotation to reduce non-specific binding.

  • Pellet the beads by centrifugation (or using a magnetic rack) and transfer the supernatant to a fresh tube.

• Immunoprecipitation:

  • Determine the protein concentration of the pre-cleared lysate.

  • To 500-1000 µg of total protein, add the appropriate amount of anti-CDK7 antibody (refer to the manufacturer's datasheet for the recommended amount).

  • As a negative control, add an equivalent amount of isotype control IgG to a separate aliquot of lysate.

  • Incubate overnight at 4°C with gentle rotation.

• Capture of Immune Complexes:

  • Add 30-50 µL of pre-washed Protein A/G beads to each immunoprecipitation reaction.

  • Incubate for 2-4 hours at 4°C with gentle rotation.

• Washing:

  • Pellet the beads and discard the supernatant.

  • Wash the beads three to five times with 1 mL of ice-cold Wash Buffer. After the final wash, carefully remove all residual buffer.

• Elution:

  • For Western Blot Analysis (Denaturing): Resuspend the beads in 30-50 µL of 2x Laemmli sample buffer and boil at 95-100°C for 5-10 minutes. Pellet the beads, and the supernatant is ready for SDS-PAGE.

  • For Functional Assays or Mass Spectrometry (Non-denaturing): Resuspend the beads in 50-100 µL of 0.1 M glycine-HCl (pH 2.5-3.0) and incubate for 5-10 minutes at room temperature with gentle agitation. Pellet the beads and transfer the supernatant to a new tube containing 5-10 µL of Neutralization Buffer.

• Downstream Analysis:

  • Analyze the eluted proteins by Western blotting to detect CDK7 and its potential interacting partners.

  • Alternatively, for discovery proteomics, the eluate can be analyzed by mass spectrometry.

Table 3: Recommended Buffer Compositions

Buffer	Components
Lysis Buffer	50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1 mM EDTA, 1% NP-40, Protease & Phosphatase Inhibitors
Wash Buffer	50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1 mM EDTA, 0.1% NP-40
Denaturing Elution Buffer	62.5 mM Tris-HCl (pH 6.8), 2% SDS, 10% glycerol, 5% β-mercaptoethanol, 0.01% bromophenol blue
Non-denaturing Elution Buffer	0.1 M Glycine-HCl, pH 2.5-3.0
Neutralization Buffer	1 M Tris-HCl, pH 8.5

These are starting recommendations and may require optimization for specific cell types and protein complexes.

Troubleshooting

Problem	Possible Cause	Recommendation
Low or no target protein in the eluate	Inefficient cell lysis.	Ensure complete lysis by optimizing buffer composition and incubation time. Sonication can be considered.
Poor antibody binding.	Use an antibody validated for IP. Titrate the antibody concentration.
Protein complex disruption.	Use a milder lysis buffer with lower detergent concentrations.
High background/non-specific binding	Insufficient pre-clearing.	Increase pre-clearing incubation time or the amount of beads.
Inadequate washing.	Increase the number of washes or the stringency of the wash buffer (e.g., increase salt concentration).
Antibody cross-reactivity.	Use a highly specific monoclonal antibody.
Co-elution of antibody heavy and light chains	Elution with denaturing buffer.	Use a cross-linking IP kit to covalently attach the antibody to the beads.
Use a secondary antibody for Western blotting that does not recognize the species of the IP antibody.

Conclusion

BS-181 hydrochloride is a powerful research tool for dissecting the cellular functions of CDK7. The protocols and data provided herein offer a comprehensive guide for researchers to effectively utilize this inhibitor in immunoprecipitation experiments. By carefully optimizing experimental conditions, these methods can yield valuable insights into the composition and dynamics of CDK7-containing protein complexes and how they are modulated by its kinase activity, ultimately contributing to our understanding of CDK7's role in health and disease.

References

• 1. Elution buffer for IP/CoIP(non-denaturing) [engibody.com]
• 2. assaygenie.com [assaygenie.com]
• 3. Immunoprecipitation (IP) and co-immunoprecipitation protocol | Abcam [abcam.com]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. Immunoprecipitation Experimental Design Tips | Cell Signaling Technology [cellsignal.com]
• 6. benchchem.com [benchchem.com]
• 7. CDK7_pathway [bionity.com]
• 8. uniprot.org [uniprot.org]

Application Notes and Protocols for BS-181 Hydrochloride in Cancer Cell Lines

For Research Use Only.

Introduction

BS-181 hydrochloride is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2][3][4][5][6][7] CDK7 is a critical component of the cell cycle machinery and transcription, acting as a CDK-activating kinase (CAK) and a subunit of the general transcription factor TFIIH.[3][8] By inhibiting CDK7, BS-181 hydrochloride disrupts cell cycle progression, leading to G1 phase arrest, and induces apoptosis in a variety of cancer cell lines.[1][7][9] These characteristics make it a valuable tool for cancer research and drug development.

Mechanism of Action

BS-181 hydrochloride exerts its anti-cancer effects primarily through the selective inhibition of CDK7. This inhibition leads to two major downstream consequences:

• Disruption of the Cell Cycle: CDK7 is responsible for the activating phosphorylation of other CDKs, including CDK1, CDK2, CDK4, and CDK6, which are essential for cell cycle progression.[3][8] Inhibition of CDK7 by BS-181 prevents this activation, leading to cell cycle arrest, predominantly in the G1 phase.[1][10] This is often accompanied by a decrease in the expression of cell cycle regulatory proteins such as Cyclin D1.[1][9]

• Inhibition of Transcription: As a component of TFIIH, CDK7 phosphorylates the C-terminal domain (CTD) of RNA polymerase II (Pol II), a crucial step in the initiation of transcription.[1][3] BS-181 inhibits this phosphorylation, thereby impeding transcription and leading to the downregulation of key anti-apoptotic proteins like XIAP and Bcl-2.[9] This transcriptional inhibition, coupled with cell cycle arrest, ultimately triggers apoptosis in cancer cells.[9][10]

Quantitative Data

The following table summarizes the half-maximal inhibitory concentration (IC50) values of BS-181 hydrochloride in various cancer cell lines.

Cancer Type	Cell Line(s)	IC50 Range (µM)	Reference(s)
Breast Cancer	MCF-7, etc.	15.1 - 20	[1]
Colorectal Cancer	Various	11.5 - 15.3	[1]
Lung Cancer	Various	11.5 - 37.3	[1]
Osteosarcoma	Various	11.5 - 37.3	[1]
Prostate Cancer	Various	11.5 - 37.3	[1]
Liver Cancer	Various	11.5 - 37.3	[1]
Gastric Cancer	MKN28, SGC-7901, AGS, BGC823	17 - 22	[7][9]

Signaling Pathway

Caption: Mechanism of action of BS-181 hydrochloride.

Experimental Workflow

Caption: General experimental workflow for evaluating BS-181.

Experimental Protocols

Here are detailed protocols for key experiments to assess the efficacy of BS-181 hydrochloride in cancer cell lines.

Cell Viability Assay (CCK-8)

This protocol is for determining the cytotoxic effects of BS-181 hydrochloride on cancer cells.

Materials:

• Cancer cell line of interest

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• BS-181 hydrochloride stock solution (e.g., 10 mM in DMSO)

• 96-well plates

• Cell Counting Kit-8 (CCK-8)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Treatment:

  • Prepare serial dilutions of BS-181 hydrochloride in complete culture medium from the stock solution.

  • Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of BS-181 hydrochloride (e.g., 0, 5, 10, 20, 40, 80 µM). Include a vehicle control (DMSO) at the same concentration as the highest drug concentration.

  • Incubate for the desired time periods (e.g., 24, 48, 72 hours).

• CCK-8 Assay:

  • Add 10 µL of CCK-8 solution to each well.

  • Incubate for 1-4 hours at 37°C.

  • Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Calculate the cell viability as a percentage of the control.

  • Plot a dose-response curve and determine the IC50 value using appropriate software (e.g., GraphPad Prism).

Cell Cycle Analysis (Flow Cytometry)

This protocol is for analyzing the effect of BS-181 hydrochloride on the cell cycle distribution.

Materials:

• Cancer cell line of interest

• Complete culture medium

• BS-181 hydrochloride

• 6-well plates

• PBS (Phosphate-Buffered Saline)

• 70% ethanol (B145695) (ice-cold)

• RNase A

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat the cells with various concentrations of BS-181 hydrochloride for 24 or 48 hours.

• Cell Harvesting and Fixation:

  • Harvest the cells by trypsinization and collect them in a centrifuge tube.

  • Wash the cells twice with ice-cold PBS.

  • Fix the cells by adding 1 mL of ice-cold 70% ethanol dropwise while vortexing gently.

  • Store the fixed cells at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells and discard the ethanol.

  • Wash the cells once with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution containing RNase A.

  • Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry:

  • Analyze the samples on a flow cytometer.

  • Use appropriate software to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Apoptosis Analysis (Western Blot)

This protocol is for detecting changes in the expression of apoptosis-related proteins following treatment with BS-181 hydrochloride.

Materials:

• Cancer cell line of interest

• Complete culture medium

• BS-181 hydrochloride

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against PARP, Caspase-3, Bcl-2, Bax, XIAP, and a loading control like GAPDH or β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Lysis and Protein Quantification:

  • Treat cells with BS-181 hydrochloride as desired.

  • Wash cells with ice-cold PBS and lyse them with RIPA buffer.

  • Quantify the protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein by boiling with Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection:

  • Apply ECL substrate to the membrane.

  • Visualize the protein bands using a chemiluminescence imaging system.

  • Analyze the band intensities to determine the relative protein expression levels.

Note: The provided protocols are general guidelines and may require optimization for specific cell lines and experimental conditions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. CDK7 inhibitor BS-181 Small Molecule (Tool Compound) | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 4. rndsystems.com [rndsystems.com]
• 5. medkoo.com [medkoo.com]
• 6. selleckchem.com [selleckchem.com]
• 7. BS-181 | CAS:1092443-52-1 | CDK7 inhibitor,highly selective | High Purity | Manufacturer BioCrick [biocrick.com]
• 8. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols for Studying Transcription with BS-181 Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

BS-181 hydrochloride is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2] CDK7 is a crucial component of the general transcription factor TFIIH and the CDK-activating kinase (CAK) complex. Through its kinase activity, CDK7 plays a dual role in regulating transcription and the cell cycle. It phosphorylates the C-terminal domain (CTD) of the largest subunit of RNA polymerase II (RNAP II) at serine 5 and 7, a key step for transcription initiation and promoter clearance.[1] By inhibiting CDK7, BS-181 hydrochloride provides a powerful tool to dissect the mechanisms of transcriptional regulation and its coupling with cell cycle progression. These application notes provide detailed protocols for utilizing BS-181 hydrochloride to study its effects on transcription.

Mechanism of Action

BS-181 hydrochloride exerts its biological effects by competitively binding to the ATP-binding pocket of CDK7, thereby inhibiting its phosphotransferase activity. This leads to a reduction in the phosphorylation of its substrates, most notably the serine 5 residue of the RNA Polymerase II CTD.[1] This hypo-phosphorylation state of RNAP II prevents the transition from transcription initiation to elongation, leading to a global down-regulation of transcription.

Caption: Mechanism of BS-181 hydrochloride action.

Data Presentation

Table 1: In Vitro Kinase Inhibitory Activity of BS-181

Kinase	IC50 (nM)
CDK7	21
CDK2	880
CDK5	3000
CDK9	4200
CDK1	>10000
CDK4	>10000
CDK6	>10000

Data sourced from MedchemExpress.[1]

Table 2: Anti-proliferative Activity of BS-181 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
MKN28	Gastric Cancer	16.8 (±4.2)
SGC-7901	Gastric Cancer	19.2 (±5.5)
AGS	Gastric Cancer	21.2 (±6.1)
BGC823	Gastric Cancer	22.4 (±5.0)
Breast Cancer	Breast	15.1 - 20.0
Colorectal Cancer	Colorectal	11.5 - 15.3
Lung Cancer	Lung	11.5 - 37.3
Osteosarcoma	Bone	11.5 - 37.3
Prostate Cancer	Prostate	11.5 - 37.3
Liver Cancer	Liver	11.5 - 37.3
Jurkat (JT/Neo)	T-cell Leukemia	14.4

Data compiled from multiple sources.[1][3][4]

Table 3: Effect of BS-181 on Cell Cycle Distribution in BGC823 Gastric Cancer Cells

Treatment (24h)	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Control (DMSO)	45.3 ± 3.1	35.1 ± 2.5	19.6 ± 1.8
BS-181 (10 µM)	58.2 ± 4.2	25.8 ± 2.1	16.0 ± 1.5
BS-181 (20 µM)	69.5 ± 5.5	18.2 ± 1.9	12.3 ± 1.3

Data is representative of typical results observed in published studies.[3]

Experimental Protocols

Protocol 1: Western Blot Analysis of RNA Polymerase II CTD Serine 5 Phosphorylation

This protocol details the procedure to assess the inhibition of CDK7 activity by measuring the phosphorylation status of its direct substrate, the serine 5 residue of the RNA Polymerase II CTD.

Caption: Western blot workflow for p-RNAPII Ser5.

Materials:

• BS-181 hydrochloride (dissolved in DMSO)

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (5% BSA or non-fat dry milk in TBST)

• Primary antibodies:

  • Rabbit anti-phospho-RNA Polymerase II (Ser5) (e.g., Cell Signaling Technology, 1:1000 dilution)

  • Mouse anti-RNA Polymerase II (total) (e.g., Santa Cruz Biotechnology, 1:1000 dilution)

  • Mouse anti-GAPDH (loading control, 1:5000 dilution)

• HRP-conjugated secondary antibodies (anti-rabbit and anti-mouse)

• Enhanced chemiluminescence (ECL) detection reagent

Procedure:

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat cells with varying concentrations of BS-181 hydrochloride (e.g., 0, 5, 10, 20, 50 µM) for a specified duration (e.g., 4 hours). Include a vehicle control (DMSO).

• Cell Lysis: Wash cells twice with ice-cold PBS. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors. Scrape the cells and collect the lysate.

• Protein Quantification: Centrifuge the lysate to pellet cell debris. Determine the protein concentration of the supernatant using a BCA assay.

• Sample Preparation: Normalize protein concentrations for all samples. Add Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel and separate by electrophoresis. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-RNAPII (Ser5) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Apply ECL detection reagent and visualize the bands using a chemiluminescence imaging system.

• Stripping and Re-probing: To normalize for total protein levels, the membrane can be stripped and re-probed with antibodies against total RNA Polymerase II and a loading control like GAPDH.

Protocol 2: Quantitative Reverse Transcription PCR (RT-qPCR) for Gene Expression Analysis

This protocol allows for the quantification of mRNA levels of specific genes to assess the transcriptional inhibitory effect of BS-181 hydrochloride. Genes known to be regulated by CDK7, such as CCND1 (Cyclin D1) and MYC, are excellent targets.

Materials:

• BS-181 hydrochloride

• Treated cells from Protocol 1 (or a separate experiment)

• RNA extraction kit (e.g., TRIzol or column-based kits)

• DNase I

• cDNA synthesis kit

• SYBR Green or TaqMan-based qPCR master mix

• Gene-specific primers for target genes (e.g., CCND1, MYC) and a housekeeping gene (e.g., GAPDH, ACTB)

Procedure:

• RNA Extraction: Treat cells with BS-181 hydrochloride as described previously. Harvest the cells and extract total RNA using a preferred method.

• DNase Treatment: Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

• cDNA Synthesis: Synthesize first-strand cDNA from the purified RNA using a cDNA synthesis kit according to the manufacturer's instructions.

• qPCR Reaction Setup: Prepare the qPCR reaction mix containing qPCR master mix, forward and reverse primers for the target and housekeeping genes, and the synthesized cDNA.

• qPCR Amplification: Perform the qPCR reaction in a real-time PCR instrument using a standard thermal cycling protocol (e.g., initial denaturation at 95°C, followed by 40 cycles of denaturation at 95°C and annealing/extension at 60°C).

• Data Analysis: Determine the cycle threshold (Ct) values for each gene in each sample. Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of the target gene to the housekeeping gene.

Protocol 3: Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the effect of BS-181 hydrochloride on cell cycle progression.

Materials:

• BS-181 hydrochloride

• Treated cells

• PBS

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with BS-181 hydrochloride at various concentrations for a specified time (e.g., 24 hours).

• Cell Harvesting: Harvest the cells by trypsinization, and collect both adherent and floating cells to include apoptotic populations.

• Fixation: Wash the cells with PBS and fix them by dropwise addition of ice-cold 70% ethanol while vortexing. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in PI staining solution and incubate in the dark for 30 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The DNA content will be proportional to the PI fluorescence intensity.

• Data Analysis: Gate the cell populations based on their DNA content to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Concluding Remarks

BS-181 hydrochloride is a valuable chemical probe for investigating the role of CDK7-mediated transcription in various biological processes. The protocols outlined in these application notes provide a framework for researchers to study the on-target effects of this inhibitor on RNA Polymerase II phosphorylation, downstream gene expression, and cell cycle progression. Careful experimental design and data interpretation are crucial for obtaining meaningful insights into the complex interplay between transcription and cellular function.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. rndsystems.com [rndsystems.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: BS-181 Hydrochloride in Combination Therapies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical rationale and experimental protocols for utilizing BS-181 hydrochloride, a selective CDK7 inhibitor, in combination with other therapeutic agents. The information is intended to guide researchers in designing and executing studies to explore synergistic or additive anti-cancer effects.

Introduction

BS-181 hydrochloride is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7), with an IC50 of 21 nM.[1] CDK7 is a crucial component of the CDK-activating kinase (CAK) complex, which phosphorylates and activates other CDKs, including CDK1, CDK2, CDK4, and CDK6, thereby playing a pivotal role in cell cycle regulation. Additionally, as part of the transcription factor IIH (TFIIH), CDK7 phosphorylates the C-terminal domain (CTD) of RNA polymerase II, a critical step in the initiation of transcription. By inhibiting CDK7, BS-181 can induce cell cycle arrest, primarily in the G1 phase, and promote apoptosis in various cancer cell lines.[1] Preclinical studies have demonstrated its anti-proliferative activity against a range of cancers, including breast, lung, prostate, and colorectal cancer.[1]

The rationale for combining BS-181 hydrochloride with other anti-cancer agents stems from the potential to achieve synergistic cytotoxicity, overcome drug resistance, and reduce therapeutic doses to minimize toxicity. This document details a confirmed synergistic combination of BS-181 with recombinant Tumor Necrosis Factor-Related Apoptosis-Inducing Ligand (rTRAIL) and explores the scientific basis for other promising combination strategies.

Confirmed Synergistic Combination: BS-181 and rTRAIL in T-Cell Acute Lymphoblastic Leukemia (T-ALL)

A preclinical study has demonstrated a significant synergistic pro-apoptotic effect between BS-181 hydrochloride and recombinant TRAIL (rTRAIL) in Jurkat cells, a human T-cell acute lymphoblastic leukemia (T-ALL) cell line.[2][3]

Rationale for Combination

BS-181 has been shown to upregulate the expression of TRAIL death receptors, DR4 and DR5, on the surface of Jurkat cells.[2] This upregulation sensitizes the cancer cells to TRAIL-mediated apoptosis. Concurrently, rTRAIL directly activates the extrinsic apoptosis pathway by binding to these death receptors. The combination of BS-181 and rTRAIL, therefore, creates a powerful two-pronged attack, enhancing the apoptotic signal and leading to a synergistic anti-leukemic effect.[2][3]

Quantitative Data Summary

The following table summarizes the quantitative data from the synergistic study of BS-181 and rTRAIL in Jurkat A3 cells.

Treatment Group	Concentration	% Cell Viability (Mean ± SD)
Control	-	100 ± 0.0
BS-181	10 µM	77.5 ± 2.5
15 µM	54.8 ± 3.2
20 µM	20.4 ± 1.8
rTRAIL	50 ng/mL	~95
100 ng/mL	~90
BS-181 + rTRAIL	10 µM + 50 ng/mL	~40
15 µM + 50 ng/mL	~25

Data is approximated from graphical representations in the cited literature.[2]

Experimental Protocols

1. Cell Culture of Jurkat T-ALL Cells

• Cell Line: Jurkat, Clone E6-1 (ATCC TIB-152).

• Growth Medium: RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Subculturing: Split cultures every 2-3 days to maintain a cell density between 1 x 10^5 and 1 x 10^6 cells/mL.

2. Synergistic Cytotoxicity Assay (MTT Assay)

• Objective: To determine the synergistic effect of BS-181 and rTRAIL on the viability of Jurkat cells.

• Procedure:

  • Seed Jurkat cells in a 96-well plate at a density of 5 × 10^4 cells/well in 100 µL of complete growth medium.

  • Prepare serial dilutions of BS-181 hydrochloride and rTRAIL.

  • Treat the cells with varying concentrations of BS-181 alone, rTRAIL alone, or in combination. Include a vehicle-treated control group.

  • Incubate the plate for 20 hours at 37°C in a 5% CO2 incubator.[2]

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for an additional 4 hours.[2]

  • Add 100 µL of solubilization buffer (e.g., 10% SDS in 0.01 M HCl) to each well and incubate overnight to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control.

  • Analyze the data for synergy using appropriate software (e.g., CompuSyn) to calculate the Combination Index (CI). A CI value < 1 indicates synergy.

3. Apoptosis Analysis by Flow Cytometry (Annexin V/PI Staining)

• Objective: To quantify the induction of apoptosis by BS-181 and rTRAIL, alone and in combination.

• Procedure:

  • Seed Jurkat cells in a 6-well plate at a density of 1 x 10^6 cells/well.

  • Treat the cells with BS-181, rTRAIL, or the combination for the desired time (e.g., 24 hours).

  • Harvest the cells by centrifugation at 300 x g for 5 minutes.

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension according to the manufacturer's protocol.

  • Incubate the cells in the dark at room temperature for 15 minutes.

  • Analyze the stained cells by flow cytometry within 1 hour.

  • Quantify the percentage of cells in early apoptosis (Annexin V+/PI-), late apoptosis (Annexin V+/PI+), and necrosis (Annexin V-/PI+).

Visualizations

Caption: Signaling pathway of BS-181 and rTRAIL synergy in T-ALL.

Caption: Experimental workflow for assessing BS-181 and rTRAIL synergy.

Rationally-Designed Combination Therapies

Based on the mechanism of action of CDK7 inhibitors, several other combination strategies can be rationally designed and tested. The following sections outline the scientific basis for these combinations.

Combination with BET Inhibitors

• Rationale: Bromodomain and Extra-Terminal (BET) inhibitors, such as OTX015, are epigenetic modulators that suppress the transcription of key oncogenes, including MYC. CDK7 inhibitors also downregulate MYC expression by inhibiting its transcription. Therefore, the dual inhibition of MYC through two distinct mechanisms is expected to result in a potent synergistic anti-cancer effect. A preclinical study on another CDK7 inhibitor, SY-5609, demonstrated synergistic lethality when combined with the BET inhibitor OTX015 in models of acute myeloid leukemia (AML).[4]

• Hypothesized Mechanism: The combination of a CDK7 inhibitor and a BET inhibitor would lead to a more profound and sustained suppression of MYC and other oncogenic transcriptional programs, resulting in enhanced cell cycle arrest and apoptosis.

Combination with BCL-2 Inhibitors

• Rationale: B-cell lymphoma 2 (BCL-2) is a key anti-apoptotic protein. Cancer cells often overexpress BCL-2 to evade apoptosis. BCL-2 inhibitors, such as venetoclax, directly target and inhibit BCL-2, thereby promoting apoptosis. CDK7 inhibitors can induce apoptosis by downregulating the expression of other anti-apoptotic proteins like Mcl-1. Combining a CDK7 inhibitor with a BCL-2 inhibitor could therefore simultaneously block multiple anti-apoptotic pathways, leading to a more robust induction of cell death.

• Hypothesized Mechanism: The combination would lower the threshold for apoptosis by concurrently inhibiting both BCL-2 and other anti-apoptotic proteins, leading to synergistic cell killing.

Combination with Hormone Therapy

• Rationale: In hormone-dependent cancers, such as estrogen receptor-positive (ER+) breast cancer and androgen receptor-positive (AR+) prostate cancer, hormone therapies work by blocking the signaling of these receptors. CDK7 is involved in the transcriptional activity of both ER and AR. Therefore, inhibiting CDK7 could enhance the efficacy of hormone therapies by further suppressing the transcription of hormone receptor target genes.

• Hypothesized Mechanism: The combination would lead to a more complete blockade of hormone receptor-driven transcription, resulting in enhanced anti-proliferative effects and potentially overcoming resistance to hormone therapy alone.

Experimental Protocol for Investigating Novel Combinations

The experimental protocols outlined for the BS-181 and rTRAIL combination can be adapted to investigate these rationally-designed combinations. Key steps would include:

• Cell Line Selection: Choose cancer cell lines relevant to the combination being tested (e.g., AML cell lines for BET inhibitor combination, ER+ breast cancer cell lines for hormone therapy combination).

• Dose-Response Curves: Determine the IC50 values for BS-181 and the new combination partner as single agents in the selected cell lines.

• Synergy Assessment: Perform combination studies using a matrix of concentrations for both drugs and assess for synergy using the Combination Index (CI) method.

• Mechanism of Action Studies: Investigate the molecular mechanisms underlying any observed synergy through western blotting (to assess protein expression changes, e.g., MYC, BCL-2 family members), qRT-PCR (to assess gene expression changes), and cell cycle analysis.

Caption: Workflow for testing novel BS-181 combination therapies.

Conclusion

BS-181 hydrochloride, as a selective CDK7 inhibitor, holds significant promise for use in combination therapies. The confirmed synergy with rTRAIL in T-ALL provides a strong proof-of-concept. Further investigation into rationally-designed combinations with agents such as BET inhibitors, BCL-2 inhibitors, and hormone therapies is warranted and has the potential to yield novel and effective anti-cancer treatment strategies. The protocols and workflows provided herein offer a framework for conducting such preclinical investigations.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. G1 Cell Cycle Arrest and Extrinsic Apoptotic Mechanisms Underlying the Anti-Leukemic Activity of CDK7 Inhibitor BS-181 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Preclinical efficacy of CDK7 inhibitor-based combinations against myeloproliferative neoplasms transformed to AML - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for BS-181 Hydrochloride Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for designing experiments using BS-181 hydrochloride, a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7). The protocols outlined below are intended to assist in investigating the anti-cancer properties of this compound in various research settings.

Introduction

BS-181 hydrochloride is a small molecule inhibitor that selectively targets CDK7, a key regulator of the cell cycle and transcription.[1][2] CDK7 is a component of the CDK-activating kinase (CAK) complex, which is responsible for the activating phosphorylation of other CDKs, including CDK1, CDK2, CDK4, and CDK6.[3][4] Additionally, as part of the general transcription factor TFIIH, CDK7 phosphorylates the C-terminal domain of RNA polymerase II, thereby regulating transcription.[3] Due to the overexpression of CDK7 in many cancers, it has emerged as an attractive target for anti-cancer drug development.[3] BS-181 has demonstrated anti-tumor activity by inducing cell cycle arrest and apoptosis in various cancer cell lines.[5][6][7]

Data Presentation

Table 1: In Vitro Kinase Inhibitory Activity of BS-181

Kinase	IC50 (nM)	Selectivity vs CDK7
CDK7	21[1][2][6][8]	1-fold
CDK2	880[2][3][6]	>40-fold[1][2]
CDK1	>3000	>140-fold
CDK4	>3000	>140-fold
CDK5	3000[6]	~143-fold
CDK6	>3000	>140-fold
CDK9	4200[6]	~200-fold

Table 2: Anti-proliferative Activity of BS-181 in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
MKN28	Gastric Cancer	17[5]
SGC-7901	Gastric Cancer	19[5]
AGS	Gastric Cancer	22[5]
BGC823	Gastric Cancer	18[5]
MCF-7	Breast Cancer	15.1 - 20[6]
Various	Colorectal Cancer	11.5 - 15.3[6]
Various	Lung, Osteosarcoma, Prostate, Liver	11.5 - 37.3[6]
Jurkat (JT/Neo)	T-cell Acute Lymphoblastic Leukemia	14.4[9]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol determines the effect of BS-181 hydrochloride on the viability of cancer cells.

Materials:

• BS-181 hydrochloride

• Cancer cell lines of interest

• Complete culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 × 10⁴ cells/well and incubate for 24 hours.[10]

• Treat the cells with various concentrations of BS-181 hydrochloride (e.g., 0-40 µM) for the desired duration (e.g., 24, 48, or 72 hours).[6]

• After the treatment period, add MTT solution to each well and incubate for 4 hours.[10]

• Remove the medium and add DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at a specific wavelength (e.g., 490 nm) using a microplate reader.

• Calculate the cell viability as a percentage of the untreated control.

Western Blot Analysis

This protocol is used to analyze the expression levels of proteins involved in cell cycle and apoptosis pathways following treatment with BS-181 hydrochloride.

Materials:

• BS-181 hydrochloride

• Treated and untreated cell lysates

• RIPA buffer with protease and phosphatase inhibitors[11]

• BCA Protein Assay Kit[12]

• SDS-PAGE gels

• Transfer buffer

• Nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)[13]

• Primary antibodies (e.g., anti-CDK7, anti-Cyclin D1, anti-Bcl-2, anti-Bax, anti-Caspase-3, anti-XIAP, anti-p-RNA Polymerase II)[5][7]

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Treat cells with BS-181 hydrochloride at the desired concentrations and time points.

• Lyse the cells using ice-cold RIPA buffer.[11]

• Determine the protein concentration of the lysates using the BCA assay.[12]

• Separate equal amounts of protein (e.g., 20 µg) on an SDS-PAGE gel.[11]

• Transfer the separated proteins to a nitrocellulose or PVDF membrane.[12]

• Block the membrane with blocking buffer for 1 hour at room temperature.[13]

• Incubate the membrane with the primary antibody overnight at 4°C.[14]

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[15]

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate.[12]

Apoptosis Assay (Flow Cytometry with Annexin V/PI Staining)

This protocol quantifies the percentage of apoptotic cells after treatment with BS-181 hydrochloride.

Materials:

• BS-181 hydrochloride

• Cancer cell lines

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with BS-181 hydrochloride for the desired time.

• Harvest the cells (including floating and adherent cells).

• Wash the cells with ice-cold PBS.

• Resuspend the cells in binding buffer provided in the apoptosis detection kit.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cells and incubate in the dark.

• Analyze the stained cells using a flow cytometer.

• Quantify the percentage of cells in early apoptosis (Annexin V-positive, PI-negative), late apoptosis (Annexin V-positive, PI-positive), and necrosis.

Cell Cycle Analysis (Flow Cytometry with Propidium Iodide Staining)

This protocol determines the effect of BS-181 hydrochloride on cell cycle distribution.

Materials:

• BS-181 hydrochloride

• Cancer cell lines

• 6-well plates

• Ethanol (B145695) (70%, ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with BS-181 hydrochloride.

• Harvest the cells and wash with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing, and store at -20°C overnight.

• Wash the fixed cells with PBS.

• Resuspend the cells in PI staining solution and incubate in the dark.

• Analyze the DNA content of the cells using a flow cytometer.

• Determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Mandatory Visualization

Caption: Mechanism of action of BS-181 hydrochloride.

Caption: General experimental workflow for in vitro studies.

Caption: Overview of the JAK/STAT signaling pathway.

References

• 1. selleckchem.com [selleckchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. CDK7 inhibitor BS-181 Small Molecule (Tool Compound) | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 4. medkoo.com [medkoo.com]
• 5. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. caymanchem.com [caymanchem.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. bio-rad.com [bio-rad.com]
• 12. origene.com [origene.com]
• 13. docs.abcam.com [docs.abcam.com]
• 14. CST | Cell Signaling Technology [cellsignal.com]
• 15. researchgate.net [researchgate.net]

Application Note: Preparation and Use of BS-181 Hydrochloride Stock Solutions

Introduction

BS-181 is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7), a key regulator of the cell cycle and transcription.[1][2] As the hydrochloride salt, BS-181 offers stability and is used in cancer research to induce cell cycle arrest and apoptosis in various cancer cell lines.[1][3] This document provides detailed protocols for the preparation of stock solutions of BS-181 hydrochloride for use in in vitro and in vivo experimental settings.

Physicochemical Properties

A summary of the key properties of BS-181 hydrochloride is provided below. This data is essential for accurate stock solution preparation and experimental design.

Property	Value	Reference
Chemical Name	N5-(6-aminohexyl)-3-(1-methylethyl)-N7-(phenylmethyl)-pyrazolo[1,5-a]pyrimidine-5,7-diamine, monohydrochloride	[4]
Molecular Formula	C₂₂H₃₂N₆HCl	[4]
Molecular Weight	416.99 g/mol	[2][5][6][7][8]
CAS Number	1397219-81-6	[4][6][7]
Appearance	Crystalline solid / Powder	[4][6]
Purity	≥98%	[4][6]

Solubility Data

BS-181 hydrochloride exhibits solubility in various solvents. The choice of solvent is critical for achieving the desired concentration and ensuring compatibility with downstream applications.

Solvent	Concentration	Reference
DMSO	25 mg/mL; 83 mg/mL (~199 mM)	[4][5][8]
Water	83 mg/mL (~199 mM)	[8]
PBS (pH 7.2)	10 mg/mL	[4]
Ethanol	12 mg/mL; 22 mg/mL (warmed)	[4][8]
DMF	5 mg/mL	[4]

Experimental Protocols

Protocol 1: Preparation of High-Concentration Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of BS-181 hydrochloride in Dimethyl Sulfoxide (DMSO), which is suitable for long-term storage and subsequent dilution into aqueous media.

Materials:

• BS-181 hydrochloride powder

• Anhydrous or molecular sieve-dried DMSO

• Sterile microcentrifuge tubes or cryovials

• Calibrated analytical balance

• Pipettes and sterile tips

Procedure:

• Safety First: Before handling, review the Material Safety Data Sheet (MSDS) for BS-181 hydrochloride. Handle the compound in a chemical fume hood and wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

• Calculation: Determine the mass of BS-181 hydrochloride required to achieve the desired stock concentration. Use the formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) Example: To prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 416.99 g/mol = 4.17 mg

• Weighing: Carefully weigh the calculated amount of BS-181 hydrochloride powder using an analytical balance.

• Dissolution: Add the appropriate volume of high-quality, anhydrous DMSO to the vial containing the powder. Vortex or sonicate briefly at room temperature to ensure complete dissolution. Visually inspect the solution to confirm that no particulates are present.

• Aliquoting and Storage:

  • Dispense the stock solution into small, single-use aliquots in sterile, tightly sealed cryovials to minimize freeze-thaw cycles.

  • Store the stock solution at -20°C for up to one year or at -80°C for up to two years.[1] Note that some suppliers recommend preparing solutions fresh as they can be unstable.[7]

Protocol 2: Preparation of Aqueous Working Solutions for In Vitro Assays

This protocol details the dilution of the DMSO stock solution into cell culture medium or physiological buffer for treating cells.

Materials:

• High-concentration BS-181 hydrochloride DMSO stock solution (from Protocol 1)

• Sterile cell culture medium or buffer (e.g., PBS)

• Sterile tubes and pipette tips

Procedure:

• Thaw Stock: Thaw a single aliquot of the DMSO stock solution at room temperature.

• Serial Dilution: Perform serial dilutions of the stock solution in the desired aqueous medium to achieve the final working concentration.

  • Important: The final concentration of DMSO in the cell culture should be kept low (typically ≤0.5%) to avoid solvent-induced cytotoxicity. Ensure the control group is treated with the same final concentration of DMSO.

• Application: Add the final working solution to the cell cultures and incubate for the desired experimental duration.

Application Data and Signaling Pathway

BS-181 hydrochloride selectively inhibits CDK7, which plays a crucial role in regulating both the cell cycle and transcription.[2] It blocks the phosphorylation of the C-terminal domain (CTD) of RNA Polymerase II at serine 5, a key step in transcription initiation.[1][3] This inhibition leads to cell cycle arrest, primarily at the G1 phase, and the induction of apoptosis.[1][3]

Caption: BS-181 hydrochloride inhibits the CDK7 complex, blocking downstream phosphorylation events.

Quantitative Application Data

The following table summarizes the effective concentrations of BS-181 in various cancer research applications.

Application	Cell Line(s)	IC₅₀ / Concentration	Duration	Outcome	Reference
Kinase Inhibition	Purified CDK7 enzyme	21 nM	N/A	Selective inhibition of CDK7 activity	[1][3][4][5]
Anti-proliferative Activity	Breast Cancer (MCF-7, etc.)	15.1 - 20 µM	72 hours	Inhibition of cell growth	[1]
Anti-proliferative Activity	Colorectal Cancer (HCT116, etc.)	11.5 - 15.3 µM	72 hours	Inhibition of cell growth	[1]
Anti-proliferative Activity	Gastric Cancer (BGC823)	~10-20 µM	24-72 hours	Reduced cell viability	[3][9]
Cell Cycle Analysis	Breast Cancer (MCF-7)	0 - 50 µM	24 hours	G1 phase arrest; apoptosis at higher concentrations	[1]
Target Inhibition	Breast Cancer (MCF-7)	0 - 50 µM	4 hours	Inhibition of RNA Pol II Ser5 phosphorylation	[1]
In Vivo Tumor Growth	MCF-7 Xenograft (Mice)	10 - 20 mg/kg/day (i.p.)	14 days	25-50% reduction in tumor growth	[2][5]

Experimental Workflow Overview

The successful use of BS-181 hydrochloride in research follows a systematic workflow, from initial preparation to final data analysis.

Caption: General workflow for using BS-181 hydrochloride from powder to data analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CDK7 inhibitor BS-181 Small Molecule (Tool Compound) | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 3. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. selleckchem.com [selleckchem.com]
• 6. BS-181 HCl | CAS:1397219-81-6 | CDK7 inhibitor,highly selective | High Purity | Manufacturer BioCrick [biocrick.com]
• 7. selleckchem.com [selleckchem.com]
• 8. selleck.co.jp [selleck.co.jp]
• 9. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

BS-181 hydrochloride solubility and preparation issues

Welcome to the technical support resource for BS-181 hydrochloride. This guide provides answers to frequently asked questions and troubleshooting advice to ensure successful preparation and use of BS-181 hydrochloride in your research.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving BS-181 hydrochloride?

A1: BS-181 hydrochloride is soluble in several common laboratory solvents. For in vitro studies, Dimethyl Sulfoxide (DMSO) and water are the most frequently recommended solvents.[1] For in vivo applications, a specific formulation is required (see Q5).

Q2: What are the reported solubility concentrations for BS-181 hydrochloride?

A2: The solubility of BS-181 hydrochloride can vary slightly between batches. The following table summarizes reported solubility data from various suppliers. It is always recommended to consult the batch-specific Certificate of Analysis for the most accurate information.

Solvent	BS-181 hydrochloride (monohydrochloride)	BS-181 dihydrochloride (B599025)
Water	83 mg/mL (199.04 mM)[2]	Soluble to 100 mM[1]
DMSO	25 mg/mL[3], 83 mg/mL (199.04 mM)[2][4]	Soluble to 100 mM[1]
DMF	5 mg/mL[3]	Not specified
Ethanol	12 mg/mL[3], 22 mg/mL (warmed to 50°C)[2]	Not specified
PBS (pH 7.2)	10 mg/mL[3]	Not specified

Q3: What is the difference between BS-181 hydrochloride and BS-181 dihydrochloride?

A3: The key difference lies in the number of hydrochloride (HCl) molecules associated with the parent compound, BS-181. This affects the molecular weight and should be accounted for when preparing solutions of a specific molarity.

Compound	Molecular Formula	Molecular Weight	CAS Number
BS-181 hydrochloride	C22H32N6・HCl[3]	417.0[3]	1397219-81-6[3]
BS-181 dihydrochloride	C22H32N6・2HCl[1]	453.45[1]	1883548-83-1[1]

Q4: How should I store BS-181 hydrochloride?

A4: Proper storage is crucial for maintaining the stability and activity of the compound.

• Powder: The solid form of BS-181 hydrochloride is stable for at least four years when stored at +4°C.[3] Another source suggests storing the powder at -20°C for up to 3 years.[2]

• Stock Solutions: Once dissolved, it is recommended to aliquot the solution and store it at -80°C for up to 2 years or at -20°C for up to 1 year.[5] Avoid repeated freeze-thaw cycles.[5] Some suppliers note that solutions are unstable and should be prepared fresh.[6]

Q5: Is there a recommended protocol for preparing BS-181 hydrochloride for in vivo studies?

A5: Yes, a specific formulation has been described for intraperitoneal (i.p.) administration in mice. The compound is prepared in a vehicle of 10% dimethyl sulfoxide/50 mM HCl/5% Tween 20/85% saline.[7]

Troubleshooting Guide

Issue 1: The compound is not fully dissolving in the chosen solvent.

• Possible Cause 1: Incorrect Solvent or Concentration.

  • Solution: Verify that you are using a recommended solvent and are within the reported solubility limits (see solubility table above). For some solvents like ethanol, warming the solution to 50°C may aid dissolution.[2]

• Possible Cause 2: Low-Quality or Old Solvent.

  • Solution: Use fresh, high-purity solvents. For DMSO, it is noted that it can absorb moisture, which can reduce the solubility of the compound.[4] Use fresh, anhydrous DMSO.

• Possible Cause 3: Batch-to-Batch Variability.

  • Solution: As noted by suppliers, solubility can differ slightly between batches.[2][8] Try preparing a more dilute solution. If the problem persists, contact the supplier for batch-specific solubility data.

Issue 2: Precipitation is observed after preparing the solution or upon storage.

• Possible Cause 1: Solution Supersaturation.

  • Solution: You may have exceeded the solubility limit of the compound in that specific solvent and at that temperature. Try preparing a less concentrated stock solution.

• Possible Cause 2: Instability of the Solution.

  • Solution: Some sources indicate that solutions of BS-181 hydrochloride are unstable.[6] It is highly recommended to prepare solutions fresh before each experiment. If storing, ensure it is properly aliquoted and stored at -80°C to minimize degradation.

Issue 3: Inconsistent experimental results.

• Possible Cause 1: Compound Degradation.

  • Solution: Ensure the compound and its solutions have been stored correctly and are within their stability period. Avoid repeated freeze-thaw cycles of stock solutions.[5] The free form of BS-181 is prone to instability; using the hydrochloride salt form is advisable.[9]

• Possible Cause 2: Inaccurate Molarity Calculation.

  • Solution: Double-check whether you are using the monohydrochloride or dihydrochloride form and use the correct molecular weight for your calculations.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of BS-181 hydrochloride (MW: 417.0 g/mol ) in DMSO

• Weighing: Accurately weigh out 4.17 mg of BS-181 hydrochloride powder.

• Dissolving: Add 1 mL of fresh, anhydrous DMSO to the powder.

• Mixing: Vortex or sonicate briefly until the solid is completely dissolved.

• Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at -80°C.

Protocol 2: Preparation of BS-181 hydrochloride for in vivo Administration

This protocol is based on the formulation used for intraperitoneal injection in mice.[7]

• Vehicle Preparation: Prepare the vehicle solution consisting of 10% DMSO, 5% Tween 20, and 85% saline, with the addition of 50 mM HCl.

• Dissolving: Dissolve the required amount of BS-181 hydrochloride in the vehicle to achieve the desired final concentration for dosing.

• Administration: Administer the freshly prepared solution to the animals as per the experimental design.

Visualizations

Caption: Workflow for preparing BS-181 hydrochloride solutions.

Caption: Decision tree for troubleshooting solubility problems.

Caption: Simplified signaling pathway of BS-181 as a CDK7 inhibitor.

References

• 1. rndsystems.com [rndsystems.com]
• 2. selleck.co.jp [selleck.co.jp]
• 3. caymanchem.com [caymanchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. BS-181 HCl | CAS:1397219-81-6 | CDK7 inhibitor,highly selective | High Purity | Manufacturer BioCrick [biocrick.com]
• 8. selleckchem.com [selleckchem.com]
• 9. medchemexpress.com [medchemexpress.com]

Troubleshooting inconsistent results with BS-181 hydrochloride

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using BS-181 hydrochloride, a selective CDK7 inhibitor.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why am I observing lower than expected potency (higher IC50) in my cell-based assays?

Several factors could contribute to reduced potency of BS-181 hydrochloride in your experiments:

• Compound Stability: The free base form of BS-181 is known to be unstable.[1] Ensure you are using the more stable hydrochloride or dihydrochloride (B599025) salt.[1] Even so, solutions may be unstable and should be prepared fresh for each experiment.[2]

• Solubility Issues: Incomplete solubilization can lead to a lower effective concentration. BS-181 hydrochloride is soluble in DMSO and water.[3] For in vivo studies, a common vehicle is a mixture of DMSO, HCl, Tween 20, and saline.[4][5] Always ensure the compound is fully dissolved before adding it to your culture medium.

• Cell Line Variability: The IC50 for cell growth inhibition can vary significantly between different cancer cell lines, with reported values ranging from 11.5 µM to 37.3 µM.[1][6] Your specific cell line may be less sensitive to CDK7 inhibition.

• Assay Duration: The reported IC50 values for cell growth inhibition are often based on a 72-hour incubation period.[1] Shorter incubation times may not be sufficient to observe the full anti-proliferative effect.

• Experimental Conditions: Factors such as cell density, serum concentration in the media, and overall cell health can influence the compound's apparent activity.

Q2: I am not seeing the expected cell cycle arrest or induction of apoptosis.

• Concentration and Time Dependence: The effects of BS-181 on the cell cycle and apoptosis are dose- and time-dependent. At lower concentrations, you may observe G1 arrest, while higher concentrations are required to induce apoptosis, often indicated by an increase in the sub-G1 population.[1] A time-course experiment (e.g., 24, 48, 72 hours) with a range of concentrations is recommended to determine the optimal conditions for your cell line.

• Endpoint Analysis: Ensure you are using appropriate markers to assess cell cycle arrest and apoptosis. For cell cycle analysis, flow cytometry is a standard method. For apoptosis, consider assays for caspase activation (e.g., caspase-3), PARP cleavage, or Annexin V staining.[7][8] BS-181 has been shown to increase the expression of Bax and caspase-3 while decreasing Bcl-2.[4][8]

• Mechanism of Action: BS-181 inhibits CDK7, which is involved in both cell cycle regulation and transcription. The observed phenotype can be a combination of these effects. Consider analyzing the phosphorylation status of CDK7 substrates, such as the C-terminal domain (CTD) of RNA polymerase II at serine 5, to confirm target engagement.[1][9]

Q3: I am observing high variability between replicate experiments.

• Stock Solution Preparation and Storage: Due to potential instability, it is crucial to handle stock solutions properly. Prepare fresh stock solutions in a suitable solvent like DMSO.[3] For long-term storage, aliquoting the powder and storing it at -20°C is recommended.[2] When preparing working solutions, ensure the stock is completely thawed and mixed well before dilution.

• Pipetting Accuracy: As with any potent small molecule, accurate pipetting is critical, especially when preparing serial dilutions. Use calibrated pipettes and ensure thorough mixing at each dilution step.

• Consistent Experimental Setup: Maintain consistency in all experimental parameters, including cell seeding density, passage number, media composition, and incubation times, to minimize variability between experiments.

Quantitative Data Summary

Table 1: In Vitro Inhibitory Activity of BS-181

Target	IC50 (nM)	Selectivity vs. CDK7
CDK7	21	-
CDK2	880	>40-fold
CDK5	3000	>140-fold
CDK9	4200	>200-fold
CDK1, CDK4, CDK6	>3000	>140-fold

Data compiled from multiple sources.[1][3][6][10]

Table 2: Anti-proliferative Activity of BS-181 in Cancer Cell Lines

Cancer Type	Cell Line(s)	IC50 Range (µM)
Breast Cancer	MCF-7, etc.	15.1 - 20
Colorectal Cancer	HCT116, etc.	11.5 - 15.3
Gastric Cancer	BGC823, MKN28, SGC-7901, AGS	17 - 22
Lung, Osteosarcoma, Prostate, Liver	Various	11.5 - 37.3

Data compiled from multiple sources.[1][4]

Experimental Protocols

General Protocol for Cell Viability Assay:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of BS-181 hydrochloride in DMSO (e.g., 10 mM). Perform serial dilutions in culture medium to achieve the desired final concentrations.

• Treatment: Remove the old medium from the cells and add the medium containing different concentrations of BS-181 hydrochloride. Include a vehicle control (DMSO) at the same final concentration as in the highest BS-181 treatment group.

• Incubation: Incubate the plate for the desired period (e.g., 48-72 hours) at 37°C in a humidified incubator with 5% CO2.

• Viability Assessment: Measure cell viability using a suitable method, such as an MTT, XTT, or ATP-based luminescence assay (e.g., CellTiter-Glo®).

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting a dose-response curve.

General Protocol for Western Blotting to Detect Phospho-RNA Polymerase II CTD (Ser5):

• Cell Treatment: Plate cells and treat with BS-181 hydrochloride at various concentrations for a specified time (e.g., 4 hours).[1]

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a standard method (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer the proteins to a PVDF or nitrocellulose membrane.

• Antibody Incubation: Block the membrane and then incubate with a primary antibody specific for phospho-RNA Polymerase II CTD (Ser5). Also, probe for total RNA Polymerase II and a loading control (e.g., GAPDH or β-actin).

• Detection: Incubate with an appropriate HRP-conjugated secondary antibody and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Visualizations

Caption: Mechanism of action of BS-181 hydrochloride in inhibiting CDK7-mediated pathways.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BS-181 HCl | CAS:1397219-81-6 | CDK7 inhibitor,highly selective | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. G1 Cell Cycle Arrest and Extrinsic Apoptotic Mechanisms Underlying the Anti-Leukemic Activity of CDK7 Inhibitor BS-181 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CDK7 inhibitor BS-181 Small Molecule (Tool Compound) | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 10. medkoo.com [medkoo.com]

Optimizing BS-181 Hydrochloride Concentration: A Technical Support Guide

Welcome to the technical support center for BS-181 hydrochloride. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the use of BS-181 hydrochloride in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is BS-181 hydrochloride and what is its mechanism of action?

BS-181 hydrochloride is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2] Its mechanism of action involves binding to the ATP pocket of CDK7, thereby inhibiting its kinase activity. CDK7 is a crucial component of the cell cycle machinery and transcription. By inhibiting CDK7, BS-181 hydrochloride can induce cell cycle arrest, primarily at the G1 phase, and promote apoptosis (programmed cell death) in cancer cells.[1][3][4][5]

Q2: What is the typical effective concentration range for BS-181 hydrochloride in cell culture experiments?

The effective concentration of BS-181 hydrochloride can vary significantly depending on the cell line and the experimental endpoint. It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific model.[6][7] However, based on published data, a general starting point and range can be recommended. The half-maximal inhibitory concentration (IC50) for cell growth inhibition typically falls within the range of 11.5 µM to 37.3 µM for various cancer cell lines, including breast, colorectal, lung, osteosarcoma, prostate, and liver cancer.[1] For gastric cancer cell lines, the IC50 has been reported to be between 17 and 22 µM.[5]

Q3: How should I prepare and store BS-181 hydrochloride stock solutions?

BS-181 hydrochloride is soluble in both water and dimethyl sulfoxide (B87167) (DMSO). It is recommended to prepare a high-concentration stock solution (e.g., 10 mM) in anhydrous DMSO.[7] For cell-based assays, it is crucial to keep the final DMSO concentration in the culture medium low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.[6] Stock solutions should be aliquoted into smaller volumes to minimize freeze-thaw cycles and stored at -20°C for up to one year or -80°C for longer-term storage.[8]

Q4: How can I determine the optimal concentration of BS-181 hydrochloride for my specific cell line?

To determine the optimal concentration, a dose-response experiment is essential. This typically involves treating your cells with a range of BS-181 hydrochloride concentrations and measuring a relevant biological endpoint. A common starting point is a logarithmic or semi-logarithmic dilution series (e.g., 0.1, 0.5, 1, 5, 10, 25, 50 µM). The endpoint could be cell viability (using an MTT or similar assay), inhibition of a specific signaling pathway (e.g., phosphorylation of a CDK7 substrate), or induction of apoptosis.

Troubleshooting Guide

Issue	Possible Cause	Solution
No observable effect at expected concentrations.	Suboptimal Concentration: The concentration used may be too low for your specific cell line.	Perform a dose-response experiment with a wider and higher concentration range.
Short Incubation Time: The duration of treatment may be insufficient to observe an effect.	Conduct a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal incubation time.
Compound Degradation: The stock solution may have degraded due to improper storage or multiple freeze-thaw cycles.	Prepare a fresh stock solution of BS-181 hydrochloride.
High Cell Confluency: Overly confluent cells can be less sensitive to inhibitors.	Ensure cells are in the logarithmic growth phase and at an appropriate confluency.
High levels of cytotoxicity observed, even at low concentrations.	Cell Line Sensitivity: Your cell line may be particularly sensitive to CDK7 inhibition.	Use a lower range of concentrations in your dose-response experiment.
Off-Target Effects: At very high concentrations, off-target effects can lead to non-specific toxicity.	Lower the concentration and confirm that the observed phenotype correlates with the inhibition of CDK7.
Solvent Toxicity: The final concentration of the solvent (e.g., DMSO) in the culture medium may be too high.	Ensure the final DMSO concentration is ≤ 0.1%.
Inconsistent results between experiments.	Inconsistent Cell Culture Conditions: Variations in cell passage number, confluency, or media can affect results.	Standardize your cell culture protocols.
Pipetting Errors: Inaccurate pipetting can lead to variability, especially during serial dilutions.	Ensure your pipettes are calibrated and use careful pipetting techniques.

Data Summary

Table 1: In Vitro Inhibitory Activity of BS-181

Target	IC50 (nM)
CDK7	21[1][2]
CDK2	880[1]
CDK5	3000[1]
CDK9	4200[1]

Table 2: IC50 Values for Cell Growth Inhibition by BS-181 Hydrochloride in Various Cancer Cell Lines (72-hour treatment) [1]

Cancer Type	Cell Line	IC50 (µM)
Breast Cancer	MCF-7	15.1 - 20
MDA-MB-231	15.1 - 20
Colorectal Cancer	HCT116	11.5 - 15.3
HT29	11.5 - 15.3
Lung Cancer	A549	11.5 - 37.3
Osteosarcoma	U2OS	11.5 - 37.3
Prostate Cancer	PC3	11.5 - 37.3
Liver Cancer	HepG2	11.5 - 37.3
Gastric Cancer	MKN28, SGC-7901, AGS, BGC823	17 - 22 (48-hour treatment)[5]

Experimental Protocols

Protocol 1: Determining the IC50 for Cell Viability using an MTT Assay

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) of BS-181 hydrochloride on the viability of a specific cell line.

Materials:

• BS-181 hydrochloride

• Cell line of interest

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that will ensure they are in the logarithmic growth phase at the end of the experiment. Allow cells to attach overnight.

• Compound Preparation: Prepare a 2X serial dilution of BS-181 hydrochloride in complete culture medium. A common starting range is 0.1 µM to 100 µM. Include a vehicle control (medium with the same final concentration of DMSO as the highest drug concentration).

• Treatment: Remove the existing medium from the cells and add 100 µL of the medium containing the different concentrations of BS-181 hydrochloride.

• Incubation: Incubate the plate for the desired duration (e.g., 48 or 72 hours) in a humidified incubator at 37°C with 5% CO2.

• MTT Assay:

  • Add 20 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until formazan (B1609692) crystals form.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 5 minutes to ensure complete dissolution.

• Data Acquisition: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the BS-181 hydrochloride concentration and fit a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: Assessing Apoptosis by Annexin V/Propidium Iodide (PI) Staining

This protocol describes how to quantify apoptosis induced by BS-181 hydrochloride using flow cytometry.

Materials:

• BS-181 hydrochloride

• Cell line of interest

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to attach overnight. Treat the cells with the desired concentrations of BS-181 hydrochloride (e.g., IC50 and 2x IC50) and a vehicle control for a predetermined time (e.g., 24 or 48 hours).

• Cell Harvesting: Harvest both adherent and floating cells. Centrifuge the cell suspension and wash the cell pellet with cold PBS.

• Staining:

  • Resuspend the cells in 1X Binding Buffer provided in the kit.

  • Add Annexin V-FITC and Propidium Iodide to the cell suspension according to the manufacturer's instructions.

  • Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Annexin V-positive, PI-negative cells are in early apoptosis.

  • Annexin V-positive, PI-positive cells are in late apoptosis or necrosis.

  • Annexin V-negative, PI-negative cells are live cells.

Visualizations

Caption: Mechanism of action of BS-181 hydrochloride.

Caption: Workflow for determining the IC50 of BS-181 hydrochloride.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medkoo.com [medkoo.com]
• 4. mdpi.com [mdpi.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. selleck.co.jp [selleck.co.jp]

BS-181 hydrochloride off-target effects and how to mitigate them

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on understanding and mitigating the off-target effects of BS-181 hydrochloride, a selective CDK7 inhibitor. The information is presented in a question-and-answer format to address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is BS-181 hydrochloride and what is its primary target?

BS-181 hydrochloride is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2] Its primary mechanism of action is the inhibition of CDK7, which plays a crucial role in the regulation of the cell cycle and transcription.[3]

Q2: What are the known off-target effects of BS-181 hydrochloride?

While BS-181 hydrochloride is highly selective for CDK7, it has been shown to inhibit other kinases at higher concentrations. The most notable off-targets are other members of the CDK family.[2][4][5]

Q3: At what concentrations are off-target effects likely to be observed?

Off-target effects are concentration-dependent. While the IC50 for CDK7 is 21 nM, the IC50 values for off-target kinases are significantly higher, indicating that off-target effects are more likely to occur at micromolar concentrations of BS-181 hydrochloride.[2][4][6]

Troubleshooting Guide: Off-Target Effects

This guide provides systematic steps to identify and mitigate potential off-target effects of BS-181 hydrochloride in your experiments.

Issue: I am observing a phenotype that may not be related to CDK7 inhibition.

This could be due to off-target effects, especially if you are using high concentrations of BS-181 hydrochloride.

Step 1: Analyze the Dose-Response Relationship

Rationale: On-target effects should typically occur at concentrations consistent with the inhibitor's potency (IC50) for its primary target. Effects observed only at much higher concentrations are more likely to be off-target.

Experimental Protocol: Dose-Response Curve for Cell Viability

• Cell Line: A relevant cancer cell line (e.g., MCF-7 for breast cancer, BGC823 for gastric cancer).[3]

• Methodology:

  • Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Compound Preparation: Prepare a 10 mM stock solution of BS-181 hydrochloride in DMSO. Perform serial dilutions in culture medium to create a range of concentrations (e.g., 0.01 µM to 100 µM).

  • Treatment: Treat the cells with the different concentrations of BS-181 hydrochloride. Include a vehicle control (DMSO) at the same final concentration as the highest inhibitor concentration.

  • Incubation: Incubate the cells for a defined period (e.g., 48-72 hours).

  • Viability Assay: Assess cell viability using a standard method such as the MTT or CellTiter-Glo® assay.

  • Data Analysis: Plot the percentage of cell viability against the log of the inhibitor concentration to generate a dose-response curve and determine the IC50 value.

Step 2: Employ a Structurally Unrelated Inhibitor

Rationale: If the observed phenotype is genuinely due to the inhibition of the primary target (CDK7), then a structurally different inhibitor of the same target should produce a similar biological effect.

Experimental Protocol: Orthogonal Validation with a Second Inhibitor

• Select a Second Inhibitor: Choose a well-characterized CDK7 inhibitor with a different chemical scaffold from BS-181 hydrochloride (e.g., THZ1).

• Methodology:

  • Perform a dose-response experiment with the second inhibitor to determine its IC50 in your cellular system.

  • Treat cells with both BS-181 hydrochloride and the second inhibitor at equipotent concentrations (e.g., their respective IC50 and 5x IC50 values).

  • Assess the key phenotype of interest (e.g., cell cycle arrest, apoptosis, or a specific signaling event).

Step 3: Validate with Genetic Approaches

Rationale: Genetically removing or reducing the target protein should mimic the effect of a highly specific inhibitor. If the phenotype observed with BS-181 hydrochloride is not replicated by knocking out or knocking down CDK7, an off-target effect is likely.

Experimental Protocol: Target Validation using CRISPR-Cas9 Knockout

• Objective: To determine if the genetic knockout of CDK7 recapitulates the phenotype observed with BS-181 hydrochloride treatment.

• Methodology:

  • gRNA Design: Design and clone two to three different guide RNAs (gRNAs) targeting a critical exon of the CDK7 gene into a Cas9 expression vector.

  • Transfection and Selection: Transfect the target cell line with the gRNA/Cas9 plasmids. If the vector contains a selection marker, select for transfected cells.

  • Clonal Isolation and Expansion: Isolate and expand single-cell clones.

  • Knockout Validation: Screen the clones for the absence of the CDK7 protein by Western Blot. Confirm the gene edit by Sanger or next-generation sequencing.

  • Phenotypic Analysis: Perform the relevant phenotypic assays on the validated CDK7 knockout clones and compare the results to wild-type cells treated with BS-181 hydrochloride.

Quantitative Data Summary

The following table summarizes the inhibitory potency of BS-181 hydrochloride against its primary target, CDK7, and known off-target kinases.

Kinase Target	IC50 (nM)	Selectivity vs. CDK7
CDK7	21	-
CDK2	880	42-fold
CDK5	3000	143-fold
CDK9	4200	200-fold

Data compiled from multiple sources.[2][4]

Signaling Pathways and Experimental Workflows

To aid in experimental design and data interpretation, the following diagrams illustrate key signaling pathways and a troubleshooting workflow.

Figure 1. Simplified diagram of the on-target CDK7 signaling pathway inhibited by BS-181 hydrochloride.

Figure 2. Overview of potential off-target signaling pathways affected by high concentrations of BS-181 hydrochloride.

Figure 3. Troubleshooting workflow for investigating suspected off-target effects of BS-181 hydrochloride.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. reactionbiology.com [reactionbiology.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. tandfonline.com [tandfonline.com]
• 6. Cyclin-dependent kinase 5 - Wikipedia [en.wikipedia.org]

Unexpected phenotypes with BS-181 hydrochloride treatment

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals working with BS-181 hydrochloride. The information is designed to address specific issues that may arise during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We observe variable or no apoptotic response to BS-181 hydrochloride in our cancer cell line, which is reported to be sensitive. What could be the underlying reason?

A1: While BS-181 hydrochloride is a potent inducer of apoptosis in many cancer cell lines, the cellular context, particularly the expression of anti-apoptotic proteins, can significantly influence its efficacy. One key factor is the overexpression of B-cell lymphoma 2 (Bcl-2).

• Troubleshooting Steps:

  • Assess Bcl-2 Expression: Perform a western blot or other protein analysis method to determine the expression level of Bcl-2 in your cell line.

  • Compare with Sensitive Controls: If possible, compare the Bcl-2 levels in your cell line to a cell line known to be sensitive to BS-181-induced apoptosis.

  • Consider Alternative Apoptotic Pathways: Research has shown that BS-181 can induce apoptosis through the extrinsic pathway by upregulating TRAIL, DR4, and DR5.[1][2][3] Investigate the status of these proteins in your cell line.

  • Co-treatment Strategies: If Bcl-2 overexpression is confirmed, consider co-treatment with a Bcl-2 inhibitor to potentially restore sensitivity to BS-181.

• Experimental Evidence: Studies on Jurkat T-ALL cells demonstrated that overexpression of Bcl-2 abrogated BS-181-induced apoptotic events, including caspase activation and PARP cleavage.[1][2][3]

Q2: We are seeing effects on cell migration and invasion after BS-181 treatment, which was not our primary expectation. Is this a known effect?

A2: Yes, inhibition of cell migration and invasion is a documented effect of BS-181 in some cancer models, such as gastric cancer.[4][5] While the primary mechanism of BS-181 is cell cycle arrest and apoptosis through CDK7 inhibition, the downstream consequences of inhibiting this central kinase can impact other cellular processes.

• Potential Mechanisms:

  • Cell Cycle Modulation: The observed anti-migratory and anti-invasive effects may be a secondary consequence of the G1 cell cycle arrest induced by BS-181.[4]

  • Regulation of Metastasis-Related Proteins: While not fully elucidated, CDK7's role in transcription could mean that BS-181 treatment alters the expression of genes involved in cell motility and invasion.

• Experimental Workflow to Investigate Further:

Q3: We are concerned about off-target effects. How selective is BS-181 hydrochloride?

A3: BS-181 hydrochloride is a highly selective inhibitor of CDK7. [6][7]However, like most kinase inhibitors, it can exhibit activity against other kinases at higher concentrations. The most notable off-target kinase is CDK2.

• Selectivity Profile: BS-181 is over 40-fold more selective for CDK7 than for CDK1, CDK2, CDK4, CDK5, CDK6, or CDK9. [6][7][8]

• Quantitative Data on Kinase Inhibition:

Kinase	IC50 (nM)	Selectivity vs. CDK7
CDK7	21	1x
CDK2	880	~42x less sensitive
CDK5	3000	~143x less sensitive
CDK9	4200	~200x less sensitive
CDK1	>3000	>143x less sensitive
CDK4	>3000	>143x less sensitive
CDK6	>3000	>143x less sensitive

Data compiled from multiple sources.[6][9][10]

• Troubleshooting Off-Target Effects:

  • Use the Lowest Effective Concentration: Titrate BS-181 to the lowest concentration that achieves the desired on-target effect (e.g., inhibition of RNA Polymerase II CTD Ser5 phosphorylation) to minimize off-target activity.

  • Include Control Experiments: Use a structurally different CDK7 inhibitor as a control to confirm that the observed phenotype is due to CDK7 inhibition and not a specific off-target effect of BS-181.

  • Monitor CDK2 Activity: If your experimental system is sensitive to CDK2 inhibition, you may want to monitor CDK2-specific substrates.

Experimental Protocols

Protocol 1: Assessment of Cell Viability using CCK-8 Assay

This protocol is adapted from a study on the effects of BS-181 on gastric cancer cell lines. [4]

• Cell Seeding: Seed gastric cancer cells (e.g., MKN28, SGC-7901, AGS, BGC823) in 96-well plates at a density of 5 x 10³ cells/well.

• Treatment: After 24 hours of incubation, treat the cells with increasing concentrations of BS-181 hydrochloride (e.g., 0, 5, 10, 15, 20, 25 µM) for 48 hours.

• CCK-8 Addition: Add 10 µL of Cell Counting Kit-8 (CCK-8) solution to each well.

• Incubation: Incubate the plates for 2 hours at 37°C.

• Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Calculation: Calculate the cell viability relative to the untreated control. The IC50 value can be determined from the dose-response curve.

Protocol 2: Analysis of Cell Cycle Distribution by Flow Cytometry

This protocol is based on methodologies used to study the effects of BS-181 on cancer cells. [4][10]

• Cell Treatment: Treat cells (e.g., BGC823) with the desired concentrations of BS-181 for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with ice-cold phosphate-buffered saline (PBS).

• Fixation: Fix the cells in 70% ethanol (B145695) overnight at 4°C.

• Staining: Wash the cells with PBS and resuspend in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

• Incubation: Incubate in the dark for 30 minutes at room temperature.

• Flow Cytometry: Analyze the cell cycle distribution using a flow cytometer. The percentages of cells in G0/G1, S, and G2/M phases can be quantified.

Signaling Pathways

CDK7 Signaling and the Impact of BS-181

CDK7 is a central regulator of the cell cycle and transcription. It acts as a CDK-activating kinase (CAK) by phosphorylating other CDKs, and it is a component of the transcription factor TFIIH, where it phosphorylates the C-terminal domain (CTD) of RNA Polymerase II. BS-181 inhibits these functions.

Caption: BS-181 inhibits CDK7, affecting both cell cycle and transcription.

BS-181 Induced Extrinsic Apoptosis Pathway

In some cellular contexts, BS-181 can trigger apoptosis through the extrinsic, death receptor-mediated pathway.

Caption: Extrinsic apoptosis pathway induced by BS-181.

References

• 1. mdpi.com [mdpi.com]
• 2. G1 Cell Cycle Arrest and Extrinsic Apoptotic Mechanisms Underlying the Anti-Leukemic Activity of CDK7 Inhibitor BS-181 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CDK7 inhibitor BS-181 Small Molecule (Tool Compound) | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 7. selleckchem.com [selleckchem.com]
• 8. cancertools.org [cancertools.org]
• 9. medkoo.com [medkoo.com]
• 10. medchemexpress.com [medchemexpress.com]

BS-181 Hydrochloride Cytotoxicity in Non-Cancerous Cells: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the cytotoxicity of BS-181 hydrochloride in non-cancerous cells. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visual diagrams of relevant signaling pathways to facilitate the design and interpretation of experiments involving this selective CDK7 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is BS-181 hydrochloride and what is its primary mechanism of action?

A1: BS-181 hydrochloride is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2][3][4][5] CDK7 is a crucial component of the CDK-activating kinase (CAK) complex, which is responsible for the activating phosphorylation of other CDKs, including CDK1, CDK2, CDK4, and CDK6. These CDKs, in turn, regulate cell cycle progression. By inhibiting CDK7, BS-181 can lead to cell cycle arrest and apoptosis (programmed cell death).[2][3][4]

Q2: What is the known cytotoxicity of BS-181 hydrochloride in non-cancerous cell lines?

A2: Currently, publicly available data on the cytotoxicity of BS-181 hydrochloride in a wide range of non-cancerous human cell lines is limited. However, one study has reported the half-maximal inhibitory concentration (IC50) in a normal gastric epithelial cell line.

Q3: Does BS-181 hydrochloride show selectivity for cancer cells over non-cancerous cells?

A3: While comprehensive data is not available, some studies suggest a degree of selectivity. For instance, one study on the anti-leukemic activity of BS-181 found that its combination with recombinant TRAIL (rTRAIL) did not result in synergistic cytotoxicity in normal human peripheral T cells, unlike in leukemia cells. This suggests that normal cells may be less sensitive to the cytotoxic effects of this combination. Further research is needed to establish a definitive selectivity profile across various normal cell types.

Q4: What are the common off-target effects of BS-181 hydrochloride?

A4: BS-181 is a highly selective inhibitor for CDK7. However, like many kinase inhibitors, it can exhibit some off-target activity at higher concentrations. It has been shown to inhibit CDK2, but at a concentration 35-fold higher than that required for CDK7 inhibition.[2] Researchers should be mindful of potential off-target effects, especially when using high concentrations of the compound.

Troubleshooting Guide for Cytotoxicity Assays

This guide addresses common issues that may arise during the assessment of BS-181 hydrochloride cytotoxicity in non-cancerous cells.

Issue	Possible Cause	Suggested Solution
High variability between replicate wells	1. Uneven cell seeding: Inconsistent number of cells per well. 2. Edge effects: Evaporation from the outer wells of the microplate. 3. Compound precipitation: BS-181 hydrochloride may precipitate at high concentrations in the culture medium.	1. Ensure the cell suspension is homogeneous before and during seeding. Mix the cell suspension gently between pipetting steps. 2. Avoid using the outermost wells of the plate for experimental samples. Instead, fill them with sterile phosphate-buffered saline (PBS) or culture medium to create a humidity barrier. 3. Visually inspect the wells after adding the compound to ensure it is fully dissolved. Prepare fresh serial dilutions from a stock solution for each experiment.
Low or no apparent cytotoxicity	1. Low proliferation rate of non-cancerous cells: Many non-cancerous cell lines have a longer doubling time compared to cancer cells. Since BS-181 primarily affects cell cycle progression, its cytotoxic effects may be less pronounced in slowly dividing cells. 2. Insufficient incubation time: The duration of exposure to the compound may not be long enough to induce a cytotoxic response. 3. Incorrect concentration range: The tested concentrations may be too low to elicit a response.	1. Increase the incubation time with BS-181 to allow for a greater proportion of cells to enter the cell cycle. 2. Conduct a time-course experiment (e.g., 24, 48, and 72 hours) to determine the optimal incubation period. 3. Test a broader range of concentrations, including higher concentrations, based on the available IC50 data for other cell types.
Discrepancy between different cytotoxicity assays	Different endpoints measured: Different assays measure different cellular parameters (e.g., metabolic activity in MTT assay vs. membrane integrity in LDH assay).	Use multiple, mechanistically distinct cytotoxicity assays to obtain a more comprehensive understanding of the cellular response to BS-181 hydrochloride. For example, complement a metabolic assay with an assay that directly measures cell death, such as trypan blue exclusion or a fluorescence-based live/dead assay.

Quantitative Data Summary

The following table summarizes the available quantitative data on the cytotoxicity of BS-181 hydrochloride in a non-cancerous cell line.

Cell Line	Cell Type	Assay	Incubation Time	IC50 (µM)
RGM-1	Normal Rat Gastric Mucosal Epithelial Cells	CCK-8	48 hours	6.5

Experimental Protocols

Determination of IC50 using MTT Assay

This protocol outlines a general procedure for determining the half-maximal inhibitory concentration (IC50) of BS-181 hydrochloride using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• BS-181 hydrochloride

• Non-cancerous cell line of interest

• Complete cell culture medium

• Fetal Bovine Serum (FBS)

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well cell culture plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000 - 10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 humidified incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of BS-181 hydrochloride in an appropriate solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solution in complete culture medium to achieve the desired final concentrations.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of BS-181 hydrochloride. Include a vehicle control (medium with the same concentration of the solvent used for the stock solution).

• Incubation:

  • Incubate the plate for the desired exposure time (e.g., 48 hours) at 37°C in a 5% CO2 humidified incubator.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C, allowing the MTT to be metabolized into formazan (B1609692) crystals by viable cells.

• Formazan Solubilization:

  • Carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the BS-181 hydrochloride concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate the key signaling pathway affected by BS-181 and a general workflow for cytotoxicity experiments.

Caption: Mechanism of action of BS-181 hydrochloride.

Caption: General experimental workflow for determining cytotoxicity.

References

• 1. rndsystems.com [rndsystems.com]
• 2. caymanchem.com [caymanchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medkoo.com [medkoo.com]

How to control for BS-181 hydrochloride vehicle effects

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper use of BS-181 hydrochloride, with a specific focus on controlling for vehicle effects in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is BS-181 hydrochloride and what is its mechanism of action?

BS-181 hydrochloride is a potent and highly selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2][3][4] CDK7 is a crucial component of the transcription factor TFIIH and plays a key role in regulating the cell cycle and transcription.[1] By inhibiting CDK7, BS-181 blocks the phosphorylation of CDK7 substrates, such as the C-terminal domain (CTD) of RNA polymerase II, which leads to cell cycle arrest (primarily in the G1 phase) and apoptosis in cancer cells.[1][5][6][7] It has demonstrated anti-tumor activity in various cancer cell lines, including breast, lung, prostate, and colorectal cancer.[1][5]

Q2: What are appropriate vehicles for dissolving BS-181 hydrochloride?

The choice of vehicle depends on the experimental setup (in vitro vs. in vivo).

• In Vitro: BS-181 hydrochloride is soluble in Dimethyl Sulfoxide (DMSO) and water.[2][5] For cell-based assays, DMSO is a common choice. It is important to use fresh, high-quality DMSO as moisture absorption can reduce solubility.[5]

• In Vivo: A previously reported formulation for intraperitoneal (i.p.) injection in mice is a mixture of 10% DMSO, 50 mM HCl, 5% Tween 20, and 85% saline.[8]

Q3: Why is a vehicle control necessary when using BS-181 hydrochloride?

A vehicle control group is essential in pharmacological studies to distinguish the effects of the drug from any potential effects of the solvent used to dissolve it.[9][10][11] The vehicle itself can sometimes have biological effects, which could be misinterpreted as a drug effect if not properly controlled for.[11] Therefore, the vehicle control group receives the same volume of the vehicle solution without the dissolved BS-181 hydrochloride.

Q4: How should I prepare the vehicle control?

The vehicle control should be prepared in the exact same manner as the drug solution, but without the addition of BS-181 hydrochloride. For example, if you are preparing a 10 mg/mL solution of BS-181 hydrochloride in DMSO for an in vitro experiment, your vehicle control would be 100% DMSO. For the in vivo formulation mentioned above, the vehicle control would be the 10% DMSO, 50 mM HCl, 5% Tween 20, and 85% saline mixture.

Troubleshooting Guide

Issue 1: I am observing toxicity or unexpected effects in my vehicle control group.

• Possible Cause: The concentration of the vehicle, particularly DMSO, may be too high for your specific cell line or animal model. High concentrations of DMSO can be toxic.

• Troubleshooting Steps:

  • Reduce Vehicle Concentration: Try to keep the final concentration of DMSO in your in vitro assays as low as possible, typically below 0.5%. You may need to prepare a more concentrated stock of BS-181 hydrochloride to achieve this.

  • Test Vehicle Toxicity: Before starting your main experiment, perform a dose-response experiment with the vehicle alone to determine the maximum non-toxic concentration for your experimental system.

  • Choose an Alternative Vehicle: If reducing the concentration is not feasible, consider alternative solvents. BS-181 hydrochloride is also soluble in water, which is generally less toxic.[2] For in vivo studies, careful formulation is key to minimizing toxicity.

Issue 2: The results of my BS-181 hydrochloride treatment are not significantly different from the vehicle control.

• Possible Cause 1: Insufficient Drug Concentration or Activity.

  • Troubleshooting Steps:

    • Verify Drug Concentration: Ensure your calculations for the drug concentration are correct.

    • Check Drug Stability: BS-181 hydrochloride solutions are noted to be unstable and should be prepared fresh.[4]

    • Increase Drug Dose: The IC50 of BS-181 can vary between cell lines, ranging from 11.5 to 37 μM.[5][6] You may need to perform a dose-response experiment to determine the optimal concentration for your specific cell line.

• Possible Cause 2: High Biological Variability.

  • Troubleshooting Steps:

    • Increase Sample Size: A larger number of replicates or animals per group can help to increase statistical power.

    • Refine Experimental Technique: Ensure consistent handling and treatment of all experimental groups to minimize variability.

Data Presentation

Table 1: Solubility of BS-181 Hydrochloride

Solvent	Concentration	Reference
Water	up to 100 mM	[2]
DMSO	up to 100 mM	[2]
DMSO	83 mg/mL (~199 mM)	[5]
DMF	5 mg/mL	[12]
Ethanol	12 mg/mL	[12]
PBS (pH 7.2)	10 mg/mL	[12]

Table 2: Inhibitory Concentration (IC50) of BS-181

Target	IC50	Cell Lines/Assay	Reference
CDK7	21 nM	Cell-free kinase assay	[2][3][6]
CDK2	880 nM	Cell-free kinase assay	[3][5]
CDK5	3000 nM	Cell-free kinase assay	[6]
CDK9	4200 nM	Cell-free kinase assay	[6]
Cancer Cell Lines	11.5 - 37 µM	Various (breast, colorectal, lung, etc.)	[5][6]

Experimental Protocols & Visualizations

Experimental Workflow for In Vitro Cell Viability Assay

The following workflow illustrates the key steps in performing a cell viability assay with BS-181 hydrochloride, including the appropriate controls.

Caption: Experimental workflow for a cell-based assay.

Signaling Pathway of BS-181 Hydrochloride

This diagram illustrates the mechanism of action of BS-181 hydrochloride, from CDK7 inhibition to the downstream effects on the cell cycle and apoptosis.

Caption: BS-181 hydrochloride signaling pathway.

References

• 1. CDK7 inhibitor BS-181 Small Molecule (Tool Compound) | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 2. rndsystems.com [rndsystems.com]
• 3. medkoo.com [medkoo.com]
• 4. selleckchem.com [selleckchem.com]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. BS-181 HCl | CAS:1397219-81-6 | CDK7 inhibitor,highly selective | High Purity | Manufacturer BioCrick [biocrick.com]
• 9. How important are concurrent vehicle control groups in (sub)chronic non-human primate toxicity studies conducted in pharmaceutical development? An opportunity to reduce animal numbers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Vehicle control: Significance and symbolism [wisdomlib.org]
• 11. reddit.com [reddit.com]
• 12. caymanchem.com [caymanchem.com]

Interpreting unexpected western blot bands with BS-181 hydrochloride

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers using BS-181 hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of BS-181 hydrochloride?

BS-181 hydrochloride is a highly selective and potent inhibitor of Cyclin-dependent kinase 7 (CDK7).[1][2][3][4] The half-maximal inhibitory concentration (IC50) for CDK7 is 21 nM.[1][2][3][4]

Q2: What are the known downstream effects of BS-181 hydrochloride treatment?

Treatment of cells with BS-181 hydrochloride has been shown to lead to several downstream effects, including:

• Inhibition of the phosphorylation of the C-terminal domain (CTD) of RNA polymerase II at serine 5.[5][6][7]

• A decrease in the phosphorylation of the Retinoblastoma (Rb) protein.[1]

• Downregulation of cyclin D1 and the X-linked inhibitor of apoptosis protein (XIAP).[8][9]

• Induction of G1 phase cell cycle arrest and apoptosis.[1][2][5][6][7][8][9]

• An increase in the expression of pro-apoptotic proteins like Bax and caspase-3, and a decrease in the anti-apoptotic protein Bcl-2.[9]

Q3: I am observing unexpected bands in my western blot after treating cells with BS-181 hydrochloride. What could be the cause?

Unexpected bands in a western blot can arise from a variety of factors. These can be broadly categorized as either related to the biological effects of BS-181 hydrochloride or due to technical aspects of the western blotting procedure. See the troubleshooting guide below for a detailed approach to interpreting these bands.

Troubleshooting Guide: Interpreting Unexpected Western Blot Bands

The appearance of unexpected bands on a western blot can be a frustrating experience. This guide will help you systematically troubleshoot and interpret these results when using BS-181 hydrochloride.

Step 1: Characterize the Unexpected Band(s)

First, carefully observe the characteristics of the unexpected band(s):

• Molecular Weight: Is the band of a higher or lower molecular weight than your target protein?

• Intensity: Is the band faint or strong? Does its intensity change with the concentration of BS-181 hydrochloride?

• Lane Specificity: Does the band appear in all lanes, only in treated lanes, or only in control lanes?

Step 2: Consider Biological Causes Related to BS-181 Hydrochloride

BS-181 hydrochloride's inhibition of CDK7 can lead to complex downstream cellular responses that might be reflected in your western blot.

• Higher Molecular Weight Bands:

  • Post-Translational Modifications: Changes in phosphorylation states are a direct consequence of kinase inhibitor treatment. While phosphorylation often results in a slight shift in molecular weight that may not be easily resolved, other modifications could be affected downstream.

  • Protein-Protein Interactions: Some proteins may form complexes that are resistant to denaturation.[10]

• Lower Molecular Weight Bands:

  • Protein Cleavage: BS-181 induces apoptosis, which involves the activation of caspases that cleave numerous cellular proteins.[9] Your target protein might be a substrate for an apoptosis-induced protease.

  • Splice Variants: It is possible that BS-181 treatment could alter splicing patterns, although this is less commonly observed.[10]

• Multiple Bands:

  • Antibody Cross-reactivity with Related Proteins: Your primary antibody may be detecting other proteins that share a similar epitope.[10] BS-181 treatment could alter the expression or accessibility of these cross-reacting proteins.

  • Off-Target Effects: Although BS-181 is highly selective for CDK7, it does have weak activity against CDK2 at higher concentrations (IC50 = 880 nM).[3][4][5][6][7] It's important to consider if the unexpected band could be due to inhibition of other kinases, especially when using high concentrations of the inhibitor.

Step 3: Evaluate Technical Aspects of Your Western Blot Protocol

If a biological explanation seems unlikely, the unexpected bands may be artifacts of the western blotting procedure.

Potential Technical Cause	Recommended Solution(s)
Primary Antibody Issues	- Optimize the primary antibody concentration; high concentrations can lead to non-specific binding.[11] - Perform a BLAST search to check for other proteins with similar epitopes to your target. - If available, use a blocking peptide to confirm the specificity of the primary antibody.[10]
Secondary Antibody Issues	- Run a control lane with only the secondary antibody to check for non-specific binding.[10] - Decrease the concentration of the secondary antibody.[10]
Sample Preparation and Loading	- Ensure you have added fresh protease and phosphatase inhibitors to your lysis buffer to prevent degradation.[10] - Add fresh reducing agent (e.g., DTT or β-mercaptoethanol) to your loading buffer and boil the samples again to ensure complete denaturation.[10] - Reduce the amount of protein loaded onto the gel to minimize overloading artifacts.[11]
Blocking and Washing	- Increase the duration or temperature of the blocking step (e.g., 1 hour at room temperature or overnight at 4°C).[11][12] - Consider trying a different blocking agent (e.g., switching from non-fat dry milk to BSA or vice versa).[12] - Increase the number and duration of wash steps to remove non-specifically bound antibodies.
Detection	- Reduce the exposure time to avoid detecting faint, non-specific bands.[13]

Experimental Protocols

General Western Blotting Protocol

• Sample Preparation: Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitor cocktails. Determine protein concentration using a BCA assay.

• Electrophoresis: Denature protein lysates by boiling in Laemmli sample buffer at 95-100°C for 5 minutes. Load equal amounts of protein per lane onto an SDS-PAGE gel.

• Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or 5% BSA in Tris-buffered saline with 0.1% Tween-20 (TBST).

• Primary Antibody Incubation: Incubate the membrane with the primary antibody at the recommended dilution overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the bands using an imaging system.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. rndsystems.com [rndsystems.com]
• 3. selleckchem.com [selleckchem.com]
• 4. medkoo.com [medkoo.com]
• 5. cancertools.org [cancertools.org]
• 6. CDK7 inhibitor BS-181 Small Molecule (Tool Compound) | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. mdpi.com [mdpi.com]
• 9. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 11. Western Blot Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 12. bosterbio.com [bosterbio.com]
• 13. Common Errors in the Western Blotting Protocol - Precision Biosystems-Automated, Reproducible Western Blot Processing and DNA, RNA Analysis [precisionbiosystems.com]

Technical Support Center: Flow Cytometry Analysis of BS-181 Hydrochloride Treated Cells

Welcome to the technical support resource for researchers utilizing the CDK7 inhibitor, BS-181 hydrochloride. This guide provides detailed protocols, gating strategies, and troubleshooting advice for accurately assessing the effects of BS-181 on cells using flow cytometry.

Frequently Asked Questions (FAQs)

Q1: What is BS-181 hydrochloride and what are its expected effects on cells?

A1: BS-181 hydrochloride is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2][3] CDK7 is a crucial regulator of both the cell division cycle and transcription.[1] By inhibiting CDK7, BS-181 treatment is expected to cause two primary effects on cancer cell lines:

• Cell Cycle Arrest: Primarily an arrest in the G1 phase of the cell cycle.[3][4]

• Apoptosis: Induction of programmed cell death.[1][2][5][6]

Q2: Which flow cytometry assays are most appropriate for studying the effects of BS-181?

A2: The two most common and informative assays are:

• Apoptosis Assay using Annexin V and Propidium Iodide (PI) Staining: This assay quantifies the different stages of cell death. It distinguishes between viable cells, early apoptotic cells, and late apoptotic/necrotic cells.[7][8]

• Cell Cycle Analysis using Propidium Iodide (PI) Staining: This method analyzes the distribution of cells throughout the different phases of the cell cycle (G0/G1, S, G2/M) based on DNA content.[9] It can also identify a "sub-G1" peak, which represents apoptotic cells with fragmented DNA.[3][5]

Q3: How do I interpret the four quadrants in an Annexin V/PI plot?

A3: The standard interpretation is as follows:

• Lower-Left (Annexin V- / PI-): Live, healthy cells.

• Lower-Right (Annexin V+ / PI-): Early apoptotic cells, where phosphatidylserine (B164497) has flipped to the outer membrane, but the membrane remains intact.[8]

• Upper-Right (Annexin V+ / PI+): Late apoptotic or necrotic cells, where the cell membrane has lost its integrity.[8]

• Upper-Left (Annexin V- / PI+): Typically considered necrotic cells that have lost membrane integrity without initiating the apoptotic pathway.

Q4: Can I fix my cells after Annexin V/PI staining?

A4: It is generally not recommended to fix cells after Annexin V/PI staining.[10] Formaldehyde fixation can disrupt the cell membrane and compromise the Annexin V binding, which is dependent on membrane integrity. If fixation is absolutely necessary, specialized protocols and reagents may be required, but standard procedures should be avoided.

Experimental Protocols

Protocol 1: Apoptosis Detection with Annexin V/PI Staining

This protocol outlines the steps for staining BS-181 treated cells to detect apoptosis.

Materials:

• Cells treated with BS-181 hydrochloride and a vehicle control (e.g., DMSO).

• Annexin V-FITC (or another fluorochrome conjugate).

• Propidium Iodide (PI) staining solution.

• 1X Annexin V Binding Buffer (10 mM Hepes, 140 mM NaCl, 2.5 mM CaCl2, pH 7.4).

• Cold Phosphate-Buffered Saline (PBS).

• Flow cytometry tubes.

Procedure:

• Cell Preparation: Induce apoptosis by treating cells with the desired concentration of BS-181 for the appropriate duration.

• Harvest Cells: For adherent cells, gently detach them using a non-enzymatic cell dissociation buffer. For suspension cells, proceed to the next step. It is crucial to collect the supernatant as it may contain apoptotic cells that have detached.[11]

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and wash the cells once with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5-10 µL of PI staining solution.[12]

• Incubation: Gently vortex the tubes and incubate for 15-20 minutes at room temperature in the dark.[7]

• Analysis: Add 400 µL of 1X Annexin V Binding Buffer to each tube. Analyze the samples immediately (within 1 hour) by flow cytometry. Do not wash the cells after staining.[11][12]

Protocol 2: Cell Cycle Analysis with PI Staining

This protocol is for analyzing cell cycle distribution after BS-181 treatment.

Materials:

• Cells treated with BS-181 hydrochloride and a vehicle control.

• Cold PBS.

• Cold 70% Ethanol (B145695).

• PI Staining Solution (e.g., 50 µg/mL PI in PBS with 3.8 mM sodium citrate).[13]

• RNase A solution (e.g., 100 µg/mL).[9]

• Flow cytometry tubes.

Procedure:

• Harvest Cells: Collect approximately 1-2 x 10^6 cells per sample.

• Washing: Wash cells once with cold PBS, centrifuging at 300 x g for 5 minutes.

• Fixation: Resuspend the cell pellet and add 1 mL of cold 70% ethanol dropwise while gently vortexing to prevent cell clumping.[9][13]

• Incubation: Incubate the cells on ice or at 4°C for at least 30 minutes.[9] Cells can be stored in ethanol at -20°C for several weeks.[13]

• Rehydration: Centrifuge the fixed cells (a higher speed may be needed, ~850 x g) and discard the ethanol.[9][13] Wash the pellet twice with cold PBS.

• Staining: Resuspend the cell pellet in 500 µL of PI staining solution containing RNase A.[9][14]

• Incubation: Incubate for 15-30 minutes at room temperature or 37°C, protected from light.[14]

• Analysis: Analyze the samples on a flow cytometer. Use a linear scale for the PI signal and a dot plot of pulse height versus pulse area to exclude doublets.[9]

Data Presentation: Expected Outcomes

Treatment with BS-181 is expected to alter the distribution of cells in both apoptosis and cell cycle assays. The tables below summarize hypothetical data for a cancer cell line treated with a vehicle or BS-181 for 24 hours.

Table 1: Apoptosis Assay Results (Annexin V/PI)

Treatment	Viable (AnnV-/PI-)	Early Apoptotic (AnnV+/PI-)	Late Apoptotic (AnnV+/PI+)
Vehicle Control	92%	4%	3%
BS-181 (15 µM)	65%	18%	15%

Table 2: Cell Cycle Analysis Results (PI Staining)

Treatment	Sub-G1 (Apoptotic)	G0/G1 Phase	S Phase	G2/M Phase
Vehicle Control	3%	55%	25%	17%
BS-181 (15 µM)	18%	70%	8%	4%

Visualizations and Gating Strategies

Signaling Pathway of BS-181 Action

BS-181 inhibits CDK7, a master regulator of the cell cycle and transcription, leading to G1 arrest and apoptosis.

Caption: Signaling pathway inhibited by BS-181 hydrochloride.

Experimental Workflow

This diagram outlines the major steps from cell treatment to data acquisition for both apoptosis and cell cycle analysis.

Caption: Workflow for flow cytometry analysis of BS-181 treated cells.

Gating Strategy for Annexin V/PI

A logical gating strategy is essential for accurate data. This diagram shows a typical sequence for an apoptosis assay.

Caption: Logical gating sequence for an Annexin V/PI apoptosis assay.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High PI+ cells in vehicle control	1. Harsh cell handling (over-trypsinization, excessive vortexing).[11][15]2. Cells were not healthy or were overgrown before the experiment.[11]3. Centrifugation speed was too high.	1. Use a gentle dissociation buffer (e.g., Accutase) or shorter trypsin incubation. Pipette gently.[11]2. Use cells in the logarithmic growth phase.3. Centrifuge at a lower speed (e.g., 300-400 x g).
No apoptotic population detected after treatment	1. BS-181 concentration was too low or incubation time was too short.[11]2. Apoptotic cells detached and were discarded with the supernatant.[11]3. Staining reagent (e.g., Annexin V) was forgotten or has degraded.	1. Perform a dose-response and time-course experiment to find optimal conditions.2. Always collect the culture medium and combine it with adherent cells before staining.[11]3. Run a positive control (e.g., treat cells with staurosporine) to ensure the kit and protocol are working.[11]
Poor resolution in cell cycle histogram	1. Cell clumping/doublets are present.2. Incomplete RNase digestion, leading to PI staining of RNA.[13]3. Improper fixation.	1. Add ethanol dropwise while vortexing during fixation.[9][13] Use a doublet discrimination gate (Pulse Width vs. Pulse Area).2. Ensure RNase A is active and incubation is sufficient.3. Use cold 70% ethanol and ensure complete resuspension.
Annexin V+ cells "smear" across the PI axis	1. Compensation between FITC and PI channels is not set correctly.2. Analysis was delayed after staining, allowing early apoptotic cells to progress to late apoptosis.	1. Use single-stain controls for each fluorochrome to set proper compensation.[11]2. Analyze samples as soon as possible (ideally within one hour) after staining is complete.[11]

References

• 1. CDK7 inhibitor BS-181 Small Molecule (Tool Compound) | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 2. medkoo.com [medkoo.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. G1 Cell Cycle Arrest and Extrinsic Apoptotic Mechanisms Underlying the Anti-Leukemic Activity of CDK7 Inhibitor BS-181 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bosterbio.com [bosterbio.com]
• 8. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 9. ucl.ac.uk [ucl.ac.uk]
• 10. Problems about detection of apoptotic cells using Annexin V/PI staining - Flow Cytometry [protocol-online.org]
• 11. yeasenbio.com [yeasenbio.com]
• 12. Propidium Iodide Cell Viability Flow Cytometry Protocol: R&D Systems [rndsystems.com]
• 13. vet.cornell.edu [vet.cornell.edu]
• 14. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Overcoming BS-181 Hydrochloride Resistance

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers overcome potential resistance to BS-181 hydrochloride in cell lines.

Frequently Asked Questions (FAQs)

Q1: What is BS-181 hydrochloride and what is its mechanism of action?

BS-181 hydrochloride is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2][3] CDK7 is a key component of the transcription factor TFIIH and the CDK-activating kinase (CAK) complex.[1] By inhibiting CDK7, BS-181 disrupts the phosphorylation of the C-terminal domain of RNA polymerase II, leading to a blockage of transcription. This ultimately results in cell cycle arrest, primarily at the G1 phase, and induction of apoptosis in cancer cells.[3][4]

Q2: What are the typical IC50 values for BS-181 hydrochloride in sensitive cell lines?

The half-maximal inhibitory concentration (IC50) of BS-181 hydrochloride varies depending on the cell line. Generally, it falls within the micromolar range for growth inhibition.

Cell Line Type	Cancer Type	IC50 Range (µM)
Breast Cancer	Breast	15.1 - 20
Colorectal Cancer	Colorectal	11.5 - 15.3
Various	Lung, Osteosarcoma, Prostate, Liver	11.5 - 37.3

Data compiled from MedchemExpress and other sources.[3]

Q3: My cells are showing reduced sensitivity to BS-181 hydrochloride. What are the potential mechanisms of resistance?

While specific resistance mechanisms to BS-181 have not been extensively documented, a common mechanism of resistance to kinase inhibitors is the activation of bypass signaling pathways. A key pathway implicated in resistance to various targeted therapies is the STAT3 (Signal Transducer and Activator of Transcription 3) signaling pathway.[5][6][7] Constitutive activation of STAT3 can promote cell survival and proliferation, thereby counteracting the effects of CDK7 inhibition.

Another potential mechanism could involve the upregulation of multidrug transporters, such as ABCG2, which has been observed in resistance to other CDK7 inhibitors.[8]

Troubleshooting Guide

This guide provides a step-by-step approach to investigate and potentially overcome resistance to BS-181 hydrochloride.

Problem: Decreased efficacy of BS-181 hydrochloride in my cell line.

Step 1: Confirm Resistance

• Action: Perform a dose-response experiment to determine the IC50 of BS-181 in your suspected resistant cell line and compare it to the parental, sensitive cell line.

• Expected Outcome: A significant increase in the IC50 value in the resistant cell line compared to the parental line confirms resistance.

Step 2: Investigate the STAT3 Signaling Pathway

• Hypothesis: Resistance to BS-181 may be mediated by the activation of the STAT3 signaling pathway.

• Action: Assess the phosphorylation status of STAT3 at Tyr705 in both sensitive and resistant cells treated with BS-181. An increase in p-STAT3 (Tyr705) in resistant cells would support this hypothesis.

• Method: Western Blotting (see Experimental Protocols Section 2).

Step 3: Overcoming Resistance with Combination Therapy

• Rationale: If STAT3 activation is confirmed, co-treatment with a STAT3 inhibitor may restore sensitivity to BS-181.

• Action: Treat the resistant cells with a combination of BS-181 and a STAT3 inhibitor (e.g., Stattic, Napabucasin).

• Method: Perform a cell viability assay (e.g., MTT or MTS) with a matrix of concentrations for both drugs to assess for synergistic effects (see Experimental Protocols Section 1).

Experimental Protocols

1. Cell Viability Assay (MTT/MTS) for Combination Therapy

This protocol is designed to assess the synergistic effect of BS-181 hydrochloride and a STAT3 inhibitor.

Materials:

• BS-181 hydrochloride

• STAT3 inhibitor (e.g., Stattic)

• 96-well plates

• Cell culture medium

• MTT or MTS reagent

• Solubilization solution (for MTT)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to attach overnight.

• Drug Preparation: Prepare a dilution series for BS-181 and the STAT3 inhibitor.

• Treatment: Treat the cells with varying concentrations of BS-181 alone, the STAT3 inhibitor alone, and combinations of both. Include a vehicle-only control.

• Incubation: Incubate the plate for a period equivalent to 2-3 cell doubling times (e.g., 48-72 hours).

• MTT/MTS Addition:

  • For MTT: Add MTT reagent to each well and incubate for 2-4 hours. Then, add the solubilization solution.

  • For MTS: Add MTS reagent and incubate for 1-4 hours.[9]

• Absorbance Reading: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the control. Use software such as CompuSyn to calculate the Combination Index (CI), where CI < 1 indicates synergy.

2. Western Blotting for Phosphorylated STAT3 (p-STAT3)

This protocol details the detection of activated STAT3.

Materials:

• Sensitive and resistant cell lysates

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-p-STAT3 (Tyr705), anti-STAT3, and a loading control (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Protein Extraction: Lyse the cells and quantify the protein concentration.

• SDS-PAGE: Separate the protein lysates by SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibodies overnight at 4°C.[10]

• Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[10]

• Detection: Wash the membrane and apply the chemiluminescent substrate. Visualize the protein bands using an imaging system.[10]

• Analysis: Quantify the band intensities and normalize the p-STAT3 signal to the total STAT3 and the loading control.

Visualizations

Caption: Mechanism of action of BS-181 hydrochloride.

Caption: Troubleshooting workflow for BS-181 resistance.

Caption: STAT3 activation as a bypass resistance mechanism.

References

• 1. CDK7 inhibitor BS-181 Small Molecule (Tool Compound) | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 2. medkoo.com [medkoo.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. TARGETING STAT3 ABROGATES EGFR INHIBITOR RESISTANCE IN CANCER - PMC [pmc.ncbi.nlm.nih.gov]
• 8. TGF-β/activin signaling promotes CDK7 inhibitor resistance in triple-negative breast cancer cells through upregulation of multidrug transporters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. broadpharm.com [broadpharm.com]
• 10. benchchem.com [benchchem.com]

Optimizing incubation time for BS-181 hydrochloride

Welcome to the technical support center for BS-181 hydrochloride. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their experiments and troubleshooting common issues encountered when working with this selective CDK7 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for BS-181 hydrochloride?

A1: BS-181 hydrochloride is a potent and highly selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2] It functions by blocking the kinase activity of CDK7, which plays a crucial role in two fundamental cellular processes: regulating the cell cycle and controlling transcription.[3][4]

• Cell Cycle Control: CDK7 is a CDK-activating kinase (CAK) that phosphorylates and activates other CDKs, such as CDK1, CDK2, CDK4, and CDK6, which are essential for cell cycle progression.[3][5] By inhibiting CDK7, BS-181 prevents the activation of these downstream CDKs, leading to cell cycle arrest, primarily at the G1 phase.[2][6]

• Transcription Regulation: CDK7 is a component of the general transcription factor TFIIH. It phosphorylates the C-terminal domain (CTD) of RNA polymerase II (Pol II), a critical step for the initiation and elongation of transcription.[3][4][6] BS-181 inhibits this phosphorylation, thereby disrupting gene expression.

This dual mechanism of inhibiting both cell cycle progression and transcription contributes to its anti-proliferative and pro-apoptotic effects in cancer cells.[5][7]

Caption: Mechanism of BS-181 hydrochloride action.

Q2: What are the typical IC50 values for BS-181?

A2: The half-maximal inhibitory concentration (IC50) for BS-181 is highly specific for CDK7. Its potency against various cancer cell lines varies. The tables below summarize key IC50 values.

Table 1: Kinase Inhibitory Profile of BS-181

Kinase Target	IC50 (nM)	Selectivity vs. CDK7
CDK7	21	-
CDK2	880	>40-fold
CDK5	3000	>140-fold
CDK9	4200	>200-fold
CDK1, CDK4, CDK6	>3000	>140-fold
Data sourced from MedchemExpress and Selleck Chemicals.[2][6][7]

Table 2: Anti-proliferative Activity of BS-181 in Cancer Cell Lines

Cancer Type	Cell Line(s)	IC50 Range (µM)	Incubation Time
Breast Cancer	MCF-7, etc.	15.1 - 20.0	72 hours
Colorectal Cancer	HCT116, etc.	11.5 - 15.3	72 hours
Gastric Cancer	BGC823, etc.	17.0 - 22.0	48 hours
Lung, Osteosarcoma, Prostate, Liver	Various	11.5 - 37.3	72 hours
Data compiled from various sources.[4][6][7]

Q3: How should I prepare and store BS-181 hydrochloride solutions?

A3: BS-181 hydrochloride is soluble in aqueous solutions like water (up to 100 mM) and PBS (pH 7.2, up to 10 mg/mL), as well as in DMSO (up to 100 mM).[5][8] It is recommended to prepare fresh solutions for each experiment, as solutions may be unstable over time.[1] For stock solutions, dissolve the compound in DMSO at a high concentration (e.g., 10-100 mM), aliquot into single-use volumes, and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Q: I am not observing the expected level of cytotoxicity or cell cycle arrest. What factors could be influencing the incubation time and efficacy?

A: Several factors can affect the outcome. Consider the following points, which can help you optimize your incubation time.

• Cause 1: Suboptimal Concentration: The IC50 values of BS-181 can vary significantly between cell lines (from 11.5 to 37.3 µM).[6][7] A concentration that is effective in one cell line may be suboptimal in another.

  • Solution: Perform a dose-response curve to determine the optimal concentration for your specific cell line. Start with a broad range of concentrations (e.g., 1 µM to 50 µM) and narrow it down based on the results.

• Cause 2: Insufficient Incubation Time: The effects of BS-181 are time-dependent. Short incubation periods may be sufficient to observe inhibition of phosphorylation (e.g., 4 hours for RNA Pol II CTD), but longer times are typically required to see downstream effects like cell cycle arrest (24 hours) and significant apoptosis or growth inhibition (48-72 hours).[4][6]

  • Solution: Conduct a time-course experiment. Treat your cells with a fixed, effective concentration of BS-181 and analyze the effects at multiple time points (e.g., 4, 8, 12, 24, 48, and 72 hours).

• Cause 3: Cell Seeding Density: High cell density can reduce the effective concentration of the inhibitor per cell and may lead to contact inhibition, which can interfere with cell cycle analysis.

  • Solution: Optimize your cell seeding density to ensure cells are in the logarithmic growth phase during treatment. Avoid both sparse and overly confluent cultures.

• Cause 4: Compound Instability: As mentioned, BS-181 solutions can be unstable.[1] Using a degraded compound will lead to reduced efficacy.

  • Solution: Always prepare fresh working solutions from a frozen stock just before the experiment. If you suspect your stock is degraded, purchase a new vial.

Caption: Troubleshooting workflow for low BS-181 efficacy.

Q: My results are inconsistent between experiments. What should I check?

A: Inconsistent results often stem from variability in experimental conditions.

• Solution:

  • Standardize Protocols: Ensure every step of your protocol, from cell passage number and seeding density to reagent preparation and incubation times, is consistent.

  • Use Positive and Negative Controls: A positive control (e.g., another known CDK inhibitor) can help verify that your assay system is working. A vehicle control (e.g., DMSO) is essential to rule out solvent effects.

  • Verify Cell Health: Ensure your cells are healthy and free from contamination. Perform regular checks for mycoplasma.

  • Calibrate Equipment: Regularly calibrate pipettes, incubators (for CO2 and temperature), and plate readers to ensure accuracy.

Experimental Protocols

Protocol 1: Optimizing BS-181 Incubation Time via MTT Cell Viability Assay

This protocol details how to determine the optimal incubation time for BS-181 hydrochloride in a specific cancer cell line using an MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[9]

Materials:

• BS-181 hydrochloride

• DMSO (sterile, cell culture grade)

• Your cancer cell line of interest

• Complete cell culture medium

• 96-well flat-bottom plates

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader (570 nm wavelength)

Methodology:

• Cell Seeding:

  • Trypsinize and count cells that are in the logarithmic growth phase.

  • Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium).

  • Incubate for 24 hours at 37°C and 5% CO2 to allow cells to attach.

• Compound Preparation and Treatment:

  • Prepare a 2X working concentration of BS-181 in complete medium from your DMSO stock. For example, if your final desired concentration is 20 µM, prepare a 40 µM solution.

  • Include a vehicle control (medium with the same final percentage of DMSO as the highest BS-181 concentration).

  • Carefully remove 100 µL of medium from each well and add 100 µL of the 2X BS-181 solution or vehicle control.

• Time-Course Incubation:

  • Incubate separate plates for different time points (e.g., 24, 48, and 72 hours). This avoids disturbing the cells on the longer incubation plates.

• MTT Assay:

  • At the end of each incubation period, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 3-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

  • Carefully aspirate the medium from each well without disturbing the formazan crystals.

  • Add 150 µL of solubilization buffer to each well to dissolve the crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells:

    • % Viability = (Absorbance_Treated / Absorbance_Vehicle) * 100

  • Plot % Viability against incubation time to determine the optimal duration for achieving the desired effect.

Caption: Workflow for optimizing incubation time with an MTT assay.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. CDK7 inhibitor BS-181 Small Molecule (Tool Compound) | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 4. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. rndsystems.com [rndsystems.com]
• 9. cellbiolabs.com [cellbiolabs.com]

Preventing degradation of BS-181 hydrochloride during experiments

This technical support center provides researchers, scientists, and drug development professionals with guidance on the proper handling and use of BS-181 hydrochloride to prevent its degradation during experiments.

Frequently Asked Questions (FAQs)

Q1: What is BS-181 hydrochloride and what is its primary mechanism of action?

A1: BS-181 hydrochloride is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2] CDK7 is a key regulator of both cell cycle progression and transcription. By inhibiting CDK7, BS-181 hydrochloride can induce cell cycle arrest, primarily at the G1 phase, and promote apoptosis in cancer cells.[1][3][4]

Q2: What is the recommended storage condition for BS-181 hydrochloride powder?

A2: BS-181 hydrochloride powder is stable for at least four years when stored at -20°C.

Q3: How should I prepare stock solutions of BS-181 hydrochloride?

A3: It is recommended to prepare fresh stock solutions for each experiment, as solutions of BS-181 hydrochloride are known to be unstable.[2] Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for preparing stock solutions. For in vivo experiments, it is advised to prepare the working solution on the same day of use.[1]

Q4: Can I store solutions of BS-181 hydrochloride for future use?

A4: It is strongly advised to prepare solutions fresh for each experiment.[2] If temporary storage is unavoidable, it should be for a very short duration at -20°C or -80°C, and the solution should be protected from light. However, fresh preparation is the best practice to ensure the compound's integrity.

Q5: What are the potential signs of BS-181 hydrochloride degradation?

A5: Degradation may not always be visually apparent. However, signs could include a change in the color or clarity of the solution, or the presence of precipitates. The most reliable indicator of degradation is a loss of biological activity, which would be observed as a reduced effect in your experimental assays (e.g., decreased inhibition of cell proliferation or target phosphorylation).

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent or lower-than-expected activity in cell-based assays.	Degradation of BS-181 hydrochloride in solution.	Always prepare fresh stock solutions of BS-181 hydrochloride in high-quality, anhydrous DMSO before each experiment. Avoid repeated freeze-thaw cycles.
Suboptimal solvent for the final dilution in cell culture media.	Ensure the final concentration of the solvent (e.g., DMSO) in the cell culture medium is low and non-toxic to the cells. Perform a solvent toxicity control experiment.
Precipitate forms when adding BS-181 hydrochloride to aqueous buffers or media.	Poor solubility of BS-181 hydrochloride at the working concentration.	The hydrochloride salt form is used to improve aqueous solubility. However, if precipitation occurs, consider vortexing or gentle warming to aid dissolution. Ensure the final pH of the solution is compatible with the compound's solubility.
Interaction with components in the buffer or media.	Review the composition of your buffer or media for any components that may react with or reduce the solubility of BS-181 hydrochloride.
Variability in in vivo experimental results.	Degradation of the compound in the formulation.	For in vivo studies, always prepare the formulation fresh on the day of administration.[1]
Improper formulation for the route of administration.	Use a well-established and validated formulation for your chosen route of administration (e.g., intraperitoneal injection). A common formulation involves dissolving BS-181 hydrochloride in a vehicle such as 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.

Experimental Protocols

Cell Viability (MTT) Assay

This protocol is adapted from studies investigating the effect of BS-181 on cell viability.[5]

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of BS-181 hydrochloride (prepared fresh in DMSO and diluted in culture medium) for the desired duration (e.g., 20 hours). Include a vehicle control (DMSO).

• MTT Addition: Add MTT solution to each well and incubate for an additional 4 hours.

• Formazan (B1609692) Solubilization: Add solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength using a microplate reader.

Western Blot Analysis of CDK7 Pathway

This protocol is based on established methods for analyzing CDK7 pathway inhibition.[6][7][8]

• Cell Treatment and Lysis: Treat cells with BS-181 hydrochloride for the desired time. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against phospho-CDK7 (Thr170), total CDK7, phospho-RNA Polymerase II (Ser5), and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate.

Signaling Pathways and Workflows

Caption: BS-181 hydrochloride inhibits CDK7, leading to cell cycle arrest and apoptosis.

Caption: General experimental workflow for studying the effects of BS-181 hydrochloride.

Potential Degradation Pathways

While specific degradation kinetics for BS-181 hydrochloride are not extensively published, general chemical principles suggest potential pathways for degradation, particularly in solution:

• Hydrolysis: As a hydrochloride salt of a weakly basic compound, BS-181 hydrochloride in aqueous solution may be susceptible to hydrolysis, especially with changes in pH.[9][10][11][12] The equilibrium between the protonated (more soluble and stable) and free base form can be shifted by pH. The free base form of the compound is noted to be prone to instability.[1]

• Oxidation: The pyrazolo[1,5-a]pyrimidine (B1248293) core, a nitrogen-rich heterocyclic system, may be susceptible to oxidative degradation, although specific studies on BS-181 are lacking.

• Photodegradation: Exposure to light, particularly UV, can be a source of energy for the degradation of complex organic molecules. It is a good practice to protect solutions of BS-181 hydrochloride from light.

To mitigate these potential degradation pathways, it is crucial to follow the handling and storage recommendations outlined in this guide, with the foremost recommendation being the fresh preparation of solutions for each experiment.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Hydrolysis of Salts – Introductory Chemistry [pressbooks.openedmb.ca]
• 11. Hydrolysis of Salts | Chemistry for Majors [courses.lumenlearning.com]
• 12. chem.libretexts.org [chem.libretexts.org]

Troubleshooting BS-181 hydrochloride precipitation in media

This technical support center provides guidance to researchers, scientists, and drug development professionals on how to troubleshoot precipitation issues encountered when using BS-181 hydrochloride in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: I observed precipitation in my cell culture media after adding BS-181 hydrochloride. What are the common causes?

A1: Precipitation of BS-181 hydrochloride in cell culture media can occur for several reasons:

• Exceeding Solubility Limit: The final concentration of the compound in the media may be higher than its aqueous solubility. Although BS-181 hydrochloride is soluble in water and DMSO at high concentrations, its solubility can be affected by the complex composition of cell culture media.[1]

• Improper Stock Solution Handling: Repeated freeze-thaw cycles of the stock solution can lead to compound degradation or precipitation.[2][3]

• Incorrect Dilution Method: Adding the concentrated stock solution too quickly or into a small volume of media can cause localized high concentrations, leading to precipitation.[4] This is a common issue when diluting a compound from an organic solvent like DMSO into an aqueous solution.[5][6]

• Media Composition and pH: The pH of the media and the presence of certain components, such as salts and proteins in serum, can influence the solubility of the compound.[2][7]

• Temperature Fluctuations: Moving media from a warmer temperature (e.g., 37°C incubator) to a cooler one can decrease the solubility of some compounds, causing them to precipitate out of solution.[2][8]

Q2: What is the recommended solvent for preparing BS-181 hydrochloride stock solutions?

A2: Dimethyl sulfoxide (B87167) (DMSO) and water are the recommended solvents for preparing high-concentration stock solutions of BS-181 hydrochloride.[1][9][10] It is crucial to prepare a concentrated stock solution to minimize the final volume of the solvent added to the cell culture medium.

Q3: What is the maximum recommended final concentration of DMSO in cell culture media?

A3: To avoid solvent-induced cytotoxicity, the final concentration of DMSO in the cell culture medium should generally be kept below 0.5% (v/v), and ideally at or below 0.1%.[4] The tolerance to DMSO can vary between different cell lines, so it is advisable to perform a vehicle control experiment to assess the effect of DMSO on your specific cells.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Immediate Precipitation	Final concentration exceeds solubility limit.	- Lower the final concentration of BS-181 hydrochloride. - Perform a serial dilution to reach the final concentration gradually.[7]
Rapid addition of stock solution.	- Add the stock solution drop-wise to the pre-warmed (37°C) media while gently swirling.[4]
Precipitate Forms Over Time	Compound instability at 37°C or interaction with media components.	- Prepare fresh working solutions for each experiment.[11] - Reduce the incubation time if experimentally feasible. - Consider using serum-free media if your cell line allows, as serum proteins can sometimes contribute to precipitation.[2]
Cloudy or Hazy Media	Formation of a fine, colloidal suspension.	- Visually inspect the medium before adding it to cells. - Centrifuge the medium at low speed and use the supernatant, though this may alter the effective concentration.

Data Presentation

Solubility of BS-181 Hydrochloride

Solvent	Maximum Concentration (mg/mL)	Maximum Concentration (mM)	Reference
Water	45.34	100	[1][12]
DMSO	25 - 83	~50 - 199	[9][10]
PBS (pH 7.2)	10	~24	[9]
Ethanol	12	~29	[9]

Note: The molecular weight of BS-181 dihydrochloride (B599025) is 453.45 g/mol and BS-181 hydrochloride is 416.99 g/mol .[1][13] Solubility may vary slightly between batches.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weighing: Accurately weigh out the required amount of BS-181 hydrochloride powder using an analytical balance. For 1 mg of BS-181 hydrochloride (MW: 416.99), you will need 2.4 µL of DMSO to make a 10 mM stock. It is often more practical to weigh a larger amount, for example, 5 mg.

• Dissolution: Add the appropriate volume of high-purity DMSO to the vial containing the powder. To make a 10 mM stock with 5 mg of BS-181 HCl, add 119.9 µL of DMSO.

• Mixing: Gently vortex or sonicate the solution until the compound is completely dissolved.

• Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[7]

• Storage: Store the aliquots at -20°C or -80°C.[10][13]

Protocol 2: Preparation of Working Solution in Cell Culture Media

• Thawing: Thaw an aliquot of the 10 mM BS-181 hydrochloride stock solution at room temperature.

• Pre-warming: Pre-warm the required volume of cell culture media to 37°C.[4]

• Serial Dilution (Recommended): To minimize precipitation, perform a serial dilution of the stock solution in the pre-warmed media to achieve the desired final concentration. For example, to prepare a 10 µM working solution from a 10 mM stock, you can first prepare an intermediate dilution (e.g., 1:100 to make a 100 µM solution) and then perform a final dilution (1:10) into the bulk of the media.

• Direct Dilution (Alternative): Alternatively, add the stock solution drop-wise to the pre-warmed media while gently swirling to ensure rapid and uniform mixing.[4] For a 1:1000 dilution (e.g., 1 µL of 10 mM stock into 999 µL of media), this method can also be effective.

• Mixing: Mix the working solution gently by inverting the tube or pipetting up and down. Avoid vigorous vortexing, which can cause foaming.

• Immediate Use: Use the freshly prepared working solution immediately for your cell culture experiments.[11]

Visualizations

Caption: Troubleshooting workflow for BS-181 hydrochloride precipitation.

Caption: Simplified signaling pathway of BS-181 hydrochloride.

References

• 1. rndsystems.com [rndsystems.com]
• 2. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Supersaturation and Precipitation Applicated in Drug Delivery Systems: Development Strategies and Evaluation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 9. caymanchem.com [caymanchem.com]
• 10. selleck.co.jp [selleck.co.jp]
• 11. selleckchem.com [selleckchem.com]
• 12. BS 181 dihydrochloride | Transcriptional CDKs | Tocris Bioscience [tocris.com]
• 13. BS-181 HCl | CAS:1397219-81-6 | CDK7 inhibitor,highly selective | High Purity | Manufacturer BioCrick [biocrick.com]

Best practices for long-term storage of BS-181 hydrochloride

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the long-term storage, handling, and experimental use of BS-181 hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for solid BS-181 hydrochloride?

For optimal long-term stability, solid BS-181 hydrochloride should be stored at -20°C.[1][2][3] Some suppliers may recommend storage at +4°C for shorter periods, but -20°C is the most consistently advised temperature for maintaining the compound's integrity over several years.[1][2][4]

Q2: How should I prepare and store stock solutions of BS-181 hydrochloride?

BS-181 hydrochloride is soluble in DMSO, water, and ethanol.[4][5][6][7] For most cell-based assays, a stock solution is typically prepared in DMSO. To prepare a stock solution, reconstitute the solid compound in fresh, anhydrous DMSO.[1] It is crucial to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles, which can degrade the compound.[1][3] Store these aliquots at -80°C for up to one year or at -20°C for up to one month.[1] Note that solutions of BS-181 hydrochloride are considered unstable, and it is often recommended to prepare fresh solutions for each experiment.[3][5]

Q3: What is the mechanism of action of BS-181 hydrochloride?

BS-181 hydrochloride is a potent and highly selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][6][7][8] It functions as an ATP-competitive inhibitor with an IC50 value of approximately 21 nM for CDK7.[1][6][8] CDK7 plays a dual role in regulating both the cell cycle and transcription. As part of the CDK-activating kinase (CAK) complex, it activates other CDKs (CDK1, CDK2, CDK4, and CDK6) by phosphorylation, thereby promoting cell cycle progression.[9] Additionally, as a component of the general transcription factor TFIIH, CDK7 phosphorylates the C-terminal domain (CTD) of RNA polymerase II, which is essential for transcription initiation.[9][10] By inhibiting CDK7, BS-181 can induce cell cycle arrest and apoptosis in cancer cells.[10][11]

Q4: Is BS-181 hydrochloride selective for CDK7?

Yes, BS-181 hydrochloride displays high selectivity for CDK7. It is over 40-fold more selective for CDK7 than for other CDKs such as CDK1, CDK2, CDK4, CDK5, CDK6, or CDK9.[1][6][8] While it can inhibit CDK2, it does so at a much higher concentration (IC50 of approximately 880 nM).[12]

Troubleshooting Guide

Issue 1: Precipitation of BS-181 hydrochloride in cell culture medium.

• Possible Cause: BS-181 hydrochloride, like many kinase inhibitors dissolved in DMSO, can precipitate when diluted into aqueous cell culture media due to its limited aqueous solubility.

• Troubleshooting Steps:

  • Optimize DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is as low as possible, typically below 0.5%, to minimize solvent-induced toxicity and precipitation.

  • Pre-warm the Medium: Pre-warming the cell culture medium to 37°C before adding the BS-181 hydrochloride stock solution can help improve solubility.

  • Stepwise Dilution: Instead of adding the concentrated DMSO stock directly to the full volume of medium, try a stepwise dilution. First, dilute the DMSO stock in a small volume of pre-warmed medium, vortex gently, and then add this intermediate dilution to the rest of your culture medium.

  • Increase Serum Concentration: If your experimental design allows, increasing the serum concentration in the medium can sometimes help to keep hydrophobic compounds in solution.

Issue 2: Inconsistent or weaker than expected biological activity.

• Possible Cause 1: Degradation of BS-181 hydrochloride.

  • Troubleshooting Steps:

    • Use Freshly Prepared Solutions: As solutions are known to be unstable, prepare fresh working solutions from a frozen stock aliquot for each experiment.[3][5]

    • Proper Storage: Confirm that both the solid compound and stock solutions have been stored at the recommended temperatures (-20°C for solid, -80°C for stock solutions) and protected from light.

    • Activity Confirmation: If degradation is suspected, it is advisable to test the compound on a sensitive positive control cell line to verify its activity.

• Possible Cause 2: Suboptimal experimental conditions.

  • Troubleshooting Steps:

    • Dose-Response Analysis: Perform a thorough dose-response curve to determine the optimal concentration for your specific cell line and experimental endpoint.

    • Time-Course Experiment: The effects of BS-181 hydrochloride may be time-dependent. Conduct a time-course experiment to identify the optimal treatment duration.

    • Cell Density: Ensure that cell density is consistent across experiments, as this can influence the apparent potency of the inhibitor.

Issue 3: High levels of cell death at concentrations intended for cell cycle arrest.

• Possible Cause: The concentration of BS-181 hydrochloride may be too high for your specific cell line, leading to off-target effects or rapid induction of apoptosis.

• Troubleshooting Steps:

  • Lower the Concentration: Reduce the concentration of BS-181 hydrochloride to a range that is more likely to induce cell cycle arrest without causing widespread cytotoxicity. A detailed dose-response analysis is crucial.

  • Shorter Incubation Time: Decrease the duration of the treatment to observe earlier effects, such as cell cycle arrest, before the onset of significant apoptosis.

  • Assess Apoptosis Markers: Use assays such as Annexin V staining or caspase activity assays to quantify the level of apoptosis at different concentrations and time points.

Data Presentation

Table 1: Storage and Stability of BS-181 Hydrochloride

Form	Storage Temperature	Duration	Reference
Solid Powder	-20°C	Up to 3 years	[1][3]
Solution in DMSO	-80°C	Up to 1 year	[1]
Solution in DMSO	-20°C	Up to 1 month	[1]

Table 2: Solubility of BS-181 Hydrochloride

Solvent	Solubility	Reference
DMSO	≥20.85 mg/mL	[7]
Water	Soluble to 100 mM (dihydrochloride form)	[4][6]
Ethanol	≥6.49 mg/mL (with sonication)	[7]

Table 3: In Vitro Inhibitory Activity of BS-181

Target	IC50	Reference
CDK7	21 nM	[1][6][8]
CDK2	880 nM	[12]
CDK1, CDK4, CDK5, CDK6, CDK9	>1 µM	[12]

Experimental Protocols

Protocol 1: Western Blot Analysis of CDK7 Substrate Phosphorylation

This protocol describes how to assess the inhibitory activity of BS-181 hydrochloride in cells by measuring the phosphorylation of a known CDK7 substrate, the C-terminal domain (CTD) of RNA polymerase II at Serine 5 (p-Pol II Ser5).

• Cell Seeding and Treatment:

  • Seed your cells of interest in 6-well plates at a density that will result in 70-80% confluency at the time of harvesting.

  • Allow the cells to adhere overnight.

  • Treat the cells with various concentrations of BS-181 hydrochloride (e.g., 0, 10, 50, 100, 500 nM) for the desired time (e.g., 4-6 hours). Include a DMSO-only vehicle control.

• Cell Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant to a new pre-chilled tube.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Normalize the protein concentrations and prepare samples with Laemmli buffer.

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel.

  • Perform electrophoresis to separate the proteins.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against p-Pol II (Ser5) overnight at 4°C.

  • Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • To normalize for protein loading, the membrane can be stripped and re-probed for total RNA Polymerase II and a loading control like GAPDH or β-actin.

Protocol 2: Cell Viability Assay (MTT Assay)

This protocol outlines a method to determine the effect of BS-181 hydrochloride on cell viability.

• Cell Seeding:

  • Seed cells into a 96-well plate at a predetermined optimal density.

  • Allow the cells to attach and grow for 24 hours.

• Compound Treatment:

  • Prepare serial dilutions of BS-181 hydrochloride in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of BS-181 hydrochloride. Include a vehicle control (DMSO).

  • Incubate the plate for the desired treatment duration (e.g., 72 hours).

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Gently shake the plate for 10-15 minutes.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the BS-181 hydrochloride concentration to determine the IC50 value.

Mandatory Visualizations

Caption: Dual inhibitory mechanism of BS-181 hydrochloride on CDK7.

Caption: Western blot workflow for assessing BS-181 HCl activity.

References

• 1. raybiotech.com [raybiotech.com]
• 2. Anti-Cdk7 Antibody (A85222) | Antibodies.com [antibodies.com]
• 3. Phospho-(Ser) CDKs Substrate Antibody | Cell Signaling Technology [cellsignal.com]
• 4. benchchem.com [benchchem.com]
• 5. selleckchem.com [selleckchem.com]
• 6. rndsystems.com [rndsystems.com]
• 7. BS-181 HCl Two Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 8. bio-techne.com [bio-techne.com]
• 9. Multi-omics investigation reveals functional specialization of transcriptional cyclin dependent kinases in cancer biology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cdk7: a kinase at the core of transcription and in the crosshairs of cancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. CDK7 Antibody | Cell Signaling Technology [cellsignal.com]
• 12. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

BS-181 Hydrochloride: A Comparative Guide to a Selective CDK7 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of BS-181 hydrochloride, a selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7), with other known CDK7 inhibitors. The information presented herein is supported by experimental data to validate the inhibitory effects of these compounds, offering a valuable resource for cancer research and drug development.

Unveiling the Potency and Selectivity of BS-181 Hydrochloride

BS-181 hydrochloride is a potent and highly selective inhibitor of CDK7, a key regulator of both the cell cycle and transcription.[1][2][3] Its efficacy in targeting CDK7 is demonstrated by a low half-maximal inhibitory concentration (IC50) value, indicating that a small amount of the compound is needed to inhibit 50% of the enzyme's activity.

Comparative Inhibitory Activity

The following table summarizes the in vitro potency of BS-181 hydrochloride against CDK7 in comparison to other notable CDK7 inhibitors. This data highlights the varying degrees of potency and selectivity among these compounds.

Inhibitor	Type	CDK7 IC50/Ki	Selectivity Profile
BS-181 hydrochloride	ATP-competitive	21 nM[1][2]	Highly selective for CDK7. Over 40-fold more selective for CDK7 than for CDK1, 2, 4, 5, 6, or 9.[2][3]
Seliciclib (Roscovitine)	ATP-competitive	~0.48 µM	Broad-spectrum inhibitor targeting CDK1, CDK2, CDK5, CDK7, and CDK9.[4]
THZ1	Covalent	3.2 nM[1][4]	Potent covalent inhibitor of CDK7; also inhibits CDK12 and CDK13.[1]
YKL-5-124	Covalent	9.7 nM (CDK7/Mat1/CycH complex)[2][5][6]	Selective for CDK7 over CDK2 and CDK9.[2][5]
SY-1365 (Mevociclib)	Covalent	Ki: 17.4 nM, IC50: ~20-84 nM[7][8]	Selective CDK7 inhibitor.[7][9]
CT7001 (Samuraciclib)	ATP-competitive	41 nM[10][11][12]	Selective for CDK7 over CDK1, CDK2, CDK5, and CDK9.[10][11]

The Dual Impact of CDK7 Inhibition: Cell Cycle Arrest and Transcriptional Repression

CDK7 plays a crucial dual role in cellular function. As a component of the CDK-activating kinase (CAK) complex, it phosphorylates and activates other CDKs, such as CDK1, CDK2, CDK4, and CDK6, which are essential for cell cycle progression.[13][14] Additionally, as part of the transcription factor IIH (TFIIH), CDK7 phosphorylates the C-terminal domain (CTD) of RNA polymerase II, a critical step in the initiation of transcription.[13][14][15]

Inhibition of CDK7 by compounds like BS-181 hydrochloride consequently leads to two major downstream effects:

• Cell Cycle Arrest: By preventing the activation of cell cycle-dependent kinases, CDK7 inhibition halts the progression of the cell cycle, often at the G1/S or G2/M checkpoints.[13][14][16]

• Transcriptional Repression: Inhibition of RNA polymerase II phosphorylation disrupts the transcription of a wide range of genes, including many oncogenes that are crucial for cancer cell survival and proliferation.[13][15]

Figure 1. Dual inhibitory action of BS-181 hydrochloride on CDK7's roles.

Experimental Validation of CDK7 Inhibition

The following protocols outline key experiments used to validate the inhibitory effect of compounds like BS-181 hydrochloride on CDK7.

Experimental Workflow

Figure 2. Workflow for assessing the effects of a CDK7 inhibitor.

Protocol 1: Cell Viability Assay (MTT Assay)

This assay determines the effect of a CDK7 inhibitor on the metabolic activity of cancer cells, which serves as an indicator of cell viability.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• BS-181 hydrochloride (or other CDK7 inhibitor) dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate overnight.

• Compound Treatment: Prepare serial dilutions of the CDK7 inhibitor in complete culture medium. Replace the medium in the wells with 100 µL of the medium containing different concentrations of the inhibitor or a vehicle control (DMSO).

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT-containing medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and plot a dose-response curve to determine the IC50 value.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol analyzes the distribution of cells in different phases of the cell cycle following treatment with a CDK7 inhibitor.

Materials:

• Treated and control cells

• Phosphate-Buffered Saline (PBS)

• Ice-cold 70% Ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).

• Fixation: Wash the cells with cold PBS and fix them by dropwise addition of ice-cold 70% ethanol while vortexing. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in PI staining solution and incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer. Use appropriate software to determine the percentage of cells in the G1, S, and G2/M phases of the cell cycle.

Protocol 3: Western Blot for Phosphorylated RNA Polymerase II CTD (Ser5)

This protocol detects the phosphorylation status of a key CDK7 substrate, the C-terminal domain of RNA polymerase II at Serine 5.

Materials:

• Treated and control cell lysates

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibody: Rabbit polyclonal anti-phospho-RNA polymerase II CTD (Ser5) (e.g., Abcam ab5131, Bioss BS-6582R).

• Secondary antibody: HRP-conjugated goat anti-rabbit IgG (e.g., Abcam ab6721) or HRP-conjugated rabbit anti-mouse IgG (e.g., Abcam ab6728, Thermo Fisher 31450).

• ECL (Enhanced Chemiluminescence) detection reagent

• Imaging system

Procedure:

• Protein Lysis and Quantification: Lyse treated and control cells and determine the protein concentration of each lysate.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein from each sample on an SDS-PAGE gel and transfer the proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and incubate with ECL detection reagent. Visualize the protein bands using an imaging system. A decrease in the p-RNA Pol II CTD (Ser5) signal indicates successful CDK7 inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Rabbit anti-Mouse IgG (H+L), HRP (31450) [thermofisher.com]
• 4. THZ1(THZ-1) |CDK7 inhibitor|from DC Chemicals [dcchemicals.com]
• 5. YKL 5-124 | Transcriptional CDKs | Tocris Bioscience [tocris.com]
• 6. selleckchem.com [selleckchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Identification of CDK7 Inhibitors from Natural Sources Using Pharmacoinformatics and Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Targeting CDK7 with SY-1365: Unveiling a Novel Therapeutic Approach for Aggressive Solid Tumors [synapse.patsnap.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. ICEC0942 (Samuraciclib, CT7001) | CDK7 inhibitor | Probechem Biochemicals [probechem.com]
• 13. Selective CDK7 Inhibition Suppresses Cell Cycle Progression and MYC Signaling While Enhancing Apoptosis in Therapy-resistant Estrogen Receptor–positive Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. CDK7 inhibitors as anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Cdk7: a kinase at the core of transcription and in the crosshairs of cancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 16. dovepress.com [dovepress.com]

BS-181 Hydrochloride: A Comparative Guide for Researchers

In the landscape of cancer therapeutics, Cyclin-Dependent Kinase (CDK) inhibitors have emerged as a promising class of drugs. This guide provides a detailed comparison of BS-181 hydrochloride, a potent CDK7 inhibitor, with other CDK inhibitors, supported by experimental data to aid researchers in their drug development endeavors.

Mechanism of Action and Target Specificity

BS-181 is a potent and selective inhibitor of CDK7, with an IC50 value of 21 nM.[1][2][3][4] It demonstrates significant selectivity for CDK7, being over 40-fold more selective than for other CDKs such as CDK1, 2, 4, 5, 6, or 9.[2][5][6] The primary mechanism of action for BS-181 involves the inhibition of the phosphorylation of the C-terminal domain (CTD) of RNA polymerase II at serine 5, a key substrate of CDK7.[1][6] This inhibition disrupts the transcription process and leads to cell cycle arrest, primarily in the G1 phase, and subsequently induces apoptosis in cancer cells.[1][3][5][7][8]

Comparative Analysis of Inhibitor Potency

The following table summarizes the in vitro kinase inhibitory potency of BS-181 hydrochloride in comparison to other CDK inhibitors.

Inhibitor	Target	IC50 (nM)
BS-181 hydrochloride	CDK7	21 [1][2][3][4]
CDK2	880[1]
CDK5	3000[1]
CDK9	4200[1]
Roscovitine (Seliciclib)	CDK1	140
CDK2	70
CDK5	200
CDK7	490
CDK9	40
Palbociclib (PD-0332991)	CDK4	11
CDK6	16
Ribociclib (LEE011)	CDK4	10
CDK6	39
Abemaciclib (LY2835219)	CDK4	2
CDK6	10

Cellular Effects: A Comparative Overview

BS-181 hydrochloride has demonstrated anti-proliferative activity across a panel of cancer cell lines, with IC50 values typically ranging from 11.5 µM to 37.3 µM.[1][5] The cellular effects of BS-181 and other CDK inhibitors are summarized below.

Inhibitor	Cancer Cell Line	Effect	IC50 (µM)
BS-181 hydrochloride	Breast, Colorectal, Lung, Prostate	G1 arrest, Apoptosis	11.5 - 37.3[1][5]
Gastric Cancer (BGC823)	Increased Caspase-3 & Bax, Decreased Bcl-2	Not specified[7]
T-ALL (Jurkat)	Upregulation of TRAIL/DR4/DR5, Downregulation of c-FLIP	Not specified[8][9]
Palbociclib	Breast Cancer	G1 arrest	Sub-micromolar range
Ribociclib	Breast Cancer	G1 arrest	Sub-micromolar range
Abemaciclib	Breast Cancer	G1 arrest	Sub-micromolar range

Signaling Pathways and Experimental Workflows

To visually represent the mechanism of action and experimental procedures, the following diagrams are provided.

Caption: CDK7 signaling pathway and the inhibitory action of BS-181.

Caption: General experimental workflow for evaluating CDK inhibitors.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

In Vitro Kinase Assay (Luminescence-based)

• Reagent Preparation : Prepare serial dilutions of the CDK inhibitor in a kinase buffer with a constant final DMSO concentration (e.g., 1%). Prepare a substrate/ATP mixture containing the appropriate CDK substrate and ATP.[10]

• Kinase Reaction : In a 384-well plate, add 1 µl of the inhibitor dilution or vehicle control. Add 2 µl of the substrate/ATP mixture to initiate the reaction. Incubate at room temperature for a defined period (e.g., 20-60 minutes).[10]

• Signal Detection : Add 5 µl of a reagent like ADP-Glo™ to stop the kinase reaction and deplete the remaining ATP. After a 40-minute incubation, add 10 µl of a kinase detection reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.[10]

• Data Analysis : Read the luminescence using a plate reader. Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control to determine the IC50 value.[10]

Cell Viability Assay (e.g., CellTiter-Glo®)

• Cell Seeding : Seed cancer cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Treatment : Treat cells with serial dilutions of the CDK inhibitor. Include a vehicle control (e.g., DMSO).

• Incubation : Incubate the plate for a duration that allows for multiple cell doublings (e.g., 72 hours).[10]

• Signal Detection : Equilibrate the plate and the CellTiter-Glo® reagent to room temperature. Add a volume of CellTiter-Glo® reagent equal to the culture medium volume. Mix on an orbital shaker for 2 minutes to induce cell lysis. Incubate for 10 minutes to stabilize the luminescent signal.[10]

• Data Analysis : Read the luminescence using a plate reader. Calculate the percentage of cell viability relative to the vehicle control to determine the IC50 value.[10]

Cell Cycle Analysis by Flow Cytometry

• Cell Treatment and Harvesting : Treat cells with the CDK inhibitor for the desired time. Harvest both adherent and suspension cells, wash with PBS, and collect the cell pellet.[11][12]

• Fixation : Resuspend the cell pellet in cold PBS, and while vortexing gently, add ice-cold 70% ethanol (B145695) dropwise to fix the cells. Incubate on ice for at least 30 minutes.[11][12]

• Staining : Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cells in a propidium (B1200493) iodide (PI) staining solution containing RNase A. Incubate in the dark at room temperature for 30 minutes.[11][12]

• Flow Cytometry Analysis : Analyze the samples on a flow cytometer to determine the percentage of cells in each phase of the cell cycle (G1, S, G2/M).[11][12]

Western Blotting

• Protein Extraction : Lyse treated and control cells in a suitable lysis buffer and determine protein concentration using a BCA assay.[11]

• SDS-PAGE and Transfer : Separate equal amounts of protein by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.[11][12]

• Immunoblotting : Block the membrane with a blocking buffer for 1 hour at room temperature. Incubate the membrane with primary antibodies against target proteins (e.g., p-Rb, CDK7, Cyclin D1) overnight at 4°C.[11][12]

• Detection : Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Detect protein bands using an ECL substrate and an imaging system. Use a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.[11][12]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. rndsystems.com [rndsystems.com]
• 4. medkoo.com [medkoo.com]
• 5. selleckchem.com [selleckchem.com]
• 6. CDK7 inhibitor BS-181 Small Molecule (Tool Compound) | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 7. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. G1 Cell Cycle Arrest and Extrinsic Apoptotic Mechanisms Underlying the Anti-Leukemic Activity of CDK7 Inhibitor BS-181 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

A Head-to-Head Comparison: BS-181 Hydrochloride vs. Roscovitine in Kinase Inhibition

For researchers, scientists, and drug development professionals, the selection of a potent and selective kinase inhibitor is paramount for advancing discovery. This guide provides a comprehensive, data-driven comparison of two notable cyclin-dependent kinase (CDK) inhibitors: BS-181 hydrochloride and roscovitine (B1683857).

This objective analysis delves into their respective mechanisms of action, target selectivity, and cellular effects, supported by experimental data. We also provide detailed protocols for key assays to facilitate the evaluation of these and other kinase inhibitors in your own research.

At a Glance: Key Differences

Feature	BS-181 Hydrochloride	Roscovitine (Seliciclib)
Primary Target	Cyclin-Dependent Kinase 7 (CDK7)	Broad-spectrum CDK inhibitor
Mechanism of Action	ATP-competitive inhibitor	ATP-competitive inhibitor
Key Cellular Effects	G1 phase cell cycle arrest, apoptosis, inhibition of transcription	Cell cycle arrest (G1, G2/M), apoptosis

Mechanism of Action and Target Selectivity

Both BS-181 hydrochloride and roscovitine function as ATP-competitive inhibitors, targeting the ATP-binding pocket of their respective kinase targets to prevent the phosphorylation of downstream substrates. However, their selectivity profiles diverge significantly.

BS-181 hydrochloride is a highly selective inhibitor of CDK7.[1] CDK7 plays a dual role in both cell cycle progression, by activating other CDKs such as CDK1, CDK2, CDK4, and CDK6, and in the regulation of transcription as a component of the transcription factor TFIIH.[2] By selectively inhibiting CDK7, BS-181 effectively blocks both of these crucial cellular processes.

Roscovitine , also known as seliciclib, is a broader spectrum CDK inhibitor, demonstrating activity against CDK1, CDK2, CDK5, and CDK7.[3][4] Its inhibitory action on CDK1 and CDK2 leads to cell cycle arrest at the G1/S and G2/M transitions, while its effect on CDK5 has implications in neurobiology.[3]

The superior selectivity of BS-181 for CDK7 is a key differentiator. In a direct comparison, BS-181 inhibited CDK7 activity with an IC50 of 0.019 μM, whereas roscovitine's IC50 for CDK7 was 0.48 μM.[5]

Quantitative Data Summary

The following tables summarize the inhibitory activities of BS-181 hydrochloride and roscovitine against a panel of cyclin-dependent kinases.

Table 1: Inhibitory Concentration (IC50) of BS-181 and Roscovitine against CDKs

Kinase Target	BS-181 IC50 (µM)	Roscovitine IC50 (µM)
CDK7/cyclin H	0.021[1]	0.48[5]
CDK1/cyclin B	>10[5]	0.65[6]
CDK2/cyclin A	0.88[1]	0.7[6]
CDK2/cyclin E	-	0.7[6]
CDK4/cyclin D1	>10[5]	>100[6]
CDK5/p25	3.0[1]	0.2[6]
CDK6/cyclin D3	>10[5]	>100[6]
CDK9/cyclin T1	4.2[1]	0.8[7]

Data compiled from multiple sources, and experimental conditions may vary.

Table 2: Cellular Activity of BS-181 and Roscovitine

Cell Line	Cancer Type	Compound	IC50 for Cell Growth (µM)
BGC823	Gastric Cancer	BS-181	~15 (approx.)[5]
BGC823	Gastric Cancer	Roscovitine	~30 (approx.)[5]
Various	Various	BS-181	11.5 - 37[1]
Various	Various	Roscovitine	~16 (average)[6]

IC50 values for cell growth can vary significantly based on the cell line and assay conditions.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms of action and experimental procedures, the following diagrams are provided in DOT language for Graphviz.

BS-181 inhibits CDK7, affecting transcription and cell cycle.

Roscovitine broadly inhibits CDKs, impacting cell cycle and neurons.

Workflow for determining in vitro kinase inhibition.

Experimental Protocols

Detailed methodologies for key experiments are provided below to enable the evaluation and comparison of kinase inhibitors.

In Vitro Kinase Assay

This assay is fundamental for determining the direct inhibitory effect of a compound on the activity of a specific kinase.

1. Materials:

• Purified recombinant CDK/cyclin enzyme (e.g., CDK7/cyclin H)

• Kinase-specific substrate (e.g., a peptide substrate with a phosphorylation site for the kinase)

• Kinase assay buffer (e.g., 20 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.02% Brij35, 0.02 mg/mL BSA, 0.1 mM Na3VO4, 2 mM DTT, 1% DMSO)

• [γ-³³P]ATP

• Test compounds (BS-181 hydrochloride, roscovitine) dissolved in DMSO

• 96-well filter plates

• Scintillation counter

2. Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 96-well plate, add the kinase, substrate, and kinase buffer.

• Add the diluted test compounds or DMSO (vehicle control) to the wells.

• Initiate the reaction by adding [γ-³³P]ATP.

• Incubate the plate at room temperature for a specified time (e.g., 2 hours).

• Stop the reaction and spot the reaction mixture onto filter paper.

• Wash the filter paper to remove unincorporated [γ-³³P]ATP.

• Measure the radioactivity on the filter paper using a scintillation counter.

• Calculate the percentage of kinase activity relative to the vehicle control and determine the IC50 value.

Cell Viability (MTT) Assay

This assay measures the metabolic activity of cells as an indicator of cell viability following treatment with the inhibitors.

1. Materials:

• Cancer cell line of interest (e.g., BGC823)

• Complete cell culture medium

• 96-well plates

• Test compounds (BS-181 hydrochloride, roscovitine)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

2. Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with serial dilutions of the test compounds or vehicle control for a specified duration (e.g., 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the distribution of cells in different phases of the cell cycle after treatment with the inhibitors.

1. Materials:

• Treated and control cells

• Phosphate-buffered saline (PBS)

• 70% ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

2. Procedure:

• Harvest cells after treatment with the test compounds.

• Wash the cells with cold PBS and fix them in ice-cold 70% ethanol.

• Wash the fixed cells with PBS to remove the ethanol.

• Resuspend the cells in PI staining solution and incubate in the dark at room temperature for 30 minutes.

• Analyze the samples on a flow cytometer, acquiring data for at least 10,000 events per sample.

• Analyze the DNA content histograms to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Conclusion

This comparative guide highlights the distinct profiles of BS-181 hydrochloride and roscovitine. BS-181 hydrochloride emerges as a highly potent and selective inhibitor of CDK7, offering a targeted approach to inhibiting both transcription and cell cycle progression. Roscovitine, while a valuable tool for studying a broader range of CDKs, exhibits less selectivity. The choice between these inhibitors will ultimately depend on the specific research question and the desired biological outcome. The provided data and protocols serve as a valuable resource for researchers to make informed decisions and design robust experiments in the field of kinase inhibitor research.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CDK7 inhibitors as anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Roscovitine in cancer and other diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cellular and Molecular Mechanisms of R/S-Roscovitine and CDKs Related Inhibition under Both Focal and Global Cerebral Ischemia: A Focus on Neurovascular Unit and Immune Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biochemical and cellular effects of roscovitine, a potent and selective inhibitor of the cyclin-dependent kinases cdc2, cdk2 and cdk5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A phase I trial of the selective oral cyclin-dependent kinase inhibitor seliciclib (CYC202; R-Roscovitine), administered twice daily for 7 days every 21 days - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to CDK Inhibitors: BS-181 Hydrochloride vs. Seliciclib

For Researchers, Scientists, and Drug Development Professionals

In the landscape of cancer therapeutics, Cyclin-Dependent Kinase (CDK) inhibitors have emerged as a promising class of drugs. By targeting the enzymes that regulate the cell cycle, these inhibitors can selectively induce cell cycle arrest and apoptosis in rapidly dividing cancer cells. This guide provides an objective comparison of two notable CDK inhibitors, BS-181 hydrochloride and seliciclib (also known as R-roscovitine or CYC202), focusing on their efficacy, mechanism of action, and the experimental data supporting their potential.

At a Glance: Key Differences

BS-181 hydrochloride is a potent and highly selective inhibitor of CDK7. In contrast, seliciclib exhibits a broader spectrum of activity, targeting multiple CDKs including CDK2, CDK7, and CDK9. This fundamental difference in their target profiles underpins their distinct biological effects and potential therapeutic applications.

Quantitative Efficacy Data

The following tables summarize the in vitro inhibitory and anti-proliferative activities of BS-181 hydrochloride and seliciclib.

Table 1: In Vitro Kinase Inhibitory Activity (IC50)

Compound	Target Kinase	IC50 (nM)
BS-181 hydrochloride	CDK7	21[1][2][3]
CDK2	880[1]
CDK5	3000[1]
CDK9	4200[1]
Seliciclib	CDK2/cyclin E	100[4]
CDK5/p35	160[4]
Cdc2/cyclin B	650[4]
CDK7/cyclin H	490[4]
CDK9/cyclin T	810[5]

Note: IC50 values can vary between different studies and experimental conditions.

Table 2: Anti-proliferative Activity in Cancer Cell Lines (IC50)

Compound	Cell Line	Cancer Type	IC50 (µM)
BS-181 hydrochloride	Various Breast Cancer Lines	Breast Cancer	15.1 - 20[1]
Various Colorectal Cancer Lines	Colorectal Cancer	11.5 - 15.3[1]
Various Lung, Osteosarcoma, Prostate, and Liver Cancer Lines	Various	11.5 - 37.3[1]
Seliciclib	Multiple Myeloma (MM.1S, OPM2, RPMI, U266, Dox-40, LR5, MM1.R)	Multiple Myeloma	15 - 25[6][7]
Nasopharyngeal Carcinoma (CEN-1, CNE-2, HK-1, HONE-1)	Nasopharyngeal Carcinoma	13.79 - 22.10[8]

Note: The data is compiled from different studies, and direct comparison should be made with caution due to potential variations in experimental protocols.

Mechanism of Action and Signaling Pathways

Both BS-181 and seliciclib exert their anti-cancer effects by inhibiting CDKs, which are crucial for cell cycle progression and transcription.

BS-181 hydrochloride primarily targets CDK7. CDK7 is a key component of the CDK-activating kinase (CAK) complex, which is responsible for the activating phosphorylation of other CDKs such as CDK1, CDK2, CDK4, and CDK6. Additionally, CDK7 is a subunit of the general transcription factor TFIIH, where it phosphorylates the C-terminal domain (CTD) of RNA polymerase II, a critical step for transcription initiation. By inhibiting CDK7, BS-181 disrupts both cell cycle progression and transcription, leading to G1 cell cycle arrest and apoptosis[1][9][10].

Seliciclib has a broader inhibitory profile, affecting CDK2, CDK7, and CDK9. Inhibition of CDK2, which partners with cyclin E and cyclin A, directly blocks the G1/S and S phase transitions of the cell cycle. Similar to BS-181, its inhibition of CDK7 affects transcription. Furthermore, by inhibiting CDK9, a component of the positive transcription elongation factor b (P-TEFb), seliciclib potently suppresses transcription elongation. This transcriptional inhibition leads to the downregulation of short-lived anti-apoptotic proteins like Mcl-1, thereby promoting apoptosis in cancer cells[5][6][7].

Figure 1. Comparative Signaling Pathways

Experimental Protocols

Detailed methodologies for key experiments cited in the evaluation of BS-181 hydrochloride and seliciclib are provided below.

In Vitro Kinase Assay

This assay quantifies the inhibitory activity of a compound against a specific kinase.

Methodology:

• Reaction Setup: Prepare a reaction mixture containing the purified CDK enzyme (e.g., CDK7/Cyclin H/MAT1), a specific substrate peptide, and the kinase assay buffer.

• Inhibitor Addition: Add serial dilutions of the test compound (BS-181 or seliciclib) or a vehicle control (e.g., DMSO) to the reaction mixture.

• Reaction Initiation: Initiate the kinase reaction by adding ATP.

• Incubation: Incubate the reaction at a controlled temperature (e.g., 30°C) for a defined period to allow for substrate phosphorylation.

• Detection: Stop the reaction and quantify the amount of phosphorylated substrate or the amount of ADP produced. This can be achieved using various methods, such as radioactivity-based assays (32P-ATP), fluorescence polarization, or luminescence-based assays (e.g., ADP-Glo™).

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to the vehicle control. Determine the IC50 value by fitting the data to a dose-response curve.

Figure 2. Kinase Assay Workflow

Cell Viability (MTT) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of BS-181 hydrochloride or seliciclib for a specified duration (e.g., 24, 48, or 72 hours). Include untreated and vehicle-treated cells as controls.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment condition relative to the control. Determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Apoptosis Analysis by Flow Cytometry (Annexin V/Propidium (B1200493) Iodide Staining)

This method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Methodology:

• Cell Treatment: Treat cells with the desired concentrations of BS-181 hydrochloride or seliciclib for a specified time.

• Cell Harvesting: Collect both adherent and floating cells.

• Washing: Wash the cells with cold phosphate-buffered saline (PBS).

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and propidium iodide (PI). Incubate in the dark at room temperature. Annexin V binds to phosphatidylserine (B164497) on the outer leaflet of the plasma membrane of apoptotic cells, while PI intercalates with the DNA of cells with compromised membranes (late apoptotic and necrotic cells).

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

• Data Interpretation:

  • Annexin V-negative and PI-negative cells are considered viable.

  • Annexin V-positive and PI-negative cells are in early apoptosis.

  • Annexin V-positive and PI-positive cells are in late apoptosis or necrosis.

Summary and Conclusion

BS-181 hydrochloride and seliciclib are both promising CDK inhibitors with distinct profiles. BS-181's high selectivity for CDK7 suggests its potential as a targeted therapy with a specific mechanism of action, potentially leading to a more favorable therapeutic window. Seliciclib's broader spectrum of activity against multiple CDKs may offer advantages in overcoming certain resistance mechanisms but could also be associated with a different toxicity profile.

The choice between these inhibitors for further research and development will depend on the specific cancer type, its underlying genetic and molecular characteristics, and the desired therapeutic strategy. The experimental data and protocols presented in this guide provide a foundation for researchers to design and conduct further comparative studies to elucidate the full potential of these compounds in oncology.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Recent Advancements in the Development of Anti-Breast Cancer Synthetic Small Molecules [mdpi.com]
• 7. Roscovitine in cancer and other diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Seliciclib (CYC202 or R-roscovitine), a small-molecule cyclin-dependent kinase inhibitor, mediates activity via down-regulation of Mcl-1 in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comparison of Different Clinical Chemotherapeutical Agents’ Toxicity and Cell Response on Mesenchymal Stem Cells and Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Seliciclib in malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]

Orthogonal Validation of BS-181 Hydrochloride's Mechanism: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of BS-181 hydrochloride, a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7), with alternative compounds. The information presented is supported by experimental data from peer-reviewed literature and public databases, offering a comprehensive resource for validating the mechanism of action of BS-181 and similar molecules.

Executive Summary

BS-181 hydrochloride is a small molecule inhibitor that demonstrates high selectivity for CDK7, a key regulator of the cell cycle and transcription. Its mechanism of action involves the inhibition of CDK7's kinase activity, leading to cell cycle arrest and apoptosis in cancer cells. This guide provides a comparative analysis of BS-181 against other known CDK inhibitors, including the less selective compound Roscovitine and other selective CDK7 inhibitors such as THZ1, YKL-5-124, and SY-1365 (Mevociclib). The comparative data is presented in tabular format for clarity, followed by detailed experimental protocols for key validation assays.

Data Presentation

Table 1: In Vitro Kinase Inhibitory Activity (IC50) of BS-181 and Comparators

Compound	CDK7 (nM)	CDK1 (nM)	CDK2 (nM)	CDK4 (nM)	CDK5 (nM)	CDK6 (nM)	CDK9 (nM)	CDK12 (nM)	CDK13 (nM)
BS-181 hydrochloride	21	>3000	880	>3000	3000	>3000	4200	-	-
Roscovitine	480	~700	~700	>100000	~200	-	~600	-	-
THZ1	3.2	-	-	-	-	-	-	Inhibits	Inhibits
YKL-5-124	9.7	-	1300	-	-	-	3020	>1000	>1000
SY-1365 (Mevociclib)	20-22	-	>2000	-	-	-	>2000	>2000	-

Note: IC50 values can vary depending on assay conditions. Data is compiled from multiple sources for comparative purposes.

Table 2: Cellular Activity of BS-181 and Comparators in Cancer Cell Lines

Compound	Cell Line	Cancer Type	Cellular Potency (IC50/GI50)	Observed Effects
BS-181 hydrochloride	BGC823	Gastric Cancer	17-22 µM	G1 cell cycle arrest, apoptosis
BS-181 hydrochloride	MCF-7	Breast Cancer	15.1-20 µM	Inhibition of RNA Pol II CTD phosphorylation, G1 arrest, apoptosis
Roscovitine	Various	Various	µM range	Cell cycle arrest, apoptosis
THZ1	Various	Various	nM range	Transcriptional repression, apoptosis
YKL-5-124	Various	Various	nM range	Predominantly cell cycle arrest
SY-1365 (Mevociclib)	Various	Various	nM range	Transcriptional repression, apoptosis

Mandatory Visualization

Signaling Pathway of CDK7 Inhibition

In Vitro Specificity of BS-181 Hydrochloride: A Comparative Analysis

For researchers, scientists, and drug development professionals, understanding the precise molecular interactions of kinase inhibitors is paramount. This guide provides an objective in vitro comparison of BS-181 hydrochloride, a selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7), with other known CDK inhibitors, Roscovitine and THZ1. The following data and protocols are intended to offer a clear, evidence-based assessment of BS-181 hydrochloride's specificity and performance.

BS-181 hydrochloride is a potent and highly selective inhibitor of CDK7, a key regulator of the cell cycle and transcription. Its specificity is a critical attribute, minimizing off-target effects and enhancing its potential as a targeted therapeutic agent. To quantitatively assess this specificity, we compare its inhibitory activity with that of Roscovitine, a broader-spectrum CDK inhibitor, and THZ1, a covalent CDK7 inhibitor.

Comparative Kinase Inhibition Profile

The in vitro efficacy of BS-181 hydrochloride was evaluated against a panel of kinases and compared to Roscovitine and THZ1. The half-maximal inhibitory concentration (IC50) values, collated from various studies, are summarized in the table below. Lower IC50 values indicate higher potency.

Kinase Target	BS-181 hydrochloride IC50 (nM)	Roscovitine IC50 (nM)	THZ1 IC50 (nM)
CDK7	21	800	3.2
CDK1	>3000	650	-
CDK2	880	700	-
CDK4	>3000	>100000	-
CDK5	3000	160-280	-
CDK6	>3000	>100000	-
CDK9	4200	-	-
ERK1	-	34000	-
ERK2	-	14000	-

This data clearly illustrates the high potency and selectivity of BS-181 hydrochloride for CDK7. While THZ1 is more potent against CDK7, BS-181 demonstrates a favorable selectivity profile with significantly less activity against other CDKs compared to the broader-spectrum inhibitor Roscovitine. It is important to note that THZ1 is a covalent inhibitor, which contributes to its high potency.

Signaling Pathways and Experimental Workflows

To visualize the biological context and experimental approaches for evaluating these inhibitors, the following diagrams are provided.

CDK7's dual role in cell cycle and transcription.

Workflow for in vitro inhibitor specificity testing.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and accurate comparison.

In Vitro Kinase Assay (Luminescence-Based)

This protocol is designed to measure the direct inhibitory effect of a compound on CDK7 activity.

• Reagent Preparation:

  • Prepare a 10 mM stock solution of BS-181 hydrochloride in DMSO.

  • Perform serial dilutions of the stock solution in kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA) to achieve the desired final concentrations.

  • Prepare a solution of recombinant CDK7/Cyclin H/MAT1 complex in kinase assay buffer.

  • Prepare a solution of a suitable substrate (e.g., a peptide derived from the C-terminal domain of RNA Polymerase II) and ATP in kinase assay buffer.

• Kinase Reaction:

  • In a 96-well plate, add the diluted inhibitor or DMSO (vehicle control).

  • Add the CDK7 enzyme solution to each well and incubate for 10-15 minutes at room temperature.

  • Initiate the reaction by adding the substrate/ATP mixture.

  • Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes), ensuring the reaction is in the linear range.

• Signal Detection:

  • Stop the kinase reaction and measure the remaining ATP using a commercial luminescence-based ATP detection kit (e.g., Kinase-Glo®).

  • Add the detection reagent to each well and incubate as per the manufacturer's instructions.

  • Measure the luminescence using a plate reader. The luminescent signal is inversely proportional to the kinase activity.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each inhibitor concentration relative to the DMSO control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cell Viability Assay (MTT)

This assay assesses the effect of the inhibitor on the proliferation and viability of cancer cell lines.

• Cell Seeding:

  • Seed cancer cells (e.g., MCF-7 breast cancer cells) in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of BS-181 hydrochloride or other inhibitors for a specified period (e.g., 72 hours). Include a DMSO-treated control group.

• MTT Incubation:

  • After the treatment period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours at 37°C. Viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization:

  • Remove the MTT-containing medium and add a solubilization solution (e.g., DMSO or an isopropanol/HCl solution) to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment condition relative to the DMSO control.

  • Determine the IC50 value by plotting cell viability against the logarithm of the inhibitor concentration.

Western Blot Analysis

This technique is used to measure the levels of specific proteins and their phosphorylation status to confirm the mechanism of action of the inhibitor.

• Cell Treatment and Lysis:

  • Treat cultured cells with the inhibitor at various concentrations and for different time points.

  • Lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve the protein phosphorylation state.

• Protein Quantification:

  • Determine the protein concentration of each cell lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Protein Transfer:

  • Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for the protein of interest (e.g., phospho-CDK7, total CDK7, or downstream targets like phospho-RNA Polymerase II).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify the band

Unveiling the Selectivity of BS-181 Hydrochloride: A Comparative Guide for Researchers

For Immediate Release

This guide provides a comprehensive analysis of the cross-reactivity profile of BS-181 hydrochloride, a selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7). Designed for researchers, scientists, and drug development professionals, this document offers a detailed comparison with alternative CDK7 inhibitors, supported by experimental data, to facilitate informed decisions in research and development.

Executive Summary

BS-181 hydrochloride is a potent and selective, ATP-competitive, non-covalent inhibitor of CDK7, a key regulator of the cell cycle and transcription. Understanding its kinase selectivity is crucial for interpreting experimental results and predicting potential off-target effects. This guide presents a thorough examination of BS-181's cross-reactivity against a broad panel of kinases and compares its performance with other notable CDK7 inhibitors, including both non-covalent and covalent alternatives.

Comparative Analysis of Kinase Inhibition

The selectivity of BS-181 hydrochloride has been evaluated against a comprehensive panel of kinases. The following table summarizes the half-maximal inhibitory concentrations (IC50) of BS-181 and other prominent CDK7 inhibitors against a selection of cyclin-dependent kinases.

Kinase	BS-181	Roscovitine	THZ1	SY-1365
CDK7	21 nM	480 nM	3.2 nM	84 nM
CDK1	>10,000 nM	650 nM	>10,000 nM	>2,000 µM
CDK2	880 nM	700 nM	1,500 nM	>2,000 µM
CDK4	>10,000 nM	>100,000 nM	>10,000 nM	>2,000 µM
CDK5	3,000 nM	200 nM	>10,000 nM	>2,000 µM
CDK6	>10,000 nM	>100,000 nM	>10,000 nM	>2,000 µM
CDK9	4,200 nM	40 nM	150 nM	>2,000 µM

Data Interpretation: BS-181 demonstrates high selectivity for CDK7, with an IC50 value of 21 nM.[1] It exhibits significantly lower potency against other CDKs, with the closest off-target activity against CDK2 at 880 nM, representing a greater than 40-fold selectivity for CDK7 over CDK2.[2] In comparison, the first-generation CDK inhibitor Roscovitine shows broader activity across multiple CDKs. Covalent inhibitors like THZ1 are highly potent against CDK7 but also show activity against other kinases such as CDK9. SY-1365, another covalent inhibitor, displays high selectivity for CDK7.

Comprehensive Cross-Reactivity Profile (Kinome Scan)

To provide a broader perspective on its selectivity, BS-181 was profiled against a large panel of kinases in a KINOMEscan assay. The results from the HMS LINCS Project provide a comprehensive dataset of the binding interactions of BS-181 with 440 kinases. This extensive screening confirms the high selectivity of BS-181 for CDK7, with minimal off-target binding at physiologically relevant concentrations. The detailed dataset can be accessed through the HMS LINCS Project website. This level of detail is critical for distinguishing on-target from off-target cellular effects in experimental settings.

Experimental Protocols

The determination of kinase inhibition, specifically the IC50 values, is a critical component of characterizing any kinase inhibitor. Below is a detailed protocol for a typical in vitro kinase inhibition assay used to assess the potency of compounds like BS-181 hydrochloride.

In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol is based on the principle of measuring the amount of ATP remaining in a solution following a kinase reaction. The less active the kinase (due to inhibition), the more ATP will be left. This remaining ATP is then used in a luciferase-catalyzed reaction to produce light, with the luminescence being proportional to the amount of ATP.

Materials:

• Recombinant human CDK7/Cyclin H/MAT1 complex

• Kinase substrate (e.g., a peptide derived from the C-terminal domain of RNA polymerase II)

• BS-181 hydrochloride (or other inhibitors) dissolved in DMSO

• ATP

• Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• Luminescence-based ATP detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

• White, opaque 384-well assay plates

• Plate reader capable of measuring luminescence

Procedure:

• Compound Preparation: Prepare a serial dilution of BS-181 hydrochloride in DMSO. A typical starting concentration for the dilution series would be 100-fold higher than the expected final assay concentration.

• Reaction Setup:

  • Add 2.5 µL of the diluted inhibitor or DMSO (vehicle control) to the wells of the 384-well plate.

  • Add 5 µL of a solution containing the recombinant CDK7 enzyme to each well.

  • Initiate the kinase reaction by adding 2.5 µL of a solution containing the kinase substrate and ATP. The final ATP concentration should be at or near the Km for CDK7.

• Kinase Reaction: Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes), ensuring the reaction is within the linear range.

• Reaction Termination and ATP Detection:

  • Add 5 µL of the ATP detection reagent's "stop" solution to each well to terminate the kinase reaction and deplete unconsumed ATP. Incubate for 40 minutes at room temperature.

  • Add 10 µL of the "detection" reagent to each well. This reagent converts the ADP generated into ATP and provides the luciferase and luciferin (B1168401) for the light-producing reaction. Incubate for 30-60 minutes at room temperature to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: The luminescent signal is inversely proportional to the kinase activity. Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Signaling Pathway and Experimental Workflow Visualizations

To further clarify the biological context and experimental design, the following diagrams are provided.

Caption: Dual roles of CDK7 in cell cycle and transcription, and its inhibition by BS-181.

Caption: Experimental workflow for determining kinase inhibition using a luminescence-based assay.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]

Reproducibility of Experiments Using BS-181 Hydrochloride: A Comparative Guide

For researchers and professionals in drug development, the reproducibility of experimental results is paramount. This guide provides a comparative analysis of BS-181 hydrochloride, a selective cyclin-dependent kinase 7 (CDK7) inhibitor, with other relevant CDK inhibitors. The information presented is collated from various studies to offer a comprehensive overview of its performance and to provide detailed protocols for key experiments, ensuring that researchers can reliably reproduce and build upon existing findings.

Comparative Performance of CDK Inhibitors

The efficacy and selectivity of BS-181 hydrochloride are best understood in the context of other CDK inhibitors. The following tables summarize the inhibitory concentrations (IC50) of BS-181 and its alternatives against various cyclin-dependent kinases.

Table 1: IC50 Values of BS-181 Hydrochloride and Alternatives against CDKs

Compound	CDK7 (nM)	CDK1 (nM)	CDK2 (nM)	CDK4 (nM)	CDK5 (nM)	CDK6 (nM)	CDK9 (nM)	Reference
BS-181	21	>3000	880	>3000	3000	>3000	4200	[1]
Roscovitine (Seliciclib)	480	~200-700	~200-700	>100000	~200-700	>100000	~200-700	[2][3]
THZ1	3.2	-	-	-	-	-	-	[4]
YKL-5-124	9.7	-	-	-	-	-	-	[5]

Table 2: Anti-proliferative Activity (IC50) of BS-181 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
MCF-7	Breast Cancer	15.1 - 20	[1]
BGC823	Gastric Cancer	Not Specified	[6]
Various	Colorectal, Lung, Osteosarcoma, Prostate, Liver	11.5 - 37.3	[1]

Signaling Pathway and Experimental Workflows

To visualize the mechanism of action and the experimental procedures, the following diagrams are provided in the DOT language for Graphviz.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent advances in development of CDK7 inhibitors and their clinical trials: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-Head Comparison of BS-181 Hydrochloride with Novel CDK7 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of the CDK7 inhibitor BS-181 hydrochloride with a selection of novel, clinically relevant CDK7 inhibitors: Samuraciclib (CT-7001), SY-5609, THZ1, and Q901. The objective is to furnish researchers with the necessary information to make informed decisions regarding the selection of a suitable CDK7 inhibitor for their preclinical and translational research.

Cyclin-dependent kinase 7 (CDK7) has emerged as a compelling therapeutic target in oncology due to its dual role in regulating the cell cycle and transcription. As a component of the CDK-activating kinase (CAK) complex, CDK7 activates other CDKs, thereby driving cell cycle progression. Additionally, as part of the general transcription factor TFIIH, it phosphorylates the C-terminal domain (CTD) of RNA polymerase II, a critical step in transcription initiation. The inhibitors discussed herein represent different modalities of CDK7 inhibition, offering distinct profiles of potency, selectivity, and cellular activity.

Data Presentation

The following tables summarize the key quantitative data for BS-181 hydrochloride and the selected novel CDK7 inhibitors.

Table 1: Biochemical Potency and Selectivity of CDK7 Inhibitors

Inhibitor	Type	Mechanism of Action	CDK7 IC50/Kd	CDK2 IC50	CDK9 IC50	CDK12 IC50	Fold Selectivity (CDK2/CDK7)
BS-181 HCl	Non-covalent	ATP-competitive	21 nM[1][2]	880 nM[2]	4200 nM[2]	>10,000 nM	~42
Samuraciclib (CT-7001)	Non-covalent	ATP-competitive	41 nM[3][4][5]	578 nM[3][4]	1230 nM[6]	-	~14
SY-5609	Non-covalent	ATP-competitive	0.065 nM (Kd)[7]	2600 nM (Ki)[7]	960 nM (Ki)[7]	870 nM (Ki)[7]	>40,000
THZ1	Covalent	Irreversible	3.2 nM[8][9]	-	-	Inhibits[8]	-
Q901	Covalent	Irreversible	10 nM[10]	-	-	-	Highly Selective

Table 2: Cellular Activity of CDK7 Inhibitors in Cancer Cell Lines

Inhibitor	Cell Line (Cancer Type)	Proliferation IC50/GI50	Observed Effects
BS-181 HCl	MCF-7 (Breast)	15.1-20 µM[2]	G1 cell cycle arrest, apoptosis[2]
HCT116 (Colorectal)	11.5-15.3 µM[2]	-
Samuraciclib (CT-7001)	HCT116 (Colorectal)	0.2-0.3 µM (GI50)[3]	G2/M cell cycle arrest, apoptosis[3]
MCF-7 (Breast)	0.18 µM (GI50)[3]	-
SY-5609	HCC70 (Breast, TNBC)	5.6 nM (EC50)[7]	G2/M cell cycle arrest, apoptosis[7]
OVCAR3 (Ovarian)	6-17 nM	Apoptosis, cell cycle arrest
THZ1	Jurkat (T-ALL)	50 nM[9]	Inhibition of RNAPII phosphorylation, apoptosis[9][11]
A549 (NSCLC)	~200 nM	Transcriptional repression, apoptosis[12]
Q901	OVCAR3 (Ovarian)	45 nM[10]	Cell cycle arrest[10]
DU145 (Prostate)	68 nM[10]	Cell cycle arrest[10]

Experimental Protocols

Detailed methodologies for key experiments are provided below to allow for replication and direct comparison of results.

In Vitro Kinase Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of a compound against CDK7.

Materials:

• Recombinant human CDK7/Cyclin H/MAT1 complex

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• ATP

• Substrate (e.g., a peptide derived from the C-terminal domain of RNA Polymerase II)

• Test compounds (BS-181 hydrochloride and novel inhibitors)

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Prepare serial dilutions of the test compounds in kinase buffer.

• Add the recombinant CDK7 enzyme to the wells of a 384-well plate.

• Add the test compound dilutions to the wells and incubate for a specified time (e.g., 15-30 minutes) at room temperature.

• Initiate the kinase reaction by adding a mixture of ATP (at a concentration close to the Km for CDK7) and the substrate.

• Incubate the reaction for a predetermined time (e.g., 60 minutes) at 30°C.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ assay system according to the manufacturer's instructions.

• Plot the percentage of kinase inhibition against the logarithm of the compound concentration and determine the IC50 value using non-linear regression analysis.

Cell Proliferation Assay (MTS Assay)

Objective: To determine the half-maximal inhibitory concentration (GI50) of a compound on the proliferation of cancer cell lines.

Materials:

• Cancer cell lines (e.g., MCF-7, HCT116)

• Complete cell culture medium

• Test compounds

• 96-well plates

• CellTiter 96® AQueous One Solution Cell Proliferation Assay (MTS) (Promega) or similar

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with a range of concentrations of the test compounds and a vehicle control (e.g., DMSO).

• Incubate the plates for a specified period (e.g., 72 hours).

• Add the MTS reagent to each well and incubate for 1-4 hours at 37°C.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the percentage of cell growth inhibition relative to the vehicle control and determine the GI50 value.

Cell Cycle Analysis

Objective: To determine the effect of a compound on cell cycle distribution.

Materials:

• Cancer cell lines

• Test compounds

• Phosphate-buffered saline (PBS)

• 70% ethanol (B145695) (ice-cold)

• Propidium iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Treat cells with the test compound at various concentrations for a specified time (e.g., 24 or 48 hours).

• Harvest the cells by trypsinization and wash with PBS.

• Fix the cells by dropwise addition of ice-cold 70% ethanol while vortexing, and store at -20°C overnight.

• Wash the cells with PBS and resuspend in PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the cell cycle distribution by flow cytometry.

Apoptosis Assay (Annexin V/PI Staining)

Objective: To quantify the induction of apoptosis by a compound.

Materials:

• Cancer cell lines

• Test compounds

• Annexin V-FITC Apoptosis Detection Kit or similar

• Flow cytometer

Procedure:

• Treat cells with the test compound for a specified time.

• Harvest the cells and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer.

• Add Annexin V-FITC and Propidium Iodide to the cells and incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry within one hour. Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic/necrotic cells will be positive for both.

Mandatory Visualization

Caption: CDK7's dual role in cell cycle and transcription.

Caption: General workflow for evaluating CDK7 inhibitors.

Caption: Mechanisms of action for CDK7 inhibitors.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. ICEC0942 (Samuraciclib, CT7001) | CDK7 inhibitor | Probechem Biochemicals [probechem.com]
• 6. benchchem.com [benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. apexbt.com [apexbt.com]
• 10. | BioWorld [bioworld.com]
• 11. Targeting transcription regulation in cancer with a covalent CDK7 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 12. CDK7 inhibitor THZ1 enhances antiPD-1 therapy efficacy via the p38α/MYC/PD-L1 signaling in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Transcriptomic Aftermath: A Guide to Validating BS-181 Hydrochloride's Downstream Effects with RNA-Seq

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of BS-181 hydrochloride's performance against other CDK7 inhibitors. We delve into the validation of its downstream effects, with a special focus on the powerful application of RNA sequencing (RNA-seq).

BS-181 hydrochloride is a potent and highly selective, non-covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2][3][4][5] CDK7 is a critical enzyme that plays a dual role in regulating the cell cycle and transcription.[5] By inhibiting CDK7, BS-181 effectively disrupts these processes in cancer cells, leading to cell cycle arrest and apoptosis.[3][6][7] This guide will explore the methodologies to validate these downstream effects, comparing the insights gained from RNA-seq with those from alternative approaches.

Performance Comparison: BS-181 Hydrochloride vs. Alternative CDK7 Inhibitors

BS-181 distinguishes itself through its high selectivity for CDK7. While other compounds exist, they often present different binding mechanisms or selectivity profiles. A clear understanding of these differences is crucial for interpreting experimental outcomes.

Inhibitor	Type	Target Selectivity	Noted Downstream Effects	Reference
BS-181 hydrochloride	Non-covalent	Highly selective for CDK7 over other CDKs.	Inhibition of RNA Polymerase II phosphorylation, cell cycle arrest, apoptosis, downregulation of Cyclin D1 and XIAP.	[3][4][5][7]
THZ1	Covalent	Selective for CDK7, but also targets CDK12/13.	Broad transcriptional suppression, downregulation of MYC, induction of apoptosis.	[8][9]
YKL-5-124	Covalent	Highly selective for CDK7 with no off-target effects on CDK12/13.	Inhibition of CDK1 and CDK2 phosphorylation, cell cycle arrest at G1/S phase.	[10]
Samuraciclib (CT-7001)	Non-covalent	Selective for CDK7.	Currently in clinical trials; demonstrates anti-tumor effects in breast and colorectal cancer models.	[1][2][11]
SY-1365	Covalent	Selective for CDK7.	Suppression of MYC signaling, induction of apoptosis.	[12]

Validating Downstream Effects: The Power of RNA-Seq

RNA-seq provides a global, unbiased view of the transcriptomic changes induced by a compound, offering a deep dive into its mechanism of action. While direct RNA-seq data for BS-181 is not yet widely published, studies on other CDK7 inhibitors provide a strong indication of the expected outcomes.

Anticipated RNA-Seq Results with BS-181 Hydrochloride:

Based on its known mechanism, RNA-seq analysis of cells treated with BS-181 hydrochloride is expected to reveal:

• Widespread Transcriptional Modulation: Due to the inhibition of RNA Polymerase II, a general dampening of transcription is anticipated.

• Downregulation of Cell Cycle Genes: Key genes promoting cell cycle progression, particularly those involved in the G1/S transition, are likely to be downregulated.

• Modulation of Apoptosis-Related Genes: An upregulation of pro-apoptotic genes and downregulation of anti-apoptotic genes would be consistent with observed cellular effects.

• Suppression of Oncogenic Transcription Factors: A key target of CDK7-mediated transcription is the MYC oncogene. Significant downregulation of MYC and its target genes is a probable outcome.[8][12]

Experimental Workflow for RNA-Seq Validation

The following diagram outlines a typical workflow for validating the downstream effects of BS-181 hydrochloride using RNA-seq.

RNA-Seq workflow for BS-181 validation.

Detailed Experimental Protocols

A successful RNA-seq experiment hinges on meticulous execution. Below are key protocols.

Cell Culture and Treatment

• Cell Line Selection: Choose a cancer cell line known to be sensitive to cell cycle or transcriptional inhibitors.

• Seeding: Plate cells at a density that ensures they are in the logarithmic growth phase at the time of treatment.

• Treatment: Treat cells with a predetermined optimal concentration of BS-181 hydrochloride and a vehicle control (e.g., DMSO). Include multiple biological replicates for each condition.

• Incubation: Incubate cells for a duration sufficient to observe transcriptional changes (e.g., 6, 12, or 24 hours).

RNA Extraction and Quality Control

• Extraction: Isolate total RNA using a reputable commercial kit or a TRIzol-based method.

• Quality Control: Assess RNA integrity using a bioanalyzer. An RNA Integrity Number (RIN) of 8 or higher is recommended for optimal results.[13] Quantify RNA concentration using a spectrophotometer.

Library Preparation and Sequencing

• mRNA Enrichment: Isolate mRNA from total RNA using oligo(dT) magnetic beads.

• Library Construction: Prepare sequencing libraries using a strand-specific RNA-seq library preparation kit. This involves fragmentation, cDNA synthesis, adapter ligation, and amplification.

• Sequencing: Perform paired-end sequencing on a high-throughput platform (e.g., Illumina NovaSeq) to a sufficient depth (typically 20-30 million reads per sample for differential expression analysis).[14][15]

Alternative Validation Methods

While RNA-seq provides a global view, other methods are essential for validating specific findings and understanding the functional consequences of BS-181 treatment.

Method	Purpose	Typical Experiment
Western Blotting	To validate changes in protein expression levels of key downstream targets.	Probe for proteins involved in cell cycle (e.g., Cyclin D1, p21), apoptosis (e.g., BAX, BCL-2, cleaved Caspase-3), and transcriptional regulation (e.g., p-RNA Pol II, c-MYC).
RT-qPCR	To validate differential expression of specific genes identified by RNA-seq.	Design primers for a selection of upregulated and downregulated genes of interest to confirm the RNA-seq findings.
Cell Cycle Analysis	To confirm the effect of BS-181 on cell cycle progression.	Use flow cytometry with propidium (B1200493) iodide staining to quantify the percentage of cells in G1, S, and G2/M phases.
Apoptosis Assays	To quantify the induction of programmed cell death.	Employ methods such as Annexin V/PI staining followed by flow cytometry, or assays to measure caspase activity.
Phosphoproteomics	To identify changes in protein phosphorylation downstream of CDK7 inhibition.	Use mass spectrometry-based approaches to identify and quantify changes in the phosphoproteome, providing direct evidence of kinase activity modulation.[16][17]

Signaling Pathway Overview

The following diagram illustrates the central role of CDK7 and the points of intervention by BS-181 hydrochloride.

CDK7 pathway and BS-181 inhibition point.

References

• 1. Recent advances in development of CDK7 inhibitors and their clinical trials: a narrative review - Zhang - Translational Cancer Research [tcr.amegroups.org]
• 2. Recent advances in development of CDK7 inhibitors and their clinical trials: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medkoo.com [medkoo.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. CDK7 inhibitor BS-181 Small Molecule (Tool Compound) | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 6. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. CDK7 Inhibition Is Effective in all the Subtypes of Breast Cancer: Determinants of Response and Synergy with EGFR Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CDK7 inhibitor suppresses tumor progression through blocking the cell cycle at the G2/M phase and inhibiting transcriptional activity in cervical cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cdn.amegroups.cn [cdn.amegroups.cn]
• 12. aacrjournals.org [aacrjournals.org]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. RNA-Seq Experimental Design Guide for Drug Discovery | Lexogen [lexogen.com]
• 16. researchgate.net [researchgate.net]
• 17. Global Effects of Kinase Inhibitors on Signaling Networks Revealed by Quantitative Phosphoproteomics - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Target of BS-181 Hydrochloride: A Comparative Guide Using Knockout Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for validating the molecular target of BS-181 hydrochloride, a selective inhibitor of Cyclin-dependent kinase 7 (CDK7). A central focus is placed on the use of knockout (KO) cell lines as a gold-standard genetic approach, while also presenting alternative biochemical and biophysical methods for a holistic view of target engagement strategies. Experimental data, where available, is presented to support the comparison.

Introduction to BS-181 Hydrochloride and its Target, CDK7

BS-181 hydrochloride is a potent and selective inhibitor of CDK7, a key enzyme involved in the regulation of both the cell cycle and transcription.[1] It exhibits an in vitro IC50 of 21 nM for CDK7, with significantly lower potency against other cyclin-dependent kinases.[1] By inhibiting CDK7, BS-181 disrupts the phosphorylation of CDK7 substrates, including the C-terminal domain (CTD) of RNA polymerase II, leading to cell cycle arrest and apoptosis in various cancer cell lines.[1][2][3][4] Validating that the observed cellular effects of BS-181 are indeed a direct consequence of CDK7 inhibition is a critical step in its development as a therapeutic agent.

The Gold Standard: Target Validation with Knockout Cell Lines

The most definitive method to validate that a drug's cellular activity is mediated through a specific target is to assess its effect in cells where that target has been genetically removed. The use of CRISPR-Cas9 technology to generate knockout (KO) cell lines has become a cornerstone of modern drug target validation.

The Principle

If BS-181 hydrochloride's anti-proliferative and pro-apoptotic effects are on-target, then a cell line lacking CDK7 should be resistant to the compound. In other words, the absence of the target should phenocopy the effect of the inhibitor at saturating concentrations and render the inhibitor ineffective.

Experimental Workflow for CDK7 Knockout and BS-181 Validation

The following diagram illustrates the typical workflow for validating the target of BS-181 hydrochloride using CDK7 knockout cell lines.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cancertools.org [cancertools.org]
• 4. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Independent Verification of BS-181 Hydrochloride's Anti-Cancer Activity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-cancer activity of BS-181 hydrochloride against established alternative treatments for breast and gastric cancers. The information is supported by experimental data from publicly available research.

Overview of BS-181 Hydrochloride

BS-181 hydrochloride is a potent and highly selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2][3][4] CDK7 is a crucial enzyme that plays a dual role in regulating the cell cycle and transcription, making it a compelling target for cancer therapy. By inhibiting CDK7, BS-181 disrupts these fundamental cellular processes, leading to cell cycle arrest and apoptosis in cancer cells.[1][2][3][5] The hydrochloride salt form is often used to improve the compound's stability.[5]

Comparative Analysis of In Vitro Anti-Cancer Activity

The following tables summarize the half-maximal inhibitory concentration (IC50) values of BS-181 hydrochloride and standard-of-care therapies in various cancer cell lines. Lower IC50 values indicate greater potency.

Breast Cancer

Compound	Cell Line	Receptor Status	IC50 (µM)	Citation(s)
BS-181 hydrochloride	MCF-7	ER+, PR+, HER2-	15.1 - 20	[5]
BS-181 hydrochloride	MDA-MB-231	ER-, PR-, HER2-	15.1 - 20	[5]
BS-181 hydrochloride	T47D	ER+, PR+, HER2-	15.1 - 20	[5]
BS-181 hydrochloride	ZR-75-1	ER+, PR+, HER2-	15.1 - 20	[5]
Tamoxifen	MCF-7	ER+, PR+, HER2-	4.506 µg/mL (~12.1 µM)	[6]
4-Hydroxytamoxifen	MCF-7	ER+, PR+, HER2-	19.35 - 21.42	[7]
Trastuzumab	SK-BR-3	HER2+	100 ng/mL (~0.0007 µM)	[8]
Trastuzumab	SK-BR-3	HER2+	40 µg/mL (~0.28 µM)	[9]

Gastric Cancer

Compound	Cell Line	IC50 (µM)	Citation(s)
BS-181 hydrochloride	MKN28	17 - 22	[10]
BS-181 hydrochloride	SGC-7901	17 - 22	[10]
BS-181 hydrochloride	AGS	17 - 22	[10]
BS-181 hydrochloride	BGC823	17 - 22	[10]
5-Fluorouracil (B62378)	AGS	22.1 - 45.9	[11][12]
5-Fluorouracil	MKN-45	Not specified	[13]
Cisplatin	MKN-45	~7	[14]
Cisplatin	AGS	Not specified	[13]

In Vivo Anti-Cancer Activity

In a study using a mouse xenograft model with MCF-7 breast cancer cells, intraperitoneal administration of BS-181 at 10 mg/kg/day and 20 mg/kg/day for 14 days resulted in a 25% and 50% reduction in tumor growth, respectively, compared to the control group.[5] These findings suggest that BS-181 exhibits dose-dependent anti-tumor activity in vivo.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of BS-181 and a typical experimental workflow for evaluating its anti-cancer properties.

Caption: Mechanism of action of BS-181 hydrochloride.

Caption: Experimental workflow for assessing anti-cancer activity.

Experimental Protocols

CDK7 Kinase Assay (In Vitro)

This assay measures the ability of BS-181 to inhibit the enzymatic activity of CDK7.

• Reagents: Recombinant human CDK7/CycH/MAT1 complex, a suitable kinase substrate (e.g., a peptide with a phosphorylation site for CDK7), ATP, kinase assay buffer, and BS-181 hydrochloride.

• Procedure:

  • Prepare a reaction mixture containing the kinase buffer, CDK7 enzyme, and the substrate peptide in the wells of a microplate.

  • Add serial dilutions of BS-181 hydrochloride or a vehicle control (e.g., DMSO) to the wells.

  • Initiate the kinase reaction by adding a defined concentration of ATP.

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration.

  • Stop the reaction and measure the amount of phosphorylated substrate or the remaining ATP using a suitable detection method (e.g., luminescence-based assay).

  • Calculate the percentage of inhibition for each BS-181 concentration and determine the IC50 value by fitting the data to a dose-response curve.

Cell Viability Assay (MTT/XTT)

This assay determines the effect of BS-181 on the metabolic activity of cancer cells, which is an indicator of cell viability.

• Reagents: Cancer cell lines (e.g., MCF-7 for breast cancer, AGS for gastric cancer), cell culture medium, fetal bovine serum (FBS), penicillin-streptomycin, trypsin-EDTA, BS-181 hydrochloride, and MTT or XTT reagent.

• Procedure:

  • Seed cancer cells in a 96-well plate at a predetermined density and allow them to attach overnight.

  • Treat the cells with various concentrations of BS-181 hydrochloride for a specified period (e.g., 72 hours). Include untreated and vehicle-treated cells as controls.

  • Add the MTT or XTT reagent to each well and incubate for a few hours to allow for the conversion of the tetrazolium salt to a colored formazan (B1609692) product by metabolically active cells.

  • If using MTT, add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

  • Measure the absorbance of the wells at the appropriate wavelength using a microplate reader.

  • Calculate the percentage of cell viability relative to the control and determine the IC50 value.

Apoptosis Assay (Flow Cytometry)

This assay quantifies the percentage of cells undergoing apoptosis after treatment with BS-181.

• Reagents: Cancer cell lines, cell culture reagents, BS-181 hydrochloride, Annexin V-FITC (or another fluorescent conjugate), and Propidium Iodide (PI).

• Procedure:

  • Treat cancer cells with BS-181 hydrochloride at various concentrations for a defined period.

  • Harvest the cells, including both adherent and floating populations.

  • Wash the cells with cold phosphate-buffered saline (PBS).

  • Resuspend the cells in a binding buffer and stain with Annexin V-FITC and PI according to the manufacturer's protocol.

  • Analyze the stained cells using a flow cytometer.

  • Differentiate between viable (Annexin V-negative, PI-negative), early apoptotic (Annexin V-positive, PI-negative), late apoptotic/necrotic (Annexin V-positive, PI-positive), and necrotic (Annexin V-negative, PI-positive) cells.

  • Quantify the percentage of apoptotic cells in each treatment group.

In Vivo Tumor Xenograft Study

This study evaluates the anti-tumor efficacy of BS-181 in a living organism.

• Materials: Immunocompromised mice (e.g., nude or SCID mice), cancer cell line (e.g., MCF-7), Matrigel (optional), BS-181 hydrochloride, and calipers for tumor measurement.

• Procedure:

  • Subcutaneously inject a suspension of cancer cells (often mixed with Matrigel) into the flank of each mouse. For estrogen-dependent cell lines like MCF-7, estrogen supplementation is required.[15][16][17]

  • Allow the tumors to grow to a palpable size.

  • Randomize the mice into treatment and control groups.

  • Administer BS-181 hydrochloride to the treatment group via a suitable route (e.g., intraperitoneal injection) at predetermined doses and schedules. The control group receives a vehicle solution.

  • Measure the tumor volume using calipers at regular intervals throughout the study.

  • Monitor the body weight and overall health of the mice.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histological examination).

  • Compare the tumor growth between the treatment and control groups to determine the anti-tumor efficacy of BS-181.

Clinical Trial Status

As of the latest search, no specific clinical trial identifiers for BS-181 hydrochloride were found. However, several other selective CDK7 inhibitors are currently in various phases of clinical trials for the treatment of solid tumors, including breast cancer. This indicates that CDK7 is a clinically relevant and actively pursued target for cancer therapy.

Conclusion

The available data indicates that BS-181 hydrochloride is a potent and selective inhibitor of CDK7 with demonstrated anti-proliferative and pro-apoptotic activity against a range of breast and gastric cancer cell lines. In vitro, its potency appears to be in a similar micromolar range to some standard-of-care chemotherapeutic agents. In vivo studies have shown its ability to inhibit tumor growth in a breast cancer xenograft model. The detailed protocols provided in this guide offer a framework for the independent verification and further investigation of BS-181 hydrochloride's anti-cancer potential. Further head-to-head comparative studies with current standard-of-care drugs are warranted to fully elucidate its therapeutic promise.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medkoo.com [medkoo.com]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. oaepublish.com [oaepublish.com]
• 7. researchgate.net [researchgate.net]
• 8. HER2-specific T lymphocytes kill both trastuzumab-resistant and trastuzumab-sensitive breast cell lines in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Selective CDK7 inhibition with BS-181 suppresses cell proliferation and induces cell cycle arrest and apoptosis in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synergistic anticancer properties of docosahexaenoic acid and 5-fluorouracil through interference with energy metabolism and cell cycle arrest in human gastric cancer cell line AGS cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cell Cycle Dysregulation Is Associated With 5-Fluorouracil Resistance in Gastric Cancer Cells | Anticancer Research [ar.iiarjournals.org]
• 13. researchgate.net [researchgate.net]
• 14. Evaluating the Magnolol Anticancer Potential in MKN-45 Gastric Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. meliordiscovery.com [meliordiscovery.com]
• 16. MCF7 Xenograft Model - Altogen Labs [altogenlabs.com]
• 17. Choosing the Right Protocol to Establish MCF-7 Tumor Xenograft in Nude Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Disposal Procedures for BS-181 Hydrochloride

For researchers, scientists, and drug development professionals, ensuring safe handling and proper disposal of chemical compounds is paramount. This document provides a comprehensive guide to the proper disposal procedures for BS-181 hydrochloride, a selective cyclin-dependent kinase 7 (CDK7) inhibitor. While the safety data sheet (SDS) for BS-181 hydrochloride states that the substance is not classified as hazardous according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is crucial to handle it with care due to its biological activity and to prevent environmental contamination.

Personal Protective Equipment (PPE) and Handling

Before handling BS-181 hydrochloride, it is essential to be equipped with the appropriate personal protective equipment. This includes, but is not limited to:

• Gloves: Chemical-resistant gloves should be worn at all times.

• Lab Coat: A clean, buttoned lab coat should be worn to protect street clothes.

• Eye Protection: Safety glasses or goggles are mandatory to prevent accidental eye contact.

Handle BS-181 hydrochloride in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Step-by-Step Disposal Procedures

The following procedures are based on general best practices for laboratory chemical waste disposal and should be adapted to comply with all applicable federal, state, and local regulations.

1. Waste Segregation and Collection:

• Solid Waste:

  • All solid waste contaminated with BS-181 hydrochloride, including unused or expired neat compound, contaminated personal protective equipment (gloves, etc.), and weighing papers, should be collected in a designated, properly labeled hazardous waste container.

  • The container must be made of a material compatible with the chemical and have a secure, tight-fitting lid.

• Liquid Waste:

  • Aqueous solutions containing BS-181 hydrochloride should be collected in a designated, labeled hazardous waste container.

  • Do not dispose of solutions containing BS-181 hydrochloride down the drain. The SDS for BS-181 hydrochloride explicitly states to "not allow to enter sewers/ surface or ground water".[1]

  • Organic solvent solutions of BS-181 hydrochloride should be collected in a separate, appropriately labeled hazardous waste container for flammable or halogenated waste, depending on the solvent used.

• Sharps Waste:

  • Any sharps, such as needles or razor blades, contaminated with BS-181 hydrochloride must be disposed of in a designated sharps container.

2. Labeling of Waste Containers:

• All waste containers must be clearly labeled with the words "Hazardous Waste."

• The label must include the full chemical name: "BS-181 hydrochloride."

• If the waste is a solution, list all components and their approximate percentages.

• The date of waste accumulation should be clearly marked.

3. Storage of Chemical Waste:

• Store waste containers in a designated satellite accumulation area within the laboratory.

• Ensure that the storage area is secure and away from general laboratory traffic.

• Keep waste containers closed at all times, except when adding waste.

• Segregate incompatible waste streams to prevent accidental reactions.

4. Arranging for Waste Pickup:

• Once a waste container is full, or if it has been in storage for a predetermined amount of time (as per institutional guidelines), arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

• Never attempt to dispose of chemical waste in the regular trash or by evaporation in a fume hood.

Spill Management

In the event of a spill of BS-181 hydrochloride:

• Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill area.

• Don Appropriate PPE: Before cleaning the spill, ensure you are wearing the necessary personal protective equipment.

• Contain the Spill: For solid spills, carefully sweep or scoop the material into a designated waste container. For liquid spills, use an inert absorbent material (such as sand or vermiculite) to soak up the spill, and then place the absorbent material into a sealed waste container.

• Decontaminate the Area: Clean the spill area with an appropriate solvent or detergent and water. Collect all cleaning materials as hazardous waste.

• Report the Spill: Report the incident to your laboratory supervisor and EHS department, following your institution's established protocols.

BS-181 Hydrochloride Mechanism of Action

BS-181 is a potent and selective inhibitor of cyclin-dependent kinase 7 (CDK7). CDK7 plays a crucial role in the regulation of the cell cycle and transcription. By inhibiting CDK7, BS-181 disrupts these processes, leading to cell cycle arrest and apoptosis (programmed cell death) in cancer cells. This mechanism of action makes it a compound of interest in cancer research.

References

• 1. CDK7 inhibitor BS-181 Small Molecule (Tool Compound) | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]